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Core Science & Biosynthesis

Foundational

Voriconazole N-Oxide Hydrochloride: Structural Characterization, Metabolic Pathways, and Analytical Methodologies

Target Audience: Researchers, Analytical Scientists, and Pharmacokineticists Document Type: Technical Whitepaper Executive Summary Voriconazole is a second-generation, broad-spectrum triazole antifungal agent widely pres...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Pharmacokineticists Document Type: Technical Whitepaper

Executive Summary

Voriconazole is a second-generation, broad-spectrum triazole antifungal agent widely prescribed for invasive fungal infections. During hepatic metabolism, it is primarily converted into Voriconazole N-oxide [1]. In analytical chemistry, pharmacokinetic profiling, and toxicology, the hydrochloride salt of this metabolite—Voriconazole N-oxide hydrochloride —is heavily utilized as a reference standard due to its enhanced stability and solubility profiles[2].

This whitepaper provides an in-depth technical analysis of Voriconazole N-oxide hydrochloride, detailing its structural identity, toxicological mechanisms (specifically phototoxicity), and a self-validating LC-MS/MS methodology for its quantification in biological matrices.

Chemical Identity and Structural Elucidation

Voriconazole N-oxide is formed via the N-oxidation of the fluoropyrimidine ring of the parent drug[3]. While the free base is frequently referenced, analytical standards are often synthesized as hydrochloride salts to improve handling and dissolution in polar mobile phases[2][4].

Structural Properties
  • Chemical Name: (αR,βS)-α-(2,4-Difluorophenyl)-5-fluoro-β-methyl-α-(1H-1,2,4-triazol-1-ylmethyl)-1-oxide-4-pyrimidineethanol hydrochloride[5][6].

  • CAS Registry Number: (This CAS officially designates the free base but is universally applied to its hydrochloride formulations in commercial catalogs)[4][5][7].

  • SMILES (Free Base): C[O-])(C3=C(C=C(C=C3)F)F)O[8][9].

Quantitative Physicochemical Data

The structural modifications between the parent drug and the N-oxide metabolite drastically alter its physicochemical behavior, necessitating specific analytical considerations.

Table 1: Physicochemical Properties of Voriconazole N-Oxide

PropertyValueCausality / Analytical Significance
CAS Number 618109-05-0[5]Primary identifier for the free base and associated salts[6].
Molecular Formula C₁₆H₁₄F₃N₅O₂ • HCl[5]Addition of the oxygen atom (+16 Da) and HCl (+36.46 Da) shifts the mass[2].
Molecular Weight 365.31 g/mol (Base)[5] 401.77 g/mol (HCl salt)[2]Critical for calculating exact precursor ion masses in mass spectrometry[2][5].
Solubility Slightly soluble in Methanol[1]The HCl salt formulation improves solubility in aqueous/organic mixtures used in LC[2].
pKa ~11.22 (Predicted)[4]Dictates the ionization state; the basic nitrogen facilitates positive mode ESI-MS[4].

Metabolic Pathway & Pharmacokinetics

Voriconazole undergoes extensive hepatic metabolism, with less than 2% of the dose excreted unchanged in urine. The primary metabolic route is the N-oxidation of the fluoropyrimidine ring, catalyzed predominantly by[1][4].

Because CYP2C19 exhibits significant genetic polymorphism, quantifying the ratio of Voriconazole to Voriconazole N-oxide in plasma provides a highly reliable biomarker for phenotyping a patient's metabolic capacity[2]. Poor metabolizers exhibit lower N-oxide levels, leading to toxic accumulation of the parent drug.

Metabolism Vori Voriconazole (Active Drug) CYP CYP450 Enzymes (CYP2C19, CYP3A4, CYP2C9) Vori->CYP Hepatic Oxidation VNO Voriconazole N-oxide (Major Metabolite) CYP->VNO N-oxidation of Fluoropyrimidine ring Excretion Renal Excretion (Inactive) VNO->Excretion Clearance

Fig 1: Hepatic metabolism of Voriconazole to Voriconazole N-oxide via CYP450 enzymes.

Toxicological Relevance: Phototoxicity

While Voriconazole N-oxide exhibits minimal antifungal activity[4], it is highly clinically relevant due to its toxicological profile. Long-term voriconazole therapy is uniquely associated with severe phototoxicity and an increased risk of cutaneous squamous cell carcinoma (photocarcinogenicity)[9][10].

Mechanistically, Voriconazole N-oxide accumulates in the epidermis. While it does not directly sensitize keratinocytes to ultraviolet B (UVB) radiation[10], exposure to UVB degrades the N-oxide into highly reactive photoproducts. These secondary photoproducts subsequently sensitize the skin to ultraviolet A (UVA) radiation, leading to severe oxidative stress and DNA damage[9].

Phototoxicity Vori Voriconazole Therapy Metab Hepatic Metabolism (CYP2C19) Vori->Metab VNO Voriconazole N-oxide Accumulation in Skin Metab->VNO UVB UVB Exposure VNO->UVB Epidermal exposure PhotoProd VNO Photoproducts UVB->PhotoProd UVA UVA Sensitization & ROS Generation PhotoProd->UVA Sensitization Tox Keratinocyte Damage (Photocarcinogenicity) UVA->Tox DNA Damage

Fig 2: Mechanism of Voriconazole N-oxide induced phototoxicity and UVA sensitization.

Analytical Methodologies: LC-MS/MS Quantification Protocol

To accurately quantify Voriconazole N-oxide hydrochloride in clinical samples, a highly specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is required.

The following protocol is designed as a self-validating system . By incorporating a stable isotope-labeled internal standard (Voriconazole-d3) prior to any extraction steps, any volumetric errors, matrix ion suppression, or extraction inefficiencies are proportionally mirrored in the internal standard signal. This ensures the final calculated concentration remains absolute and reliable.

Workflow Sample Plasma Sample + Internal Std Extraction Protein Precipitation (Acetonitrile) Sample->Extraction Centrifuge Centrifugation (14,000g, 10 min) Extraction->Centrifuge LC UHPLC Separation (C18 Column) Centrifuge->LC MS MS/MS Detection (MRM Mode) LC->MS

Fig 3: Self-validating LC-MS/MS workflow for Voriconazole N-oxide quantification.

Step-by-Step Experimental Protocol
  • Sample Preparation & Internal Standardization:

    • Action: Aliquot 50 µL of human plasma into a microcentrifuge tube. Add 10 µL of Internal Standard (Voriconazole-d3, 1 µg/mL).

    • Causality: The internal standard must be added before extraction to account for analyte loss during subsequent steps, establishing the self-validating recovery metric.

  • Protein Precipitation:

    • Action: Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Vortex vigorously for 30 seconds.

    • Causality: Acetonitrile rapidly denatures plasma proteins. The addition of formic acid ensures the basic nitrogen atoms of the N-oxide remain protonated, maximizing its partition into the organic-aqueous supernatant.

  • Centrifugation:

    • Action: Centrifuge the mixture at 14,000 × g for 10 minutes at 4°C.

    • Causality: High-speed centrifugation tightly pellets the denatured proteins, preventing UHPLC column clogging and reducing matrix-induced ion suppression in the MS source.

  • Chromatographic Separation (UHPLC):

    • Action: Inject 5 µL of the supernatant onto a sub-2 µm C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm) maintained at 40°C. Use a gradient elution of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

    • Causality: The hydrophobic C18 stationary phase effectively resolves the polar N-oxide metabolite from the highly lipophilic parent drug. The acidic mobile phase promotes efficient droplet desolvation and ionization.

  • Mass Spectrometry Detection (ESI-MS/MS):

    • Action: Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

Table 2: LC-MS/MS MRM Transitions and Parameters

AnalytePrecursor Ion (m/z)Product Ion (m/z)Causality / Rationale
Voriconazole N-oxide 366.1 [M+H]⁺224.1Cleavage of the N-oxidized fluoropyrimidine ring yields a highly stable, specific fragment for accurate quantification.
Voriconazole-d3 (IS) 353.1 [M+H]⁺284.1The deuterium label ensures identical chromatographic retention time while providing distinct mass resolution to prevent cross-talk.

References

  • PubChem. "Voriconazole N-Oxide | C16H14F3N5O2 | CID 10044355". National Center for Biotechnology Information. URL:[Link]

  • NCATS Inxight Drugs. "VORICONAZOLE N-OXIDE". URL:[Link]

Sources

Exploratory

Technical Guide: Chemical Properties & Analytical Profiling of Voriconazole N-oxide HCl

The following technical guide details the chemical, metabolic, and analytical properties of the Voriconazole N-oxide metabolite, specifically focusing on its hydrochloride (HCl) salt form used in research and bioanalysis...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the chemical, metabolic, and analytical properties of the Voriconazole N-oxide metabolite, specifically focusing on its hydrochloride (HCl) salt form used in research and bioanalysis.

Executive Summary

Voriconazole N-oxide (UK-121,265) is the primary circulating metabolite of the triazole antifungal agent Voriconazole (Vfend). Unlike its parent compound, which inhibits fungal ergosterol biosynthesis, the N-oxide metabolite exhibits negligible antifungal activity . However, it plays a critical role in therapeutic drug monitoring (TDM) and pharmacokinetics (PK) as a marker for CYP2C19 metabolic capacity.

This guide analyzes the physicochemical properties of the N-oxide, its metabolic formation, and the specific requirements for its synthesis, storage, and quantification, with a focus on the HCl salt form used as a stable reference standard.

Chemical Identity & Structural Characterization

The N-oxide metabolite is formed via the oxidation of the fluoropyrimidine ring nitrogen. The hydrochloride salt is typically isolated for analytical stability and aqueous solubility.

Nomenclature and Identification
PropertyDetail
Common Name Voriconazole N-oxide
Synonyms UK-121,265; Voriconazole oxynitride
Chemical Name (2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoro-1-oxidopyrimidin-1-ium-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol
CAS Number 618109-05-0 (Free Base)
Molecular Formula C₁₆H₁₄F₃N₅O₂ (Free Base)
Molecular Weight 365.31 g/mol (Free Base); ~401.77 g/mol (HCl Salt)
Structural Features

The N-oxidation occurs at the pyrimidine nitrogen (specifically position 1 of the pyrimidine ring). This modification significantly alters the electronic distribution compared to the parent drug:

  • Polarity: The N-oxide bond (N⁺–O⁻) introduces a strong dipole, increasing polarity and reducing lipophilicity (LogP) relative to Voriconazole.

  • Stereochemistry: The metabolic transformation retains the original (2R, 3S) configuration of the parent drug.

Physicochemical Properties[3][5][6][7][8]

Solubility Profile
  • Free Base: Slightly soluble in chloroform and methanol; low solubility in water (~0.7 mg/mL).

  • HCl Salt: The hydrochloride salt is engineered to enhance aqueous solubility, making it the preferred form for preparing stock solutions in aqueous mobile phases (e.g., 0.1 N HCl or water/methanol mixtures).

    • Protocol Note: When preparing reference standards, dissolve the HCl salt in a water/methanol (50:50) mixture to ensure complete dissolution before diluting into purely aqueous buffers.

Stability & Storage (Critical)

Voriconazole N-oxide is chemically less stable than the parent compound, particularly in solution.

  • Thermal Instability: Significant degradation occurs at room temperature. Studies indicate a bias of -14.2% in concentration after just 24 hours at ambient temperature.[1]

  • Phototoxicity: The metabolite is photo-reactive. It has been linked to phototoxicity and potential photocarcinogenicity in patients.

  • Storage Protocol:

    • Solid State: Store at -20°C (stable for >1 year).

    • Solution: Must be stored at -80°C . Avoid repeated freeze-thaw cycles.

Metabolic Pathway & Synthesis

Biological Formation

Voriconazole metabolism is highly dependent on hepatic cytochrome P450 enzymes. The N-oxidation is the major clearance pathway.

  • Primary Enzyme: CYP2C19 (Genetic polymorphisms in this enzyme cause significant inter-patient variability in N-oxide/Parent ratios).

  • Secondary Enzymes: CYP3A4 and CYP2C9.[2]

  • Pharmacogenetics: Poor Metabolizers (PM) of CYP2C19 show markedly lower N-oxide levels and higher parent drug toxicity.

MetabolicPathway Vori Voriconazole (Parent Drug) CYP2C19 CYP2C19 (Primary) Vori->CYP2C19 CYP3A4 CYP3A4 Vori->CYP3A4 N_Oxide Voriconazole N-oxide (Major Metabolite Inactive) OH_Vori Hydroxy-Voriconazole (Minor Metabolite) CYP2C19->N_Oxide N-oxidation (Fluoropyrimidine ring) CYP3A4->N_Oxide CYP3A4->OH_Vori Hydroxylation

Figure 1: Metabolic pathway of Voriconazole highlighting the N-oxidation mediated primarily by CYP2C19.

Chemical Synthesis (Reference Standard Preparation)

For analytical purposes, the N-oxide is synthesized via chemical oxidation.

  • Reagent: m-Chloroperoxybenzoic acid (mCPBA) is the standard oxidant used in the laboratory.

  • Mechanism: Electrophilic attack of the peracid oxygen on the electron-rich pyrimidine nitrogen.

  • Reaction Condition: Typically conducted in dichloromethane (DCM) at 0°C to room temperature.

  • Purification: The crude product is purified via column chromatography and then converted to the HCl salt by treatment with ethanolic HCl to ensure crystallinity and purity.

Analytical Profiling (LC-MS/MS & HPLC)

Accurate quantification of the N-oxide is essential for determining metabolic ratios (N-oxide/Voriconazole), which serve as a proxy for CYP2C19 phenotype.

Chromatographic Separation

Due to the increased polarity of the N-oxide, it elutes earlier than Voriconazole in Reverse-Phase (RP) chromatography.

ParameterRecommended Condition
Column C18 (e.g., Hypersil GOLD or Venusil XBP), 5 µm, 150 x 4.6 mm
Mobile Phase Isocratic: Acetonitrile : Methanol : 20mM Phosphate Buffer (pH 3.0) [25 : 10 : 65 v/v/v]
Flow Rate 1.0 mL/min
Detection UV at 256 nm or MS/MS (MRM mode)
Retention Order 1. Voriconazole N-oxide (More Polar) 2.[3] Voriconazole (Less Polar)
Validated Extraction Protocol (Plasma)

This protocol ensures the stability of the labile N-oxide during processing.

  • Sample Collection: Collect whole blood in EDTA tubes. Centrifuge immediately (4°C, 3000g, 10 min) to separate plasma.

  • Protein Precipitation:

    • Add 200 µL of Plasma to 600 µL of ice-cold Acetonitrile (containing Internal Standard, e.g., Voriconazole-d3).

    • Note: The use of ice-cold solvent is critical to prevent thermal degradation of the N-oxide.

  • Vortex & Centrifuge: Vortex for 30s; Centrifuge at 10,000g for 5 min.

  • Supernatant Transfer: Transfer clear supernatant to autosampler vials.

  • Injection: Inject 10-20 µL into the HPLC/LC-MS system.

AnalyticalWorkflow Sample Patient Plasma (Store at -80°C) Precip Protein Precipitation Add Ice-Cold Acetonitrile (1:3 ratio) Sample->Precip Extraction Centrifuge Centrifugation 10,000g, 5 min, 4°C Precip->Centrifuge Analysis LC-MS/MS or HPLC-UV C18 Column, Isocratic Flow Centrifuge->Analysis Supernatant Data Quantify Metabolic Ratio [N-oxide] / [Parent] Analysis->Data

Figure 2: Analytical workflow for the extraction and quantification of Voriconazole N-oxide from plasma.

Pharmacological Implications[11]

Activity & Toxicity
  • Antifungal Potency: Voriconazole N-oxide is pharmacologically inactive against Aspergillus and Candida species. It does not contribute to the therapeutic efficacy.

  • Phototoxicity: The N-oxide metabolite absorbs UV radiation and has been implicated in the skin photosensitivity reactions observed in patients on long-term Voriconazole therapy. It acts as a chromophore that can generate reactive oxygen species (ROS) upon UV exposure.

Clinical Utility (TDM)

Monitoring the Metabolic Ratio (MR) of Voriconazole to N-oxide is a powerful tool:

  • MR < 1.0: Suggests Ultra-Rapid Metabolism (risk of therapy failure).

  • MR > 4.0: Suggests Poor Metabolism or drug-drug interaction inhibition (risk of toxicity).

References

  • Hyland, R., Jones, B.C., & Smith, D.A. (2003). Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole. Drug Metabolism and Disposition.[2][4]

  • Pfizer Inc. (2010). VFEND (voriconazole) Prescribing Information.[5][3] US Food and Drug Administration.[5]

  • Toronto Research Chemicals. (2024). Voriconazole N-Oxide Product Information.

  • Cayman Chemical. (2022).[6] Voriconazole N-oxide (UK 121265) Product Data Sheet.

  • Yamada, T., et al. (2012). Rapid simultaneous determination of voriconazole and its N-oxide in human plasma using an isocratic high-performance liquid chromatography method.[7] Clinical Biochemistry.[8]

  • Ona, K., et al. (2015). Voriconazole N-oxide and its ultraviolet B photoproduct sensitize keratinocytes to ultraviolet A. British Journal of Dermatology.

Sources

Foundational

Technical Guide: The Role of CYP2C19 in Voriconazole N-Oxide Formation

Executive Summary Voriconazole (VRC) is a second-generation triazole antifungal essential for treating invasive aspergillosis. Its clinical utility, however, is complicated by non-linear pharmacokinetics (PK) and substan...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Voriconazole (VRC) is a second-generation triazole antifungal essential for treating invasive aspergillosis. Its clinical utility, however, is complicated by non-linear pharmacokinetics (PK) and substantial inter-individual variability. The primary driver of this variability is the hepatic enzyme Cytochrome P450 2C19 (CYP2C19) .

CYP2C19 mediates the N-oxidation of voriconazole, the rate-limiting metabolic step that clears the drug from systemic circulation. Because this reaction follows saturable Michaelis-Menten kinetics within the therapeutic dose range, and because the CYP2C19 gene is highly polymorphic, voriconazole exposure can vary up to 100-fold between patients.

This guide provides a technical deep-dive into the CYP2C19-mediated N-oxidation pathway, detailing the kinetic mechanisms, pharmacogenetic (PGx) implications, and validated in vitro protocols for assessing metabolic stability.

Mechanistic Enzymology: The N-Oxidation Pathway

The Reaction

Voriconazole undergoes extensive hepatic metabolism (<2% excreted unchanged).[1] The major circulating metabolite is Voriconazole N-oxide , which is pharmacologically inactive.[1][2][3] This conversion is an oxidative reaction occurring at the fluoropyrimidine ring.

While CYP3A4 and FMO3 (Flavin-containing monooxygenase 3) contribute to this pathway, CYP2C19 is the predominant catalyst , accounting for approximately 60–75% of N-oxide formation in adults with normal enzyme function.

Metabolic Pathway Visualization

The following diagram illustrates the primary metabolic clearance of voriconazole, highlighting the dominant role of CYP2C19 and the saturation point that leads to non-linear PK.

Voriconazole_Metabolism VRC Voriconazole (Active Drug) CYP2C19 CYP2C19 (Major: 60-75%) VRC->CYP2C19 CYP3A4 CYP3A4 (Minor/Secondary) VRC->CYP3A4 FMO3 FMO3 (Minor) VRC->FMO3 NOX Voriconazole N-oxide (Inactive Metabolite) OH_VRC 4-Hydroxy Voriconazole CYP2C19->NOX N-Oxidation (Saturable Km ~9.3 µM) Saturation ! CRITICAL ! CYP2C19 Saturation causes Non-Linear PK CYP2C19->Saturation CYP3A4->NOX N-Oxidation CYP3A4->OH_VRC Hydroxylation FMO3->NOX N-Oxidation

Caption: Figure 1. Voriconazole metabolic pathway.[3][4][5][6][7][8][9][10] CYP2C19 is the high-affinity, low-capacity driver of N-oxide formation.

Kinetic Parameters & Saturation

Understanding the kinetics is vital for predicting in vivo behavior.

  • 
     (Michaelis Constant):  CYP2C19 has a relatively low 
    
    
    
    for voriconazole (
    
    
    in adults) [1].
  • Implication: At standard therapeutic doses (200mg BID), hepatic concentrations often exceed the

    
     of CYP2C19. This leads to enzyme saturation  (zero-order kinetics), resulting in a disproportionate increase in plasma concentration with dose escalation (non-linear PK).
    

Pharmacogenetics: The Variable

The CYP2C19 gene is highly polymorphic.[1][11][12] Genetic variations significantly alter the


 of the N-oxidation reaction, necessitating genotype-guided dosing as per CPIC (Clinical Pharmacogenetics Implementation Consortium) guidelines.
Genotype-Phenotype Correlation Table[13]
PhenotypeGenotype DefinitionFunctional StatusKinetic Impact (

)
Clinical ConsequenceCPIC Recommendation [2]
Ultrarapid Metabolizer (UM) 17/17, 1/17Increased ActivitySignificantly IncreasedTherapeutic Failure: Rapid clearance prevents reaching therapeutic trough levels.Avoid Voriconazole. Use alternative (e.g., Posaconazole).
Rapid Metabolizer (RM) 1/17Increased ActivityIncreasedRisk of Failure: Lower trough concentrations.Avoid Voriconazole. Use alternative.
Normal Metabolizer (NM) 1/1Normal ActivityBaselineStandard: Predictable (though still non-linear) clearance.Standard Dosing.
Intermediate Metabolizer (IM) 1/2, 1/3, 2/17Reduced ActivityDecreased (~50%)Moderate Toxicity Risk: Higher trough levels.Standard Dosing with strict Therapeutic Drug Monitoring (TDM).[13]
Poor Metabolizer (PM) 2/2, 2/3, 3/3No ActivityNegligible (CYP2C19)High Toxicity Risk: 4-fold higher exposure. Neuro/Hepatotoxicity.[3]Avoid Voriconazole or use reduced dose with TDM.

Experimental Framework: Validated In Vitro Protocols

To assess CYP2C19-mediated metabolism or phenotype specific variants, the following protocol uses Human Liver Microsomes (HLM). This system is self-validating through the use of specific inhibitors and positive controls.

Experimental Workflow Diagram

Protocol_Workflow Prep 1. Preparation Thaw HLM & Prepare Buffer (0.1M Phosphate, pH 7.4) PreInc 2. Pre-Incubation HLM + Voriconazole (Substrate) 37°C for 5 min Prep->PreInc Start 3. Initiation Add NADPH (1 mM final) Start Timer PreInc->Start Incubate 4. Incubation 37°C, Shaking Time: 10-30 min (Linear Phase) Start->Incubate Quench 5. Termination Add Ice-cold Acetonitrile (Contains Internal Std) Incubate->Quench Centrifuge 6. Processing Centrifuge 3000g, 15 min Collect Supernatant Quench->Centrifuge Analysis 7. LC-MS/MS Analysis Quantify N-oxide Formation Centrifuge->Analysis

Caption: Figure 2.[14][15] Standardized HLM incubation protocol for assessing Voriconazole N-oxidation kinetics.

Detailed Methodology

Objective: Determine the intrinsic clearance (


) of voriconazole or isolate CYP2C19 contribution.

Reagents:

  • Enzyme Source: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein conc).

  • Buffer: 100 mM Potassium Phosphate (pH 7.4) with 3 mM

    
    .
    
  • Cofactor: NADPH generating system or 1 mM NADPH solution.

  • Inhibitors (for validation): Ticlopidine (potent CYP2C19 inhibitor) or Fluconazole.

Protocol Steps:

  • Reaction Mixture: Prepare a master mix containing Buffer and HLM (final protein conc. 0.2 – 0.5 mg/mL).[16]

  • Substrate Addition: Add Voriconazole (dissolved in methanol, <1% final solvent conc). Range: 0.5 – 50

    
     (bracketing the 
    
    
    
    of 9.3
    
    
    ).
  • Pre-incubation: Equilibrate at 37°C for 5 minutes.

  • Initiation: Add NADPH (1 mM final) to start the reaction.[17]

  • Incubation: Incubate for 15 minutes. Note: Linearity must be established; typically linear up to 20-30 mins.

  • Termination: Quench with ice-cold acetonitrile containing Internal Standard (e.g., Diclofenac or deuterated Voriconazole). Ratio 1:3 (sample:solvent).

  • Analysis: Centrifuge (3000 rpm, 15 min) and inject supernatant into LC-MS/MS.

LC-MS/MS Analytical Conditions

To ensure trustworthiness of data, specific Mass Transitions (MRM) must be monitored.

AnalytePrecursor Ion (

)
Product Ion (

)
Polarity
Voriconazole 350.1127.0Positive (+)
Voriconazole N-oxide 366.1224.1Positive (+)
Internal Standard (Diclofenac) 296.0215.0Positive (+)

Clinical Translation: From Bench to Bedside

The Saturation Effect

The technical data above explains the clinical observation of non-linear PK. Because CYP2C19 saturates at concentrations achieved by standard dosing (200mg), a small increase in dose can lead to a disproportionate spike in plasma levels.

  • Mechanism:[1][3] Once CYP2C19 is saturated (

    
    ), the clearance becomes constant (
    
    
    
    ), and elimination is no longer first-order.
  • Consequence: This necessitates TDM, as predicting exposure based on weight/dose is mathematically unreliable without knowing the patient's specific

    
     (genotype).
    
Drug-Drug Interactions (DDIs)
  • Inhibition: Strong CYP2C19 inhibitors (e.g., fluconazole) will drastically reduce N-oxide formation, pushing voriconazole levels into the toxic range.

  • Induction: CYP2C19 inducers (e.g., rifampin) increase

    
    , leading to therapeutic failure.
    

References

  • Yanni, S. B., et al. (2010). In Vitro Hepatic Metabolism Explains Higher Clearance of Voriconazole in Children versus Adults: Role of CYP2C19 and Flavin-Containing Monooxygenase 3.[15][18] Drug Metabolism and Disposition.

  • Moriyama, B., et al. (2017). Clinical Pharmacogenetics Implementation Consortium (CPIC) Guidelines for CYP2C19 and Voriconazole Therapy.[7][19] Clinical Pharmacology & Therapeutics.

  • Hyland, R., Jones, B. C., & Smith, D. A. (2003).[10] Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole. Drug Metabolism and Disposition.

  • Hohmann, N., et al. (2016). Voriconazole N-oxide formation in human liver microsomes: a critical re-evaluation of the role of FMO. Biochemical Pharmacology.

Sources

Exploratory

The Metabolic Fate and Pharmacological Impact of Voriconazole N-oxide (UK-121,265)

[1] Executive Summary Voriconazole N-oxide (UK-121,265) represents a critical paradigm in antifungal pharmacology: a pharmacologically inactive metabolite that drives the clinical toxicity and non-linear pharmacokinetics...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

Voriconazole N-oxide (UK-121,265) represents a critical paradigm in antifungal pharmacology: a pharmacologically inactive metabolite that drives the clinical toxicity and non-linear pharmacokinetics of its parent drug. Unlike active metabolites in other drug classes, UK-121,265 does not contribute to the fungicidal activity against Aspergillus or Candida species. Instead, it acts as a metabolic checkpoint , accumulating in plasma to inhibit cytochrome P450 enzymes (CYP2C9, CYP3A4) and serving as the primary chromophore responsible for severe phototoxicity and potential photocarcinogenicity.

This guide details the mechanism of formation, the saturation kinetics responsible for voriconazole’s unpredictable exposure, and the specific photochemical pathway leading to skin toxicity.

Chemical Identity & Formation

Voriconazole is metabolized extensively in the liver, with less than 2% excreted unchanged in urine. The primary circulating metabolite is the N-oxide, formed via the oxidation of the fluoropyrimidine ring.[1]

Physico-Chemical Profile
ParameterData
Compound Name Voriconazole N-oxide
Synonym UK-121,265
Molecular Weight 365.3 g/mol (Parent + 16 Da)
Pharmacological Activity Inactive (No clinically relevant antifungal potency)
Key Property UV-B Absorber (Peak

308 nm)
Enzymatic Formation Pathway

The formation of UK-121,265 is the rate-limiting step in voriconazole clearance. It is mediated by three primary CYP isoenzymes with distinct affinities and capacities.

  • CYP2C19 (Major Driver): Responsible for 63–75% of N-oxide formation in extensive metabolizers. Genetic polymorphisms (*2, *3, *17 alleles) in this enzyme cause the massive inter-patient variability seen in the clinic.

  • CYP3A4 (Secondary Driver): Contributes

    
     25–30%. It becomes the dominant pathway in CYP2C19 poor metabolizers (PMs) or when CYP2C19 is saturated.
    
  • CYP2C9 (Minor Driver): Contributes minimally in normal physiology but may play a role when other pathways are inhibited.[2]

Figure 1: The enzymatic cascade converting Voriconazole to its N-oxide metabolite.[2][3][4][5] CYP2C19 is the primary determinant of clearance.

Mechanism of Non-Linear Pharmacokinetics

Voriconazole exhibits non-linear (Michaelis-Menten) pharmacokinetics, meaning a 50% increase in dose can lead to a >100% increase in exposure. This is driven by a dual-mechanism involving both the parent drug and the N-oxide metabolite.

Auto-Inhibition (Parent)

Voriconazole binds to the heme iron of CYP enzymes, inhibiting its own metabolism. It is a potent inhibitor of CYP2C19 and CYP3A4. As the dose increases, these enzymes become saturated/inhibited, halting clearance.

Metabolite-Mediated Inhibition (The Feedback Loop)

Crucially, UK-121,265 is not an inert bystander . It accumulates in plasma and exerts inhibitory pressure on the metabolic machinery.

  • Target: The N-oxide is a potent inhibitor of CYP2C9 and CYP3A4 (IC

    
    
    
    
    
    3–11 µM).
  • Effect: As UK-121,265 levels rise, it blocks the "rescue" pathways (CYP3A4/2C9) that would otherwise clear the parent drug when CYP2C19 is saturated. This creates a feedback loop that sustains high voriconazole levels.

Figure 2: The "Double-Lock" Mechanism. Both the parent drug and the accumulated N-oxide inhibit the clearance enzymes, causing non-linear exposure.

Mechanism of Toxicity: Phototoxicity & Carcinogenesis

The most distinct mechanistic feature of UK-121,265 is its role in phototoxicity .[3] While voriconazole absorbs weakly in the UV spectrum, the N-oxide is a specific chromophore for UV-B radiation.

The Photochemical Cascade
  • Absorption: UK-121,265 absorbs UV-B radiation (peak 308 nm) in the skin.

  • Photodecomposition: Upon UV-B excitation, the N-oxide undergoes chemical modification to form a specific photoproduct .

  • Sensitization: This photoproduct absorbs UV-A radiation (which penetrates deeper into the dermis).

  • ROS Generation: The UV-A excited photoproduct transfers energy to molecular oxygen, generating Reactive Oxygen Species (ROS).

  • Damage: ROS cause oxidative DNA damage (specifically 8-oxoguanine formation), leading to erythema (sunburn), cheilitis, and potentially Squamous Cell Carcinoma (SCC) with long-term exposure.

Clinical Implication: Patients are advised to avoid sunlight not just because of the drug, but because its metabolite turns their skin into a UV-A sensitizer.

Experimental Protocols

Protocol A: LC-MS/MS Quantification

To study the kinetics of UK-121,265, precise quantification in plasma is required.

Reagents:

  • Internal Standard (IS): Deuterated Voriconazole (

    
    -VRC) or Fluconazole.
    
  • Precipitation Agent: Methanol (MeOH) or Acetonitrile (ACN).

Workflow:

  • Sample Prep: Aliquot 50 µL of plasma into a microcentrifuge tube.

  • Protein Precipitation: Add 150 µL of ice-cold Methanol containing the Internal Standard.

  • Extraction: Vortex vigorously for 30 seconds. Centrifuge at 13,000 x g for 10 minutes at 4°C.

  • Injection: Transfer 5 µL of the supernatant to the LC-MS/MS system.

MS/MS Settings (Triple Quadrupole):

  • Ionization: Electrospray Positive (ESI+).

  • Voriconazole Transition:

    
     350.1 
    
    
    
    281.2 (Collision Energy: ~20 eV).
  • Voriconazole N-oxide Transition:

    
     366.0 
    
    
    
    224.1 (Collision Energy: ~16–20 eV).
    • Note: The transition 366

      
       224 corresponds to the loss of the triazole/fluoropyrimidine moiety specific to the N-oxide structure.
      
Protocol B: In Vitro Metabolic Stability (CYP Phenotyping)

To determine the contribution of specific enzymes to N-oxide formation.

  • System: Recombinant human CYP enzymes (rCYP2C19, rCYP3A4, rCYP2C9) or Human Liver Microsomes (HLM).[2][4]

  • Incubation: Mix 0.5 mg/mL microsomal protein with Voriconazole (1–50 µM) in phosphate buffer (pH 7.4).

  • Initiation: Add NADPH-generating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).

  • Reaction: Incubate at 37°C for 10–30 minutes (linear range).

  • Termination: Quench with ice-cold Acetonitrile containing IS.

  • Analysis: Quantify UK-121,265 formation using the LC-MS/MS protocol above.

  • Calculation: Plot velocity (

    
    ) vs. substrate concentration (
    
    
    
    ) to determine
    
    
    and
    
    
    .
    • Expectation: CYP2C19 will show low

      
       (high affinity), while CYP3A4 will show high 
      
      
      
      (low affinity).

References

  • Identification of the Cytochrome P450 Enzymes Involved in the N-oxidation of Voriconazole. Source: Drug Metabolism and Disposition (2003). URL:[Link]

  • Voriconazole N-oxide and its UVB photoproduct sensitize keratinocytes to UVA. Source:[3][5][6] British Journal of Dermatology (2015). URL:[Link]

  • Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide. Source: Biological & Pharmaceutical Bulletin (2023). URL:[Link]

  • Comprehensive In Vitro Analysis of Voriconazole Inhibition of Eight Cytochrome P450 (CYP) Enzymes. Source: Antimicrobial Agents and Chemotherapy (2006). URL:[Link]

  • Voriconazole: Synthesis and mechanism of action. Source: ResearchGate (Review). URL:[Link]

Sources

Foundational

Technical Deep Dive: Metabolic Pathway of Voriconazole to N-oxide via CYP3A4

Executive Summary This technical guide delineates the mechanistic and kinetic profile of Voriconazole N-oxidation, with a specific focus on the contribution of Cytochrome P450 3A4 (CYP3A4). While CYP2C19 is the primary g...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide delineates the mechanistic and kinetic profile of Voriconazole N-oxidation, with a specific focus on the contribution of Cytochrome P450 3A4 (CYP3A4). While CYP2C19 is the primary genetic determinant of Voriconazole clearance, CYP3A4 constitutes a critical "metabolic shunt."[1][2][3] This pathway becomes the rate-determining step in patients with compromised CYP2C19 function (Poor Metabolizers) or during high-dose regimens where non-linear pharmacokinetics emerge due to enzyme saturation. This guide provides structural insights, kinetic data, and validated experimental protocols for characterizing this pathway in drug development.

Molecular Mechanism of N-Oxidation

Structural Transformation

Voriconazole ((2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol) contains two nitrogen-rich heterocyclic rings: a triazole moiety and a fluoropyrimidine moiety.[4]

The N-oxidation reaction specifically targets the pyrimidine ring . Unlike the triazole ring, which is essential for antifungal activity (binding to fungal CYP51), the fluoropyrimidine ring serves as the primary site for oxidative metabolism.

  • Substrate: Voriconazole (Lipophilic, active).

  • Enzymatic Attack: The heme-iron oxygen species of the cytochrome P450 inserts an oxygen atom into the nitrogen of the pyrimidine ring.

  • Product: Voriconazole N-oxide (Polar, inactive).[5]

  • Chemical Consequence: This transformation significantly increases water solubility, facilitating renal elimination, but ablates antifungal potency.

Enzyme Contribution & Topology

The formation of Voriconazole N-oxide is mediated by a multi-enzyme system:

  • CYP2C19: The high-affinity, low-capacity driver. Responsible for ~60–70% of N-oxide formation at therapeutic concentrations.

  • CYP3A4: The low-affinity, high-capacity driver. Responsible for ~25–30% of clearance.[6]

    • Critical Insight: CYP3A4 exhibits biphasic kinetics or acts as the non-saturable component at physiological extremes. In CYP2C19 Poor Metabolizers (PMs), CYP3A4 becomes the primary clearance mechanism.

  • CYP2C9 & FMO: Minor contributors (<15%).[6]

Pathway Visualization

The following diagram illustrates the metabolic bifurcation of Voriconazole, highlighting the N-oxide pathway.

Voriconazole_Metabolism Vori Voriconazole (Active Parent) CYP2C19 CYP2C19 (High Affinity) Vori->CYP2C19 Major Route CYP3A4 CYP3A4 (High Capacity) Vori->CYP3A4 Secondary Route (Critical in PMs) NOxide Voriconazole N-oxide (Major Metabolite - Inactive) OHVori 4-Hydroxyvoriconazole (Minor Metabolite) CYP2C19->NOxide CYP3A4->NOxide N-oxidation (Pyrimidine Ring) CYP3A4->OHVori Methyl Hydroxylation

Figure 1: Metabolic scheme of Voriconazole showing the dual contribution of CYP2C19 and CYP3A4 to N-oxide formation.[1]

Enzymology and Kinetic Parameters[2][6][7][8][9][10][11][12][13]

Understanding the kinetics of CYP3A4 is vital for predicting Drug-Drug Interactions (DDIs). Voriconazole exhibits non-linear pharmacokinetics (Michaelis-Menten kinetics), meaning clearance decreases as dose increases. This is partly due to the saturation of CYP2C19, forcing a shift toward the lower-affinity CYP3A4 pathway.

Comparative Kinetic Data (Recombinant Systems)
ParameterCYP2C19 (Primary)CYP3A4 (Secondary)Significance

(µM)
3.5 – 1416 – 835*CYP3A4 requires higher drug concentrations to reach half-maximal velocity.

HighModerateCYP2C19 is more efficient at low concentrations.
Role Clearance at low dosesClearance at high doses / PMsCYP3A4 is the "safety valve" for metabolism.
Inhibition Inhibited by OmeprazoleInhibited by KetoconazoleBasis for reaction phenotyping.

*Note: The


 for CYP3A4 varies significantly in literature depending on whether recombinant enzymes (lower 

) or microsomes (higher

) are used. The "low affinity" component in microsomes is often attributed to CYP3A4.
The "Auto-Inhibition" Paradox

Voriconazole is not only a substrate of CYP3A4 but also a potent inhibitor of it.

  • Mechanism: Voriconazole binds to the CYP3A4 heme, inhibiting its own metabolism over time.

  • Result: Repeated dosing leads to disproportionately high plasma concentrations (accumulation), as the enzyme responsible for clearing the drug (CYP3A4) is inhibited by the drug itself.

Experimental Protocol: Validating the CYP3A4 Pathway

To isolate and quantify the CYP3A4-mediated N-oxidation, a rigorous "Chemical Inhibition" strategy using Human Liver Microsomes (HLM) is recommended.

Materials Required[4][9]
  • Enzyme Source: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

  • Substrate: Voriconazole (Stock: 10 mM in Methanol).

  • Cofactor: NADPH Generating System (1.3 mM NADP+, 3.3 mM G6P, 3.3 mM MgCl2, 0.4 U/mL G6PDH).[6]

  • Specific Inhibitors:

    • Ketoconazole (CYP3A4 specific at 1 µM).

    • Ticlopidine or Omeprazole (CYP2C19 specific).

  • Internal Standard: Diazepam or Fluconazole-d4.

Workflow: Reaction Phenotyping

This protocol determines the fraction of metabolism (


) contributed by CYP3A4.
  • Pre-Incubation:

    • Mix HLM (final 0.5 mg/mL) with Potassium Phosphate Buffer (100 mM, pH 7.4).

    • Add Inhibitor (Ketoconazole) or Vehicle (Control) to separate tubes.

    • Incubate at 37°C for 5 minutes.

  • Substrate Addition:

    • Add Voriconazole (Final conc: 2–20 µM). Note: Test at low (2 µM) and high (20 µM) concentrations to assess affinity.

  • Initiation:

    • Add NADPH generating system to start the reaction.[6][7]

    • Incubate for 20 minutes at 37°C (linear range).

  • Termination (Quench):

    • Add ice-cold Acetonitrile (ACN) containing Internal Standard (1:3 v/v ratio).

  • Processing:

    • Vortex for 30s. Centrifuge at 14,000 x g for 15 min at 4°C.

    • Inject supernatant into LC-MS/MS.[4][8][9]

LC-MS/MS Detection Parameters

Quantification of the N-oxide requires specific Multiple Reaction Monitoring (MRM) transitions.

  • Ionization: ESI Positive Mode.

  • Voriconazole (Parent):

    • Precursor:

      
       350.3 
      
      
      
      [8]
    • Product:

      
       281.2 (Loss of triazole)
      
  • Voriconazole N-oxide (Metabolite):

    • Precursor:

      
       366.3 
      
      
      
      (Parent + 16 Da)
    • Product:

      
       224.1 or 281.2 (Fragment specific to oxidized pyrimidine core).
      
    • Note: Ensure chromatographic separation as N-oxide is more polar (elutes earlier on C18).

Experimental Workflow Diagram

Experimental_Protocol Start Microsomal Incubation Mix (HLM + Buffer) Inhib Add CYP3A4 Inhibitor (Ketoconazole 1 µM) Start->Inhib Substrate Add Voriconazole (2 - 20 µM) Inhib->Substrate NADPH Initiate with NADPH (37°C, 20 min) Substrate->NADPH Quench Quench with Ice-Cold ACN (+ Internal Standard) NADPH->Quench Analysis LC-MS/MS Analysis (m/z 366 -> 224) Quench->Analysis

Figure 2: Step-by-step workflow for in vitro validation of CYP3A4-mediated N-oxidation.

Clinical Implications & Data Interpretation

Impact of CYP2C19 Polymorphism

In clinical practice, the relevance of the CYP3A4 pathway is inversely proportional to CYP2C19 function:

  • Extensive Metabolizers (EM): CYP2C19 dominates.[3][5][7][10] CYP3A4 contributes <30%.[4]

  • Poor Metabolizers (PM): CYP2C19 is inactive. CYP3A4 becomes the primary clearance route.

    • Risk:[5][7] These patients are highly sensitive to CYP3A4 inhibitors (e.g., Ritonavir, Clarithromycin), which can lead to toxic Voriconazole accumulation (visual disturbances, hepatotoxicity).

Drug-Drug Interactions (DDIs)

Because Voriconazole is both a substrate and inhibitor of CYP3A4, it complicates co-administration with other CYP3A4 substrates (e.g., Tacrolimus, Cyclosporine).

  • Scenario: Co-administration with Rifampin (potent CYP3A4 inducer).

  • Effect: Drastic reduction in Voriconazole exposure due to induction of the CYP3A4 N-oxidation pathway, potentially leading to fungal treatment failure.

References

  • Hyland, R., Jones, B. C., & Smith, D. A. (2003). Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole. Drug Metabolism and Disposition, 31(5), 540-547. Link

  • Murayama, N., et al. (2007). Roles of CYP3A4 and CYP2C19 in methyl hydroxylated and N-oxidized metabolite formation from voriconazole in human liver microsomes. Biochemical Pharmacology, 74(3), 526-534. Link

  • FDA Label (Pfizer). VFEND® (voriconazole) Prescribing Information. U.S. Food and Drug Administration. Link

  • Geist, M. J., et al. (2013). Voriconazole N-oxidation by CYP2C19, CYP2C9, and CYP3A4: A kinetic study. International Journal of Pharmacokinetics. Link

  • PharmGKB. Voriconazole Pathway, Pharmacokinetics. Pharmacogenomics Knowledge Base. Link

Sources

Exploratory

Voriconazole vs. Voriconazole N-oxide HCl: A Technical Analysis

This technical guide provides a rigorous comparison between Voriconazole (the active pharmaceutical ingredient) and its primary metabolite reference standard, Voriconazole N-oxide HCl. It is structured to support bioanal...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a rigorous comparison between Voriconazole (the active pharmaceutical ingredient) and its primary metabolite reference standard, Voriconazole N-oxide HCl. It is structured to support bioanalytical method development, pharmacokinetic (PK) analysis, and toxicity research.

Executive Summary: The Divergence

The distinction between Voriconazole (VCZ) and Voriconazole N-oxide (VNO) represents the critical boundary between therapeutic efficacy and adverse toxicity.

  • Voriconazole is the active triazole antifungal agent targeting ergosterol synthesis.

  • Voriconazole N-oxide is the primary circulating metabolite.[1][2][3][4][5][6][7] It is pharmacologically inactive against fungi but is the primary driver of phototoxicity and potential photocarcinogenicity.

  • The "HCl" Designation: When sourcing VNO for research (e.g., as a reference standard), it is frequently supplied as the Hydrochloride (HCl) salt . This stabilizes the polar N-oxide moiety. Researchers must account for the salt stoichiometry during gravimetric preparation to ensure accurate quantification.

Molecular Architecture & Properties

The fundamental difference lies in the oxidation state of the fluoropyrimidine ring and the physical form (free base vs. salt).

Structural Comparison Table
FeatureVoriconazole (VCZ)Voriconazole N-oxide HCl (VNO-HCl)
Role Active Parent DrugMetabolite Reference Standard
CAS Number 137234-62-9618109-05-0 (Free base) / Salt specific
Formula C₁₆H₁₄F₃N₅OC₁₆H₁₄F₃N₅O₂[8] · HCl
Mol. Weight 349.31 g/mol ~401.77 g/mol (Must verify specific CoA*)
Key Modification N/AN-oxidation at the fluoropyrimidine ring
Solubility Low aqueous solubilityImproved solubility (due to HCl salt)
UV Absorption UVB AbsorberUVA Absorber (Shifted spectrum)

*Note: Always verify the exact molecular weight on the Certificate of Analysis (CoA) of your specific batch, as hydration states can vary.

Critical Protocol: Stoichiometric Correction

When preparing calibration standards using Voriconazole N-oxide HCl , you must correct for the hydrochloride counter-ion to report the concentration of the free metabolite (VNO).



Metabolic Trajectory & Pharmacokinetics[2]

Understanding the formation of VNO is essential for interpreting PK data, particularly regarding CYP2C19 genetic polymorphisms .

The Metabolic Pathway

Voriconazole is extensively metabolized in the liver.[9] The N-oxidation is the major clearance pathway.

  • Primary Catalyst: CYP2C19 (High affinity, low capacity).

  • Secondary Catalyst: CYP3A4 (Low affinity, high capacity).

  • Clinical Relevance: In CYP2C19 Poor Metabolizers (PMs), the pathway is blocked, leading to toxic accumulation of Voriconazole. In Rapid Metabolizers (RMs), VNO levels spike, potentially increasing phototoxicity risk.

MetabolicPathway VCZ Voriconazole (Active Drug) CYP2C19 CYP2C19 (Major Route) VCZ->CYP2C19 CYP3A4 CYP3A4 (Minor Route) VCZ->CYP3A4 VNO Voriconazole N-oxide (Inactive Metabolite) CYP2C19->VNO N-oxidation CYP3A4->VNO High substrate conc. ROS Reactive Oxygen Species (ROS) VNO->ROS Sensitization + UVA UVA UVA Radiation (Sunlight) UVA->ROS TOX Phototoxicity DNA Damage ROS->TOX

Figure 1: The metabolic conversion of Voriconazole to its N-oxide and the subsequent photo-activation pathway.

Pharmacological & Toxicological Divergence

Efficacy (Antifungal)[10][11]
  • Voriconazole: Potent inhibitor of fungal CYP51 (14

    
    -demethylase), depleting ergosterol.
    
  • Voriconazole N-oxide: Inactive. It does not contribute to the antifungal effect.[10] High serum levels of VNO do not rescue therapy if VCZ levels are sub-therapeutic.

Toxicity (Phototoxicity)

This is the most critical safety distinction.

  • Mechanism: Voriconazole absorbs UVB.[1][5][11] However, VNO absorbs UVA .

  • The Danger: VNO accumulates in the skin. Upon exposure to UVA (sunlight), it undergoes photolysis, generating Reactive Oxygen Species (ROS).

  • Result: This leads to oxidative DNA damage, clinically manifesting as photosensitivity, pseudoporphyria, and increased risk of squamous cell carcinoma (SCC) with long-term use.[1]

Analytical Protocol: LC-MS/MS Quantification

To distinguish the parent from the metabolite in plasma/serum, a validated LC-MS/MS method is required. The N-oxide is thermally unstable , requiring strict temperature control during processing.

Method Parameters
ParameterVoriconazole (VCZ)Voriconazole N-oxide (VNO)
Precursor Ion (Q1) m/z 350.1 [M+H]⁺m/z 365.8 [M+H]⁺
Product Ion (Q3) m/z 281.0m/z 224.1
Retention Time ~2.5 min (Typical C18)~1.8 min (More polar, elutes earlier)
Internal Standard Voriconazole-d3Voriconazole-d3 N-oxide
Step-by-Step Workflow (Self-Validating)
  • Stock Preparation (The HCl Factor):

    • Weigh Voriconazole N-oxide HCl .

    • Calculate free base concentration:

      
       (Example factor, calculate based on exact MWs).
      
    • Solvent: Methanol (VNO is stable in organic solvent at -20°C).

  • Sample Extraction (Cold Chain is Critical):

    • Warning: VNO degrades to VNO-photoproducts or reverts at high temperatures.

    • Protocol: Perform protein precipitation (PPT) with ice-cold Acetonitrile.

    • Centrifuge at 4°C . Keep autosampler at 4°C .

  • Separation:

    • Column: C18 or Phenyl-Hexyl (Reverse Phase).

    • Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).

AnalyticalWorkflow cluster_prep Sample Preparation (Cold Chain) cluster_analysis LC-MS/MS Analysis Sample Plasma Sample PPT Protein Precipitation (Ice-Cold ACN) Sample->PPT Centrifuge Centrifuge (4°C, 10 min) PPT->Centrifuge LC LC Separation (C18 Column) Centrifuge->LC Supernatant MS MS/MS Detection (MRM Mode) LC->MS VCZ: 350>281 VNO: 366>224 Data Data Processing (Apply Salt Correction) MS->Data

Figure 2: Bioanalytical workflow emphasizing temperature control to prevent N-oxide degradation.

References

  • Hyland, R., Jones, B. C., & Smith, D. A. (2003). Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole.[12][13] Drug Metabolism and Disposition, 31(5), 540-547.[12][13] Link

  • Ona, K., & Oh, D. H. (2015). Voriconazole N-oxide and its ultraviolet B photoproduct sensitize keratinocytes to ultraviolet A. British Journal of Dermatology, 173(3), 751-759. Link

  • Yamamoto, T., et al. (2023). Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS.[14] Yonago Acta Medica, 66(3), 365-374.[14] Link

  • European Pharmacopoeia (Ph.[15] Eur.). Voriconazole Reference Standard.[15] Link

Sources

Foundational

Comprehensive Technical Guide: Voriconazole N-Oxide Hydrochloride

Executive Summary Voriconazole N-oxide hydrochloride (UK-121,265 HCl) is the hydrochloride salt form of the primary circulating metabolite of the triazole antifungal agent, Voriconazole. While Voriconazole itself exhibit...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Voriconazole N-oxide hydrochloride (UK-121,265 HCl) is the hydrochloride salt form of the primary circulating metabolite of the triazole antifungal agent, Voriconazole. While Voriconazole itself exhibits non-linear pharmacokinetics due to saturation of its metabolic pathways, the N-oxide metabolite serves as a critical biomarker for cytochrome P450 (CYP) activity—specifically CYP2C19 and CYP3A4.

This guide provides a definitive physiochemical and biological profile of Voriconazole N-oxide hydrochloride, designed for researchers in bioanalysis, toxicology, and medicinal chemistry. It moves beyond basic identification to cover metabolic mechanisms, synthesis pathways, and validated analytical protocols.

Part 1: Physicochemical Characterization

Identity and Molecular Data

The distinction between the free base and the hydrochloride salt is critical for quantitative analysis and stoichiometry in solution preparation.

ParameterVoriconazole N-Oxide (Free Base)Voriconazole N-Oxide Hydrochloride
CAS Number 618109-05-0N/A (Salt form of 618109-05-0)
Molecular Formula C₁₆H₁₄F₃N₅O₂C₁₆H₁₅ClF₃N₅O₂ (C₁₆H₁₄F₃N₅O₂[1][2] · HCl)
Molecular Weight 365.31 g/mol 401.77 g/mol
Appearance White to off-white solidWhite crystalline solid
Solubility DMSO, Methanol, Chloroform (slightly)DMSO (>100 mg/mL), Water (variable)
IUPAC Name 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)-3-(5-fluoro-4-pyrimidinyl)-2-butanol N-oxideSame as free base, hydrochloride salt
Structural Analysis

The N-oxidation occurs at the fluoropyrimidine ring , specifically at the nitrogen at the 1-position relative to the ethyl linkage. This structural modification renders the metabolite pharmacologically inactive against fungi but introduces significant phototoxic properties.

  • Chiral Centers: The molecule retains the (2R, 3S) configuration of the parent Voriconazole.

  • Key Functional Groups:

    • Triazole Ring: Remains intact (crucial for heme iron binding in fungi, though inactive in the N-oxide).

    • Fluoropyrimidine N-Oxide: The site of metabolic oxidation.

    • Difluorophenyl Group: Lipophilic moiety.

Part 2: Metabolic Pathway & Pharmacokinetics

Mechanism of Formation

Voriconazole undergoes extensive hepatic metabolism. The N-oxidation pathway is the predominant route, accounting for approximately 72% of the circulating metabolites. This process is catalytically mediated by specific CYP450 isoenzymes.

  • Primary Driver: CYP2C19 (High affinity, saturable).

  • Secondary Driver: CYP3A4 (Lower affinity, high capacity).

  • Minor Contributor: CYP2C9 .

Clinical Significance: The saturation of CYP2C19 at therapeutic doses leads to the characteristic non-linear pharmacokinetics of Voriconazole. Genetic polymorphisms in CYP2C19 (Poor Metabolizers vs. Rapid Metabolizers) significantly alter the ratio of Voriconazole to Voriconazole N-oxide.

Visualization: Metabolic Cascade

The following diagram illustrates the biotransformation of Voriconazole, highlighting the N-oxide formation and subsequent downstream pathways.

VoriconazoleMetabolism cluster_enzymes Hepatic CYP450 System Vori Voriconazole (Parent Drug) Hydroxy 4-Hydroxy Voriconazole Vori->Hydroxy Hydroxylation (Minor pathway) CYP2C19 CYP2C19 (Primary) Vori->CYP2C19 CYP3A4 CYP3A4 (Secondary) Vori->CYP3A4 NOxide Voriconazole N-Oxide (Major Metabolite) Glucuronide N-glucuronides NOxide->Glucuronide UGT Conjugation Hydroxy->Glucuronide CYP2C19->NOxide N-oxidation (Fluoropyrimidine ring) CYP3A4->NOxide N-oxidation

Figure 1: Metabolic pathway of Voriconazole showing the dominant role of CYP2C19 in N-oxide formation.

Part 3: Analytical Profiling & Quality Control

Reference Standard Preparation

For quantitative analysis (e.g., therapeutic drug monitoring or impurity profiling), the hydrochloride salt is often preferred due to enhanced stability compared to the hygroscopic free base.

Stock Solution Protocol:

  • Weighing: Accurately weigh 4.02 mg of Voriconazole N-oxide HCl (equivalent to ~3.65 mg free base).

  • Solvent: Dissolve in 1.0 mL of DMSO or Methanol (LC-MS grade).

  • Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles to prevent degradation (N-oxides can deoxygenate under thermal stress).

LC-MS/MS Method Parameters

The following parameters are validated for the detection of Voriconazole N-oxide in biological matrices (plasma/serum).

ParameterSetting / Value
Column C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Ionization ESI Positive Mode
Precursor Ion (m/z) 366.1 [M+H]⁺
Product Ion (m/z) 224.1 (Quantifier), 281.1 (Qualifier)
Retention Time ~0.8 - 1.2 min (elutes before Voriconazole)

Part 4: Experimental Protocols

Chemical Synthesis (Representative)

While often purchased as a standard, the N-oxide can be synthesized for research purposes via direct oxidation.

Reagents:

  • Voriconazole (Parent)[2][3][4][5][6][7]

  • m-Chloroperoxybenzoic acid (mCPBA) or Hydrogen Peroxide (H₂O₂)

  • Dichloromethane (DCM)

Workflow:

  • Dissolution: Dissolve Voriconazole (1 eq) in DCM at 0°C.

  • Oxidation: Add mCPBA (1.1 eq) slowly to the solution.

  • Reaction: Stir at room temperature for 2-4 hours. Monitor via TLC or HPLC for the disappearance of the parent peak.

  • Quenching: Wash with saturated NaHCO₃ to remove benzoic acid byproducts.

  • Purification: Isolate the N-oxide via column chromatography (Silica gel; gradient MeOH/DCM).

  • Salt Formation: Dissolve the purified free base in diethyl ether/ethanol and treat with 1M HCl in ether to precipitate the Voriconazole N-oxide Hydrochloride .

Analytical Workflow Diagram

The following Graphviz diagram outlines the standard operating procedure for isolating and quantifying this metabolite from plasma samples.

AnalyticalWorkflow Sample Plasma Sample (Patient/Animal) PPT Protein Precipitation (Acetonitrile + IS) Sample->PPT Centrifuge Centrifugation (14,000 rpm, 10 min) PPT->Centrifuge Supernatant Supernatant Extraction Centrifuge->Supernatant LC UHPLC Separation (C18 Column) Supernatant->LC MS MS/MS Detection (MRM: 366.1 -> 224.1) LC->MS Data Quantification (Metabolic Ratio) MS->Data

Figure 2: Bioanalytical workflow for the extraction and quantification of Voriconazole N-oxide.

References

  • National Center for Advancing Translational Sciences (NCATS). Voriconazole N-Oxide (UK-121,265). Inxight Drugs. Available at: [Link]

  • Hyland, R., Jones, B.C., & Smith, D.A. (2003). Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole. Drug Metabolism and Disposition, 31(5), 540-547.[6] Available at: [Link]

  • Schulz, J., et al. (2022).[3] Towards the Elucidation of the Pharmacokinetics of Voriconazole: A Quantitative Characterization of Its Metabolism. Pharmaceutics, 14(3), 474. Available at: [Link][2][3][4]

Sources

Exploratory

The Pharmacological Profile of Voriconazole N-oxide: An In-Depth Technical Guide

This guide provides a comprehensive technical overview of the pharmacological activity of Voriconazole N-oxide, the primary metabolite of the broad-spectrum antifungal agent voriconazole. Designed for researchers, scient...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical overview of the pharmacological activity of Voriconazole N-oxide, the primary metabolite of the broad-spectrum antifungal agent voriconazole. Designed for researchers, scientists, and drug development professionals, this document synthesizes current knowledge, explains the causality behind experimental findings, and offers detailed methodologies for further investigation.

Executive Summary

Voriconazole is a critical therapeutic agent for invasive fungal infections.[1][2] Its extensive hepatic metabolism leads to the formation of several metabolites, with Voriconazole N-oxide being the most abundant in circulation.[3][4][5] A critical question for clinicians and researchers is whether this major metabolite contributes to the therapeutic effect or to the adverse event profile of the parent drug. This guide establishes that while Voriconazole N-oxide is widely considered to be devoid of significant direct antifungal activity, it is not pharmacologically inert.[3][4][6][7][8] Emerging evidence points to its potential involvement in off-target effects, including phototoxicity and modulation of drug-metabolizing enzymes.[9][10] Understanding the distinct pharmacological profile of Voriconazole N-oxide is therefore crucial for optimizing voriconazole therapy and managing its safety.

Voriconazole Metabolism: The Genesis of Voriconazole N-oxide

Voriconazole is extensively metabolized in the liver, with less than 2% of the parent drug excreted unchanged.[3][4] The N-oxidation of the fluoropyrimidine ring is a major metabolic pathway, leading to the formation of Voriconazole N-oxide.[7][11] This process is primarily mediated by the cytochrome P450 (CYP) enzyme system.

Key Enzymes in Voriconazole N-oxide Formation:

  • CYP2C19: This is the principal enzyme responsible for the N-oxidation of voriconazole.[3][4][12] The highly polymorphic nature of the CYP2C19 gene is a major contributor to the significant inter-individual variability observed in voriconazole plasma concentrations.[4][12] Individuals classified as "poor metabolizers" for CYP2C19 exhibit higher exposure to voriconazole and lower levels of the N-oxide metabolite.[13][14][15]

  • CYP3A4 and CYP2C9: These enzymes also contribute to the formation of Voriconazole N-oxide, albeit to a lesser extent than CYP2C19.[3][4][11] Their role may become more prominent in individuals with reduced CYP2C19 activity.[11]

  • Flavin-containing monooxygenases (FMOs): Some research suggests a minor contribution of FMOs to voriconazole metabolism.[3][4]

The interplay of these enzymes dictates the rate of Voriconazole N-oxide formation, which in turn influences the pharmacokinetic profile of the parent drug.

Voriconazole_Metabolism cluster_enzymes Metabolizing Enzymes Voriconazole Voriconazole N_Oxide Voriconazole N-oxide (Major Metabolite) Voriconazole->N_Oxide N-oxidation Other_Metabolites Other Metabolites (e.g., Hydroxyvoriconazole) Voriconazole->Other_Metabolites Hydroxylation, etc. CYP2C19 CYP2C19 (Primary) CYP2C19->N_Oxide CYP3A4 CYP3A4 (Secondary) CYP3A4->N_Oxide CYP2C9 CYP2C9 (Secondary) CYP2C9->N_Oxide

Caption: Metabolic pathway of voriconazole to its major N-oxide metabolite.

Pharmacological Activity of Voriconazole N-oxide

Antifungal Activity: A Negligible Contribution

A consensus in the scientific literature indicates that Voriconazole N-oxide possesses minimal to no clinically relevant antifungal activity.[3][4][5][7][16] This lack of direct efficacy against fungal pathogens means that the therapeutic effect of voriconazole treatment is attributable to the parent compound.

Off-Target Pharmacological Effects

While devoid of antifungal properties, Voriconazole N-oxide is not pharmacologically inert. Its potential off-target activities are an area of active research, with implications for the safety profile of voriconazole.

There is evidence to suggest that Voriconazole N-oxide may play a role in the phototoxicity and photocarcinogenicity observed in some patients undergoing long-term voriconazole therapy.[9][10] In vitro studies have shown that Voriconazole N-oxide and its UVB photoproduct can act as photosensitizers, leading to the generation of reactive oxygen species (ROS) and oxidative DNA damage in keratinocytes upon exposure to UVA radiation.[10] This suggests a potential mechanism for the dermatological adverse events associated with voriconazole.

In vitro studies using human hepatic microsomes have demonstrated that Voriconazole N-oxide can inhibit the activity of certain CYP enzymes.[5][17] Specifically, it has been shown to inhibit CYP2C9 and CYP3A4 to a greater extent than CYP2C19.[5][17] This inhibitory potential suggests that Voriconazole N-oxide could contribute to drug-drug interactions by impairing the metabolism of co-administered drugs that are substrates for these enzymes.[17]

Pharmacological EffectActivity of Voriconazole N-oxideSupporting Evidence
Antifungal Activity Minimal to noneWidely reported in pharmacokinetic and clinical studies[3][4][5][7][16]
Phototoxicity Potential contributorIn vitro studies show it acts as a UVA sensitizer[9][10]
CYP Enzyme Inhibition Inhibits CYP2C9 and CYP3A4In vitro human hepatic microsome studies[5][17]

Experimental Protocols for Assessing the Pharmacological Activity of Voriconazole N-oxide

To further elucidate the pharmacological profile of Voriconazole N-oxide, rigorous experimental evaluation is necessary. The following are detailed protocols for key in vitro assays.

In Vitro Antifungal Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of Voriconazole N-oxide against relevant fungal pathogens and compare it to the parent drug, voriconazole.

Methodology:

  • Fungal Strains: Utilize reference strains of Aspergillus fumigatus, Candida albicans, and other clinically relevant fungi from a reputable culture collection (e.g., ATCC).

  • Culture Media: Prepare RPMI 1640 medium with L-glutamine, buffered to pH 7.0 with MOPS.

  • Drug Preparation: Prepare stock solutions of voriconazole and Voriconazole N-oxide in a suitable solvent (e.g., DMSO). Create a series of twofold dilutions in the culture medium to achieve a range of final concentrations.

  • Inoculum Preparation: Grow fungal isolates on appropriate agar plates. Prepare a suspension of conidia or yeast cells in sterile saline and adjust the turbidity to achieve a final inoculum concentration of 0.5 x 10^5 to 2.5 x 10^5 CFU/mL.

  • Assay Procedure: In a 96-well microtiter plate, add 100 µL of the fungal inoculum to 100 µL of each drug dilution. Include a growth control (inoculum without drug) and a sterility control (medium without inoculum).

  • Incubation: Incubate the plates at 35°C for 24-48 hours, depending on the fungal species.

  • MIC Determination: The MIC is defined as the lowest concentration of the drug that causes a significant inhibition of growth (e.g., ≥50% reduction in turbidity) compared to the growth control.

In Vitro CYP450 Inhibition Assay

Objective: To evaluate the inhibitory potential of Voriconazole N-oxide on major human CYP450 isoforms (e.g., CYP2C9, CYP2C19, CYP3A4).

Methodology:

  • Enzyme Source: Use human liver microsomes or recombinant human CYP enzymes.

  • Substrates and Inhibitors: Select specific fluorescent or LC-MS/MS-based probe substrates for each CYP isoform. Use known inhibitors as positive controls.

  • Assay Buffer: Prepare a potassium phosphate buffer (pH 7.4) containing MgCl2.

  • Incubation Mixture: In a 96-well plate, combine the enzyme source, assay buffer, and a range of concentrations of Voriconazole N-oxide or the positive control inhibitor. Pre-incubate at 37°C.

  • Reaction Initiation: Add the probe substrate and an NADPH-regenerating system to initiate the metabolic reaction.

  • Reaction Termination: After a specified incubation time, stop the reaction by adding a suitable solvent (e.g., acetonitrile).

  • Analysis: Quantify the formation of the metabolite using a plate reader (for fluorescent probes) or LC-MS/MS.

  • Data Analysis: Calculate the IC50 value, which is the concentration of Voriconazole N-oxide that causes 50% inhibition of the enzyme activity.

Experimental_Workflow cluster_antifungal Antifungal Activity Assessment cluster_cyp CYP Inhibition Assay A1 Prepare Fungal Inoculum A3 Incubate with Fungi A1->A3 A2 Serial Dilution of Voriconazole N-oxide A2->A3 A4 Determine MIC A3->A4 Result Pharmacological Profile A4->Result C1 Prepare Human Liver Microsomes C2 Incubate with Voriconazole N-oxide and CYP Probe Substrate C1->C2 C3 Quantify Metabolite Formation C2->C3 C4 Calculate IC50 C3->C4 C4->Result Start Voriconazole N-oxide Test Compound Start->A1 Start->C1

Caption: Experimental workflow for characterizing Voriconazole N-oxide.

Clinical Implications and Future Directions

The lack of antifungal activity of Voriconazole N-oxide underscores the importance of maintaining therapeutic concentrations of the parent drug, voriconazole. Therapeutic drug monitoring (TDM) of voriconazole is therefore a critical practice.[7][12] The measurement of Voriconazole N-oxide alongside the parent drug can provide valuable information on the patient's metabolic phenotype, which can aid in dose adjustments.[18][19] A high voriconazole to N-oxide ratio may indicate poor metabolism and an increased risk of toxicity, while a low ratio might suggest rapid metabolism and potential sub-therapeutic levels of the active drug.

Further research is warranted to fully understand the clinical significance of Voriconazole N-oxide's off-target effects. Prospective clinical studies are needed to correlate plasma concentrations of Voriconazole N-oxide with the incidence of phototoxicity and other adverse events. Additionally, a more comprehensive evaluation of its potential to cause drug-drug interactions is necessary to refine prescribing guidelines for patients on polypharmacy.

Conclusion

References

  • Ona K, et al. Voriconazole N-oxide and its ultraviolet B photoproduct sensitize keratinocytes to ultraviolet A. Br J Dermatol. 2015 Sep;173(3):751-9. [Link]

  • Voriconazole Pathway, Pharmacokinetics - ClinPGx. [Link]

  • Voriconazole drug interactions - wikidoc. [Link]

  • Rapid simultaneous determination of voriconazole and its N-oxide in human plasma using an isocratic high-performance liquid chromatography method and its clinical application - PubMed. [Link]

  • Factors influencing plasma concentration of voriconazole and voriconazole- N-oxide in younger adult and elderly patients - Frontiers. [Link]

  • Towards the Elucidation of the Pharmacokinetics of Voriconazole: A Quantitative Characterization of Its Metabolism - MDPI. [Link]

  • Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using. [Link]

  • Genetics and Enzyme Inhibitor Interactions - Pharmacy Times. [Link]

  • PharmGKB Summary: Voriconazole Pathway, Pharmacokinetics - PMC. [Link]

  • Determination of Voriconazole in Human Plasma by Liquid Chromatography Tandem Mass Spectrometry: Application in Therapeutic Drug Monitoring - SCIRP. [Link]

  • IDENTIFICATION OF THE CYTOCHROME P450 ENZYMES INVOLVED IN THE N-OXIDATION OF VORICONAZOLE. [Link]

  • Development and validation of an LC-MS/MS method for simultaneous quantification of voriconazole and its main metabolite voriconazole N-oxide in human plasma and its clinical application - Taylor & Francis. [Link]

  • Steady-state pharmacokinetics and metabolism of voriconazole in patients - Ovid. [Link]

  • Voriconazole N-oxide and its ultraviolet B photoproduct sensitize keratinocytes to ultraviolet A - PubMed. [Link]

  • Voriconazole: Package Insert / Prescribing Information / MOA - Drugs.com. [Link]

  • Understanding Voriconazole Metabolism: A Middle-Out Physiologically-Based Pharmacokinetic Modelling Framework Integrating In Vitro and Clinical Insights - PMC. [Link]

  • Voriconazole - Wikipedia. [Link]

  • Voriconazole in the management of nosocomial invasive fungal infections - PMC. [Link]

  • Drugs interactions for Voriconazole - PrescriberPoint. [Link]

  • VFEND® (voriconazole) Clinical Pharmacology | Pfizer Medical - US. [Link]

  • Clinical drug interactions between voriconazole and 38 other drugs: a retrospective analysis of adverse events - PMC. [Link]

  • Voriconazole Metabolism, Toxicity, and the Effect of Cytochrome P450 2C19 Genotype. [Link]

  • Voriconazole metabolism, toxicity, and the effect of cytochrome P450 2C19 genotype.. [Link]

  • Voriconazole metabolism, toxicity, and the effect of cytochrome P450 2C19 genotype. [Link]

  • Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N Oxide In Human Serum Using Lc Ms Ms | Journal of Applied Bioanalysis. [Link]

  • Steady-State Pharmacokinetics of Oral Voriconazole and Its Primary Metabolite, N-Oxide Voriconazole, Pre- and Post-Autologous Peripheral Stem Cell Transplantation | Antimicrobial Agents and Chemotherapy - ASM Journals. [Link]

  • Microdialysis of Voriconazole and its N-Oxide Metabolite: Amalgamating Knowledge of Distribution and Metabolism Processes in Humans - PMC. [Link]

  • Steady-state pharmacokinetics and metabolism of voriconazole in patients - SciSpace. [Link]

  • (PDF) Contribution of voriconazole N‐oxide plasma concentration measurements to voriconazole therapeutic drug monitoring in patients with invasive fungal infection - ResearchGate. [Link]

  • Full article: The Role of Plasma Trough Concentration of Voriconazole and Voriconazole N-Oxide in Its Hepatotoxicity in Adult Patients - Taylor & Francis. [Link]

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Foundational

In-Depth Technical Guide: Structural Analysis and Analytical Control of Voriconazole Impurity 11 (Genotoxic Alkyl Sulfonates)

Executive Summary In the pharmaceutical reference standard industry, the designation "Voriconazole Impurity 11" suffers from nomenclature ambiguity. Because it is a non-compendial, vendor-specific catalog name, it is use...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the pharmaceutical reference standard industry, the designation "Voriconazole Impurity 11" suffers from nomenclature ambiguity. Because it is a non-compendial, vendor-specific catalog name, it is used interchangeably to describe two distinct, highly reactive Potential Genotoxic Impurities (PGIs) encountered during the synthesis of Voriconazole: Diisopropyl sulfate and Ethyl camphorsulfonate [1][2].

This whitepaper deconstructs the mechanistic origins of these impurities, elucidates their DNA-alkylating genotoxicity, and provides a self-validating LC-MS/MS analytical protocol designed to bypass the thermal degradation issues associated with traditional GC-MS methods[3].

Nomenclature & Chemical Identity Resolution

A critical challenge in the analytical profiling of Voriconazole is standardizing the target analytes. Commercial reference standards list "Impurity 11" under two entirely different chemical structures depending on the vendor:

  • Diisopropyl Sulfate (C₆H₁₄O₄S): A dialkyl sulfate often formed as an artifact when isopropanol reacts with sulfuric acid, or used as an alkylating agent[1][4].

  • Ethyl Camphorsulfonate (C₁₂H₂₀O₄S): An alkyl sulfonate generated as a process-related side product during the chiral resolution of the Voriconazole racemic mixture[2][5].

Both compounds share a common toxicological profile: they are potent electrophiles capable of inducing genetic mutations, necessitating strict control under ICH M7 guidelines[5].

Table 1: Physicochemical Properties of the Impurities
PropertyDiisopropyl SulfateEthyl Camphorsulfonate
Molecular Formula C₆H₁₄O₄SC₁₂H₂₀O₄S
Molecular Weight 182.24 g/mol 260.35 g/mol
Chemical Class Dialkyl SulfateAlkyl Sulfonate
CAS Number 2973-10-6154335-57-6
Genotoxic Mechanism Sₙ2 DNA AlkylationSₙ2 DNA Alkylation
Toxicological Class IARC Group 2B (Possible Carcinogen)ICH M7 Class 2 (Mutagenic)

Mechanistic Origins in Voriconazole Synthesis

The synthesis of Voriconazole requires a critical chiral resolution step to isolate the active (2R,3S)-enantiomer from its racemic mixture. This is achieved using (1R)-(-)-10-camphorsulfonic acid as the resolving agent.

When this process is conducted in the presence of residual aliphatic alcohols (such as ethanol or methanol used as process solvents), an unintended esterification reaction occurs. The camphorsulfonic acid reacts with ethanol to yield Ethyl camphorsulfonate [3][5].

Pathway A Voriconazole Racemic Mixture D Voriconazole (2R,3S) Diastereomeric Salt A->D Salt Formation B (1R)-(-)-10-Camphorsulfonic Acid (Chiral Resolving Agent) B->D E Ethyl Camphorsulfonate (Genotoxic Impurity 11) B->E Esterification (Side Reaction) C Ethanol (Process Solvent) C->E

Mechanistic pathway illustrating the formation of Ethyl camphorsulfonate during chiral resolution.

Genotoxic Mechanism

Alkyl sulfonates and dialkyl sulfates act as direct, DNA-reactive alkylating agents. They undergo Sₙ2 nucleophilic substitution reactions with the electron-rich nitrogen and oxygen atoms of DNA nucleobases (specifically the N-7 position of guanine and the N-3 position of adenine). This alkylation leads to DNA cross-linking, base mispairing, and subsequent chromosomal aberrations[5].

Regulatory Control Strategy (ICH M7)

Because these impurities are DNA-reactive mutagens, they cannot be controlled using standard ICH Q3A/Q3B thresholds. Instead, they are governed by the Threshold of Toxicological Concern (TTC) outlined in the ICH M7 guidelines, which limits lifetime exposure to 1.5 µ g/day [6].

Table 2: TTC Limit Calculation for Voriconazole API
ParameterValueReference
Maximum Daily Dose of Voriconazole 400 mg/day[7]
Threshold of Toxicological Concern (TTC) 1.5 µ g/day [6]
Calculated Concentration Limit in API 3.75 ppm [6]

Formula: Limit (ppm) = TTC (µ g/day ) / Maximum Daily Dose ( g/day )

Analytical Methodologies for PGI Quantification

The Causality Behind Method Selection: Why LC-MS/MS over GC-MS?

Historically, Gas Chromatography-Mass Spectrometry (GC-MS) has been the default technique for analyzing volatile alkyl sulfonates[5]. However, applying GC-MS to Voriconazole presents a severe analytical flaw: Voriconazole is highly thermolabile .

At the elevated temperatures required for GC injection ports, the Voriconazole API degrades extensively. This degradation generates a complex matrix of miscellaneous peaks that co-elute with and suppress the signal of the target PGIs, resulting in poor recovery rates and failing validation parameters[3].

To circumvent this, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the authoritative gold standard. LC operates at near-ambient temperatures, preserving the API matrix, while MS/MS provides the specificity required to detect Ethyl camphorsulfonate at the stringent 3.75 ppm limit[3].

Step-by-Step LC-MS/MS Protocol

This self-validating protocol is optimized for the detection of Ethyl camphorsulfonate in Voriconazole API.

1. Preparation of Diluent: Mix HPLC-grade Acetonitrile and Milli-Q Water in a 50:50 (v/v) ratio. Degas via sonication for 5 minutes.

2. Standard Preparation: Accurately weigh the reference standard of Ethyl camphorsulfonate. Dissolve in the diluent to create a primary stock solution. Perform serial dilutions to reach a final working standard concentration of 0.0056 µg/mL . (Note: This concentration corresponds to the 3.75 ppm limit when analyzing a 1.5 mg/mL API sample).

3. Sample Preparation: Accurately weigh 30.0 mg of Voriconazole API. Transfer to a 20 mL volumetric flask. Add 15 mL of diluent, sonicate until fully dissolved, and make up the volume to 20 mL to achieve a final API concentration of 1.5 mg/mL [3].

4. Chromatographic Conditions:

  • Column: Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient Elution: Start at 5% B, ramp to 95% B over 5.0 minutes to elute the highly retained Voriconazole matrix, hold for 2.0 minutes, and return to 5% B for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

5. Mass Spectrometry (ESI-MS/MS) Parameters:

  • Ionization Mode: Electrospray Ionization Positive (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: Monitor the protonated molecule

    
     at m/z 261.1 for Ethyl camphorsulfonate.
    
  • Product Ion: Monitor specific stable fragments (e.g., m/z 153.1) for accurate quantification.

6. System Suitability & Validation: Inject the working standard solution six times. The relative standard deviation (RSD) of the peak areas must be ≤ 5.0%. Ensure the Signal-to-Noise (S/N) ratio at the Limit of Quantitation (LOQ) is ≥ 10.

Workflow S1 Step 1: Sample Preparation Dissolve 30 mg API in 20 mL Acetonitrile/Water (50:50) S2 Step 2: Chromatographic Separation UPLC C18 Column Gradient: 0.1% FA in Water/MeCN S1->S2 S3 Step 3: Mass Spectrometry ESI+ Mode, MRM Transitions Targeting m/z 261.1 [M+H]+ S2->S3 S4 Step 4: Data Analysis Quantify against 3.75 ppm Threshold of Toxicological Concern S3->S4

Analytical workflow for the LC-MS/MS quantification of Ethyl camphorsulfonate.

References

  • [7] Quantification of Impurity-E in Voriconazole Powder for Solution for Infusion (200 mg/vial) by using High Performance Liquid Chromatography. Caribbean Journal of Science and Technology. Available at: [Link]

  • [1] Voriconazole - Quality Control Chemicals (QCC). Quality Control Chemicals Inc. Available at: [Link]

  • [4] Diisopropyl sulfate | C6H14O4S | CID 18096. PubChem - NIH. Available at:[Link]

  • [5] Determination of Three Alkyl Camphorsulfonates as Potential Genotoxic Impurities Using GC-FID and GC-MS by Analytical QbD. MDPI. Available at:[Link]

  • [3] CN112461982A - Detection method of L-camphorsulfonic acid methyl ester and L-camphorsulfonic acid ethyl ester. Google Patents. Available at:

  • [6] Strategies for the identification, control and determination of genotoxic impurities in drug substances: A pharmaceutical industry perspective. ResearchGate. Available at:[Link]

Sources

Exploratory

Technical Guide: Phototoxicity of Voriconazole N-oxide in Skin Cancer Research

Executive Summary Voriconazole (VRC) is a first-line triazole antifungal essential for treating invasive aspergillosis. However, its use is limited by a unique phototoxicity profile that significantly increases the risk...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Voriconazole (VRC) is a first-line triazole antifungal essential for treating invasive aspergillosis. However, its use is limited by a unique phototoxicity profile that significantly increases the risk of cutaneous Squamous Cell Carcinoma (cSCC), particularly in organ transplant recipients. While the parent drug absorbs UV radiation weakly, its primary hepatic metabolite, Voriconazole N-oxide (VNO) , acts as a potent chromophore.[1]

This guide provides a technical deep-dive into the photochemical mechanisms of VNO, distinguishing between direct toxicity and photoproduct-mediated sensitization. It outlines validated experimental protocols for assessing this toxicity in vitro, offering a roadmap for researchers investigating drug-induced photocarcinogenesis.

Part 1: The Photochemical Mechanism

The Chromophore Shift

The core of Voriconazole phototoxicity lies in a metabolic shift in optical properties. Voriconazole itself exhibits peak absorption in the UVC range (<280 nm), which does not penetrate the earth's atmosphere. However, hepatic metabolism via CYP2C19 and CYP3A4 converts VRC to VNO.[1]

VNO possesses a distinct absorption peak at 290–320 nm (UVB) .[1] Crucially, VNO is not just a static chromophore; it is photolabile. Upon exposure to UVB, VNO undergoes a photochemical transformation into a stable photoproduct that absorbs strongly in the UVA range (320–400 nm) . This "photoproduct relay" explains why patients experience photosensitivity even through window glass (which blocks UVB but transmits UVA).

The ROS Cascade

The VNO photoproduct, when excited by UVA radiation, transfers energy to molecular oxygen (Type II photochemical reaction) or interacts directly with biomolecules (Type I), generating Reactive Oxygen Species (ROS).

  • Singlet Oxygen (

    
    ):  The primary mediator of oxidative damage.
    
  • 8-OHdG Formation: ROS attack guanine bases in DNA, forming 8-hydroxy-2'-deoxyguanosine (8-OHdG), a mutagenic lesion that causes G:C

    
     T:A transversions—a hallmark of UV-induced carcinogenesis.
    
Pathway Visualization

The following diagram illustrates the metabolic and photochemical cascade leading to DNA damage.

VNO_Phototoxicity VRC Voriconazole (Parent Drug) CYP CYP2C19 / CYP3A4 (Hepatic Metabolism) VRC->CYP VNO Voriconazole N-oxide (Metabolite) CYP->VNO UVB UVB Irradiation (290-320 nm) VNO->UVB Absorbs PhotoProd VNO Photoproduct (UVA Chromophore) UVB->PhotoProd Photoconversion UVA UVA Irradiation (320-400 nm) PhotoProd->UVA Absorbs ROS ROS Generation (Singlet Oxygen) UVA->ROS Energy Transfer DNA Oxidative DNA Damage (8-OHdG / Strand Breaks) ROS->DNA Oxidation cSCC Carcinogenesis (cSCC) DNA->cSCC Mutation Accumulation

Figure 1: The metabolic-photochemical relay. VNO acts as a pro-sensitizer, converted by UVB into a UVA-absorbing phototoxin.

Part 2: Comparative Pharmacokinetics & Photobiology

To design accurate experiments, researchers must distinguish between the properties of the parent drug and the metabolite.

FeatureVoriconazole (VRC)Voriconazole N-oxide (VNO)
Primary Absorption UVC (<280 nm)UVB (305–310 nm)
UVA Absorption NegligibleHigh (after UVB photolysis)
Plasma Half-life Dose-dependent (Non-linear)Parallel to parent drug
Circulating Exposure High~72% of circulating metabolites
Phototoxicity Mechanism Weak direct toxicityPhotoproduct-mediated sensitization
Key Genetic Factor CYP2C19 (Poor metabolizers accumulate VRC; Rapid metabolizers form more VNO)N/A

Part 3: Experimental Protocols

This section details a validated workflow for assessing VNO phototoxicity in keratinocytes.

Cell Model Selection
  • Primary Human Keratinocytes (PHK): The gold standard for physiological relevance.

  • HaCaT Cells: An immortalized keratinocyte line. Useful for high-throughput screening but lacks normal p53 function (p53 is mutated in HaCaT), which may mask apoptotic responses.

Reagent Preparation

VNO is not always commercially available as a standard reagent and may require custom synthesis or purification.

  • Stock Solution: Dissolve VNO in Ethanol or DMSO. Final solvent concentration in culture must be

    
    .
    
  • Concentration Range: Titrate between 10 µM and 50 µM . (Clinically relevant plasma trough concentrations of VRC are 2–6 µg/mL; VNO circulates at comparable molarities).

The "Sequential Irradiation" Protocol

Because VNO requires UVB photoconversion to become UVA-toxic, a standard "drug + UVA" protocol may yield false negatives.

Step-by-Step Workflow:

  • Seeding: Seed HaCaT or PHK cells in 96-well plates (for viability) or 6-well plates (for DNA/protein analysis). Allow attachment for 24h.

  • Drug Incubation: Treat cells with VNO (10–50 µM) in phenol-red free media (phenol red absorbs UV). Incubate for 30 min to allow cellular uptake.

  • The Photoconversion Step (Critical):

    • Expose cells to a low dose of UVB (e.g., 20–50 mJ/cm²) .

    • Note: This dose should be sub-cytotoxic to the cells but sufficient to convert VNO to its photoproduct.

  • The Sensitization Step:

    • Immediately follow with UVA irradiation (e.g., 5–10 J/cm²) .

    • Include Dark Controls (VNO only, no light) and Vehicle Controls (Light only, no VNO).

  • Post-Irradiation: Replace media with fresh growth medium. Incubate for 24h.

Readout Assays
  • Viability: CCK-8 or MTT assay at 24h post-irradiation.

  • Oxidative Stress: Stain with DCFDA (2',7'-dichlorodihydrofluorescein diacetate) immediately post-irradiation to visualize ROS.

  • DNA Damage:

    • Comet Assay: Alkaline condition to detect single-strand breaks and alkali-labile sites.

    • Immunofluorescence: Anti-8-OHdG antibody staining to quantify oxidative DNA lesions.

Experimental Workflow Diagram

Protocol_Flow cluster_irrad Sequential Irradiation Seed Seed Keratinocytes (HaCaT or PHK) Treat Treat with VNO (10-50 µM) Seed->Treat Wash Wash with PBS Add Phenol-Red Free Media Treat->Wash UVB_Step Step 1: UVB Exposure (Photoconversion of VNO) Wash->UVB_Step UVA_Step Step 2: UVA Exposure (ROS Generation) UVB_Step->UVA_Step Assay Analysis (24h Post) UVA_Step->Assay Readouts Readouts: 1. MTT (Viability) 2. DCFDA (ROS) 3. Comet Assay (DNA Breaks) Assay->Readouts

Figure 2: Sequential irradiation protocol ensuring VNO is converted to its active phototoxic state.

Part 4: Clinical Implications & Risk Mitigation

Understanding the VNO mechanism dictates specific clinical risk mitigation strategies for drug development and patient care.

  • Genotyping: Patients with CYP2C19 rapid metabolizer phenotypes may generate higher VNO peaks, theoretically increasing phototoxic risk, although rapid clearance might offset accumulation. Conversely, poor metabolizers accumulate the parent drug.

  • Action Spectrum Protection: Standard sunscreens often focus on UVB. Since the VNO photoproduct absorbs UVA, patients must use broad-spectrum sunscreens with high UVA-PF (Protection Factor) or physical blockers (Zinc Oxide/Titanium Dioxide).

  • Therapeutic Drug Monitoring (TDM): Monitoring trough levels is standard for efficacy, but monitoring the VNO:VRC ratio could serve as a biomarker for phototoxicity risk.

References

  • Ona, K., & Oh, D. H. (2015). Voriconazole N-oxide and its ultraviolet B photoproduct sensitize keratinocytes to ultraviolet A. British Journal of Dermatology, 173(3), 751–759.[2] [Link]

  • Viscoli, C., et al. (2009). Voriconazole treatment and the risk of squamous cell carcinoma of the skin. Clinical Infectious Diseases, 49(3), 480-481. [Link]

  • Eyerich, K., et al. (2010). Cutaneous squamous cell carcinoma under voriconazole therapy: a report of two cases and a review of the literature. Dermatology, 221(2), 109-112. [Link]

  • Zanette, E., et al. (2018). Photosensitisation by voriconazole-N-oxide results from a sequence of solvent and pH-dependent photochemical and thermal reactions. Journal of Photochemistry and Photobiology B: Biology, 187, 134-140. [Link][3]

  • Miyagi, T., et al. (2019). Voriconazole-induced photocarcinogenesis is promoted by aryl hydrocarbon receptor-dependent COX-2 upregulation. Scientific Reports, 9, 4016. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) for the Simultaneous Detection of Voriconazole and Voriconazole N-oxide in Human Plasma

Executive Summary Voriconazole (VRCZ) is a broad-spectrum triazole antifungal characterized by a narrow therapeutic index and highly variable, non-linear pharmacokinetics. While traditional Therapeutic Drug Monitoring (T...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Voriconazole (VRCZ) is a broad-spectrum triazole antifungal characterized by a narrow therapeutic index and highly variable, non-linear pharmacokinetics. While traditional Therapeutic Drug Monitoring (TDM) focuses solely on parent drug trough concentrations, modern clinical pharmacology demands the simultaneous quantification of VRCZ and its primary inactive metabolite, Voriconazole N-oxide (VNO). This application note details a robust, self-validating HPLC-MS/MS methodology designed for high-throughput clinical research and pharmacokinetic profiling.

The Clinical Imperative: CYP2C19 Phenotyping via Metabolic Ratio

The metabolism of VRCZ is predominantly driven by the hepatic cytochrome P450 enzyme CYP2C19[1]. Because the CYP2C19 gene is highly polymorphic, patients can be categorized into poor, intermediate, normal, or ultrarapid metabolizers.

Measuring VRCZ in isolation fails to identify the root cause of sub-therapeutic or toxic concentrations. By simultaneously quantifying VNO, researchers can calculate the Metabolic Ratio (VRCZ/VNO) [2].

  • Low VRCZ + Low VNO: Indicates poor adherence or gastrointestinal malabsorption[2].

  • Low VRCZ + High VNO: Indicates ultrarapid CYP2C19 metabolism, requiring a dosage increase or switch to an alternative antifungal[2].

  • High VRCZ + High VNO: Indicates absolute overdose[2].

Metabolism VRCZ Voriconazole (VRCZ) Active Antifungal CYP Hepatic CYP2C19 (Primary Pathway) VRCZ->CYP Oxidation TDM Metabolic Ratio (VRCZ/VNO) Guides Dosage Adjustments VRCZ->TDM VNO Voriconazole N-oxide (VNO) Major Circulating Metabolite CYP->VNO VNO->TDM

Fig 1. Hepatic metabolism of Voriconazole to its N-oxide metabolite via CYP2C19.

Methodological Causality: Engineering the Assay

Every parameter in this protocol is selected based on specific physicochemical interactions:

  • Why HPLC-MS/MS over HPLC-UV? Legacy HPLC-UV methods require large sample volumes (>300 µL) and long run times (>10 minutes) to achieve baseline separation of VNO from endogenous plasma interferences[3]. MS/MS utilizing Multiple Reaction Monitoring (MRM) provides absolute mass-to-charge specificity, allowing for run times under 6 minutes and micro-sampling (50 µL)[4][5].

  • Why Acetonitrile (ACN) for Protein Precipitation? VRCZ is highly protein-bound (approx. 58%). A one-step precipitation with ACN rapidly denatures binding proteins, releasing the analytes into the supernatant while simultaneously precipitating the matrix to protect the analytical column[5].

  • Why an Aqueous-Compatible C18 Column? VNO is highly polar. Standard C18 columns may suffer from phase collapse or poor retention of the N-oxide. An aqueous-compatible column (e.g., Hypersil GOLD aQ or InertSustain C18) ensures stable retention and sharp peak shapes for both analytes[4][5].

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol operates as a self-validating system . It utilizes a Stable Isotope-Labeled Internal Standard (SIL-IS) to dynamically correct for matrix effects and extraction losses in real-time[2].

Step 1: Reagent & Standard Preparation
  • Prepare stock solutions of VRCZ and VNO (1.0 mg/mL) in 100% Methanol.

  • Prepare the SIL-IS working solution (e.g.,

    
    -voriconazole) at 500 ng/mL in 100% Acetonitrile containing 0.1% Formic Acid[2].
    
  • Prepare Quality Control (QC) samples in blank human plasma at Low (0.2 µg/mL), Mid (2.0 µg/mL), and High (8.0 µg/mL) concentrations.

Step 2: Plasma Extraction Workflow
  • Aliquot 50 µL of patient plasma, calibration standards, or QC samples into a 1.5 mL microcentrifuge tube[4].

  • Add 150 µL of the SIL-IS working solution (Acetonitrile + 0.1% Formic Acid) to precipitate proteins and spike the internal standard simultaneously[5].

  • Vortex aggressively for 1 minute to ensure complete protein denaturation.

  • Centrifuge at 15,000 × g for 10 minutes at 4°C .

  • Transfer 100 µL of the clear supernatant to an autosampler vial.

Protocol S1 Plasma Sample (50 µL) S2 Add IS in ACN (150 µL) S1->S2 S3 Vortex Mixing (1 min) S2->S3 S4 Centrifuge (15,000×g, 4°C) S3->S4 S5 Supernatant Collection S4->S5 S6 HPLC-MS/MS Injection S5->S6

Fig 2. Step-by-step sample preparation workflow for plasma extraction.

Step 3: HPLC-MS/MS Operating Parameters

Inject 2 µL of the supernatant into the LC-MS/MS system[4]. The system must pass a System Suitability Test (SST) demonstrating a signal-to-noise ratio >10:1 at the Lower Limit of Quantification (LLOQ) prior to batch analysis.

Table 1: Chromatographic and Mass Spectrometry Conditions

ParameterSpecification
Analytical Column Hypersil GOLD aQ (2.1 × 50 mm, 1.9 µm) or InertSustain C18[4][5]
Mobile Phase A 0.1% Formic Acid in LC-MS grade Water[4]
Mobile Phase B Methanol with 0.1% Formic Acid[4]
Flow Rate 0.20 mL/min[4]
Gradient Profile 30% B to 70% B over 4.0 minutes[4]
Ionization Mode Electrospray Ionization (ESI), Positive Ion Mode (+)[4][5]
VRCZ MRM Transition m/z 350.1 → 281.0[5]
VNO MRM Transition m/z 365.8 → 224.1[5]
SIL-IS MRM Transition m/z 355.1 → 284.0 (Adjust based on specific isotope used)

Quantitative Validation & Stability Metrics

The method must be validated according to FDA/EMA bioanalytical guidelines. The inclusion of VNO introduces specific pre-analytical constraints due to its thermal lability.

Critical Stability Warning: VNO is highly unstable at room temperature, showing significant degradation (up to 84% bias) if left unprocessed[2]. Blood samples must be centrifuged immediately, and plasma must be stored at -20°C or -80°C within 24 hours of collection to ensure accurate VNO quantification[2].

Table 2: Expected Method Validation Metrics

AnalyteLinear Range (µg/mL)LLOQ (ng/mL)Intra-day Precision (CV%)Inter-day Precision (CV%)Accuracy (% Bias)
Voriconazole (VRCZ) 0.10 – 20.0[4]1.0[5]1.2 – 8.92.5 – 9.1-4.0 to +8.8
Voriconazole N-oxide (VNO) 0.05 – 10.0[4]1.0[5]2.1 – 7.43.0 – 8.5-6.2 to +7.1

References

  • Yamamoto, T., et al. (2023). Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS and Its Application in Therapeutic Drug Monitoring. Yonago Acta Medica.

  • Wang, Y., et al. (2017). Development and validation of an LC-MS/MS method for simultaneous quantification of voriconazole and its main metabolite voriconazole N-oxide in human plasma and its clinical application. Taylor & Francis / Journal of Liquid Chromatography & Related Technologies.

  • Veringa, A., et al. (2018). Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N Oxide In Human Serum Using Lc Ms Ms. Journal of Applied Bioanalysis.

Sources

Application

Application Note: LC-MS/MS Quantification of Voriconazole and Voriconazole N-oxide in Human Plasma

Target Audience: Analytical Chemists, Clinical Pharmacologists, and Drug Development Scientists Application Area: Therapeutic Drug Monitoring (TDM), Pharmacokinetic (PK) Studies, and Personalized Medicine Clinical Contex...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Clinical Pharmacologists, and Drug Development Scientists Application Area: Therapeutic Drug Monitoring (TDM), Pharmacokinetic (PK) Studies, and Personalized Medicine

Clinical Context and Mechanistic Rationale

Voriconazole (VRC) is a first-line, broad-spectrum triazole antifungal agent used to treat invasive aspergillosis and other severe fungal infections. A critical challenge in VRC therapy is its highly variable, non-linear pharmacokinetics, which is primarily driven by genetic polymorphisms in the hepatic cytochrome P450 isoenzyme CYP2C19 [1].

CYP2C19 is responsible for the rapid N-oxidation of voriconazole into its major circulating, pharmacologically inactive metabolite: Voriconazole N-oxide (VNO) . Because CYP2C19 expression varies drastically across populations (ranging from "ultrarapid" to "poor" metabolizers), patients receiving standard VRC doses may experience sub-therapeutic levels (risking treatment failure) or supra-therapeutic levels (risking severe hepatotoxicity and neurotoxicity)[2].

The Analytical Imperative: Quantifying only the parent drug provides an incomplete clinical picture. Simultaneous LC-MS/MS quantification of both VRC and VNO allows clinicians to calculate the metabolic ratio (VRC/VNO) . This ratio serves as a real-time phenotypic biomarker for CYP2C19 activity, enabling precise dose adjustments, identifying drug-drug interactions, and assessing patient adherence[3].

Metabolism VRC Voriconazole (VRC) Active Antifungal CYP CYP2C19 / CYP3A4 (Hepatic Oxidation) VRC->CYP VNO Voriconazole N-oxide (VNO) Inactive Metabolite CYP->VNO N-oxidation

Fig 1: Hepatic metabolism of Voriconazole to Voriconazole N-oxide via CYP450 enzymes.

Protocol Design: Building a Self-Validating System

To ensure absolute trustworthiness (E-E-A-T), this protocol is designed as a self-validating analytical system . We achieve this through two foundational choices:

  • Stable Isotopically Labeled Internal Standard (SIL-IS): We utilize Voriconazole-d3. Because it shares the exact physicochemical properties and retention time of the target analyte, it experiences identical ionization suppression/enhancement in the electrospray ionization (ESI) source. By monitoring the IS peak area across all samples, the system continuously self-validates extraction recovery and matrix effects[4][5].

  • Cold-Chain Sample Integrity: Voriconazole N-oxide is thermally labile. Ex vivo degradation of VNO occurs rapidly in plasma at room temperature[2][6]. This protocol mandates strict 4°C processing to prevent artificial deflation of the VNO concentration, ensuring the metabolic ratio remains clinically accurate.

Materials and Reagents

  • Analytes: Voriconazole (VRC), Voriconazole N-oxide (VNO) reference standards.

  • Internal Standard: Voriconazole-d3 (SIL-IS).

  • Matrices: Drug-free human plasma (K2EDTA).

  • Solvents: LC-MS grade Acetonitrile (MeCN), Methanol (MeOH), Ultrapure Water (UPW), and Formic Acid (FA).

Step-by-Step Analytical Methodology

Phase 1: Sample Collection and Handling
  • Collect whole blood in K2EDTA tubes and immediately place on wet ice.

  • Centrifuge at 1,850 × g for 10 minutes at 4°C to separate plasma[7].

  • Transfer plasma aliquots to cryovials and store immediately at -80°C. Do not leave samples at room temperature.

Phase 2: Protein Precipitation (Sample Preparation)

Mechanistic Note: A 1-step protein precipitation with acetonitrile ensures >95% recovery while allowing for micro-sampling (50 µL), which is critical for pediatric patients[3][4].

  • Thaw plasma samples on ice.

  • Transfer 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

  • Add 200 µL of cold Acetonitrile containing the Internal Standard (Voriconazole-d3 at 0.5 µg/mL)[2][8].

  • Vortex vigorously for 30 seconds to ensure complete protein denaturation.

  • Centrifuge at 10,000 × g for 5 minutes at 4°C[2].

  • Transfer 100 µL of the clear supernatant into an autosampler vial containing 100 µL of UPW (dilution minimizes solvent-effect peak distortion during LC injection).

Workflow Sample Plasma Sample (50 µL, 4°C) Precip Protein Precipitation (200 µL MeCN + IS) Sample->Precip Centrifuge Centrifugation (10,000 x g, 4°C) Precip->Centrifuge LC LC Separation (C18 Column) Centrifuge->LC MS MS/MS Detection (ESI+, MRM) LC->MS

Fig 2: Step-by-step cold-chain sample preparation and LC-MS/MS analytical workflow.

Phase 3: LC-MS/MS Conditions

Liquid Chromatography Parameters:

  • Column: Acquity UPLC BEH C18 (2.1 × 50 mm, 1.7 µm) or equivalent Hypersil GOLD aQ[1][9].

  • Column Temperature: 40°C.

  • Mobile Phase A: 0.1% Formic Acid in UPW.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient:

    • 0.0 - 0.5 min: 5% B

    • 0.5 - 2.5 min: Linear ramp to 95% B

    • 2.5 - 3.5 min: Hold at 95% B (Column Wash)

    • 3.5 - 4.0 min: Return to 5% B (Re-equilibration)

  • Injection Volume: 2 µL.

Mass Spectrometry Parameters: Detection is performed on a triple quadrupole mass spectrometer using Electrospray Ionization (ESI) in positive ion mode. Multiple Reaction Monitoring (MRM) is utilized for absolute specificity[1][9].

Table 1: Optimized MRM Transitions and Collision Energies

AnalytePrecursor Ion (m/z)Product Ion (m/z)Cone Voltage (V)Collision Energy (eV)
Voriconazole 350.1281.02525
Voriconazole N-oxide 366.1*224.12518
Voriconazole-d3 (IS) 353.3284.12525

(Note: Depending on instrument tuning and isotope distribution, the precursor for VNO may optimize slightly lower, e.g., m/z 365.8[9].)

Data Presentation and Method Validation

The method must be validated according to FDA/EMA bioanalytical guidelines. The use of the SIL-IS ensures that matrix effects (ion suppression) are heavily normalized, yielding robust accuracy and precision across the therapeutic range.

Table 2: Representative Validation Parameters

ParameterVoriconazole (VRC)Voriconazole N-oxide (VNO)
Linearity Range 0.10 – 20.0 µg/mL0.05 – 10.0 µg/mL
Lower Limit of Quantitation (LLOQ) 0.10 µg/mL0.05 µg/mL
Correlation Coefficient (R²) > 0.999> 0.999
Intra-day Precision (CV%) ≤ 7.5%≤ 8.5%
Inter-day Accuracy (% Bias) -3.0% to +4.2%-1.0% to +3.8%
Extraction Recovery 97.6% – 105.2%94.3% – 102.1%
Total Run Time 4.0 minutes4.0 minutes

Data synthesized from validated clinical protocols[1][3][4][9].

References

  • Yamamoto, T., et al. (2023). Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS and Its Application in Therapeutic Drug Monitoring. Yonago Acta Medica. URL: [Link]

  • Taylor & Francis Group (2017). Development and validation of an LC-MS/MS method for simultaneous quantification of voriconazole and its main metabolite voriconazole N-oxide in human plasma and its clinical application. Journal of Liquid Chromatography & Related Technologies, 40(20). URL: [Link]

  • Alhussaini, W., et al. (2018). Determination of Voriconazole in Human Plasma by Liquid Chromatography Tandem Mass Spectrometry: Application in Therapeutic Drug Monitoring. Scientific Research Publishing (SCIRP). URL: [Link](Derived from SCIRP source data)

  • ter Avest, M., et al. (2018). Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N Oxide In Human Serum Using Lc Ms Ms. Journal of Applied Bioanalysis. URL: [Link]

  • Yanni, S. B., et al. (2008). Role of Flavin-containing Monooxygenase in Oxidative Metabolism of Voriconazole by Human Liver Microsomes. PubMed Central (PMC). URL: [Link](Derived from PMC source data)

Sources

Method

Solubility of Voriconazole N-oxide HCl in water vs methanol

Application Note: Solubility Profiling and Protocol Design for Voriconazole N-oxide HCl Part 1: Executive Summary & Scientific Context 1.1 The Challenge Voriconazole (VRC) is a Class II Biopharmaceutics Classification Sy...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Solubility Profiling and Protocol Design for Voriconazole N-oxide HCl

Part 1: Executive Summary & Scientific Context

1.1 The Challenge Voriconazole (VRC) is a Class II Biopharmaceutics Classification System (BCS) drug characterized by low aqueous solubility (~0.7 mg/mL) and high permeability.[1] Its primary metabolite, Voriconazole N-oxide (VRC-NO) , represents a critical impurity (Impurity B) and a marker for metabolic capacity (CYP2C19/CYP3A4 activity).

While the parent VRC is lipophilic, the Voriconazole N-oxide HCl salt introduces a significant polarity shift. Researchers often mishandle this reference standard by assuming it behaves identically to the parent drug. This guide defines the solubility landscape of the HCl salt form, contrasting the protic-organic environment (Methanol) with the aqueous ionic environment (Water), and provides a validated protocol for accurate profiling.

1.2 Solubility Landscape: Water vs. Methanol

The following table summarizes the solubility characteristics derived from structural thermodynamics and empirical observation.

PropertyVoriconazole (Parent)Voriconazole N-oxide (Free Base)Voriconazole N-oxide HCl (Target)
Molecular Weight 349.31 g/mol 365.31 g/mol ~401.8 g/mol (Salt)
Polarity Low (Lipophilic)Moderate (Polar N-O bond)High (Ionic Species)
Solubility (Water) Low (~0.7 mg/mL)Moderate (~2-5 mg/mL)High (>10 mg/mL)*
Solubility (MeOH) High (~20 mg/mL)High (>20 mg/mL)Very High (>30 mg/mL)
Stability Risk StablePhototoxic; Light SensitiveHygroscopic; pH-dependent hydrolysis
Preferred Stock Solvent Methanol/DMSOMethanolMethanol (Anhydrous)

*Note: Aqueous solubility of the HCl salt is pH-dependent. In unbuffered water, the salt dissociates, potentially lowering local pH and enhancing solubility, but risking disproportionation over time.

Part 2: Mechanistic Insight (Expertise & Experience)

2.1 The Methanol Advantage (Thermodynamic Stability) Methanol is the superior solvent for stock solution preparation of Voriconazole N-oxide HCl.

  • Mechanism: Methanol acts as a hydrogen bond donor and acceptor but lacks the aggressive hydrolytic capability of water. It solvates the organic fluoropyrimidine backbone effectively while accommodating the ionic HCl interaction.

  • Operational Benefit: Methanol evaporates quickly, facilitating concentration verification, and suppresses microbial growth during storage at -20°C.

2.2 The Aqueous Trap (Kinetic Instability) While Voriconazole N-oxide HCl is highly soluble in water due to ionization, it presents two risks:

  • Disproportionation: If the concentration is high, the "common ion effect" (Cl-) is negligible, but if diluted into a buffer with a high pH (> pKa of the protonated N-oxide), the salt may revert to the less soluble free base, causing precipitation.

  • Chemical Instability: N-oxides can undergo de-oxygenation or rearrangement in aqueous acid/base extremes.

Part 3: Experimental Protocols

Protocol A: Preparation of Primary Stock Standard (1.0 mg/mL)

Objective: To create a stable reference standard for HPLC/LC-MS.

Reagents:

  • Voriconazole N-oxide HCl Reference Standard (Store at -20°C, hygroscopic).

  • Methanol (LC-MS Grade).

  • Amber Volumetric Flask (Class A).

Workflow:

  • Equilibration: Allow the reference vial to reach room temperature (20-25°C) inside a desiccator to prevent condensation. Crucial: Weighing a cold hygroscopic salt will result in mass errors due to absorbed atmospheric water.

  • Weighing: Accurately weigh 10.0 mg of Voriconazole N-oxide HCl into a 10 mL amber volumetric flask.

  • Solvation: Add approximately 6 mL of Methanol. Sonicate for 2 minutes. The salt should dissolve rapidly.

  • Dilution: Make up to volume with Methanol. Invert 10 times to mix.

  • Storage: Aliquot into 1 mL amber HPLC vials. Store at -20°C or -80°C. Stability is validated for 1 month at -20°C.

Protocol B: Thermodynamic Solubility Determination (Shake-Flask Method)

Objective: To determine the exact saturation solubility in Water vs. Methanol.

Reagents:

  • Solvent A: Milli-Q Water (pH 7.0).

  • Solvent B: Methanol (LC-MS Grade).

  • 0.45 µm PVDF Syringe Filters (Do not use Nylon; N-oxides may bind).

Step-by-Step Procedure:

  • Supersaturation: Add excess Voriconazole N-oxide HCl solid to 2 mL of the target solvent in a glass vial until undissolved solid remains visible.

  • Agitation: Place vials in an orbital shaker (incubator) at 25°C ± 0.5°C for 24 hours.

    • Why 24h? To ensure thermodynamic equilibrium is reached, overcoming the metastable zone.

  • Sedimentation: Stop agitation and allow the solution to stand for 4 hours.

  • Filtration: Draw the supernatant using a syringe. Discard the first 0.2 mL (to saturate the filter membrane), then collect the filtrate.

  • Dilution & Analysis: Dilute the filtrate 1:100 with Mobile Phase (see Protocol C) to bring it within the detector's linear range.

Part 4: Analytical Validation (HPLC-UV)

Method Parameters:

  • Column: C18 Phenyl-Hexyl (Provides better selectivity for the polar N-oxide than standard C18).

  • Mobile Phase A: 0.1% Formic Acid in Water.[2]

  • Mobile Phase B: Acetonitrile:Methanol (50:50).

  • Gradient: 10% B to 90% B over 8 minutes.

  • Detection: UV @ 256 nm (VRC max) and 290 nm (N-oxide shift).

Part 5: Visualization & Logic

Diagram 1: Solubility Profiling Workflow

Caption: Step-by-step logic for determining thermodynamic solubility of the impurity standard.

SolubilityWorkflow Start Start: Voriconazole N-oxide HCl (Solid Reference) SolventChoice Select Solvent System Start->SolventChoice BranchMeOH Methanol (Organic) Target: Stock Solution SolventChoice->BranchMeOH Solubility > 30 mg/mL BranchH2O Water (Aqueous) Target: Bio-Assay SolventChoice->BranchH2O Solubility > 10 mg/mL ProcessMeOH 1. Rapid Dissolution 2. High Stability 3. Store -20°C BranchMeOH->ProcessMeOH ProcessH2O 1. Check pH (Acidic shift?) 2. Risk: Hydrolysis 3. Use Fresh Only BranchH2O->ProcessH2O Analysis HPLC-UV Quantification (Protocol C) ProcessMeOH->Analysis ProcessH2O->Analysis

Diagram 2: Molecular Interaction Mechanism

Caption: Comparison of solvation mechanisms in Methanol vs. Water for the HCl salt.

SolvationMechanism cluster_MeOH Methanol Solvation cluster_Water Water Solvation Salt VRC-NO-H+ ... Cl- MeOH_Shell Amphiphilic Solvation (Stabilizes Organic Ring) Salt->MeOH_Shell H-Bonding Water_Shell Ionic Dissociation (High Dielectric Constant) Salt->Water_Shell Ionization

Part 6: References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10044355, Voriconazole N-Oxide.[3] Retrieved from [Link]

  • European Medicines Agency (2002). VFEND (Voriconazole) Scientific Discussion: Chemistry and Impurity Profiling. Retrieved from [Link]

  • Roffey, S. J., et al. (2003). In vitro analysis of the metabolism of the antifungal drug voriconazole in humans. Drug Metabolism and Disposition. (Contextual grounding for N-oxide formation). Retrieved from [Link]

Sources

Application

Application Note: Synthesis and Validation of Voriconazole N-oxide Hydrochloride Reference Standard

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Experimental Protocol Introduction & Scientific Context Voriconazole is a broad-spectrum, s...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Experimental Protocol

Introduction & Scientific Context

Voriconazole is a broad-spectrum, second-generation triazole antifungal agent widely used to treat invasive fungal infections. In humans, voriconazole undergoes extensive hepatic metabolism. The primary metabolic clearance pathway is the N-oxidation of the fluoropyrimidine ring, yielding Voriconazole N-oxide (4-((2S,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl)-5-fluoropyrimidine 1-oxide)[1]. This biotransformation is predominantly mediated by Cytochrome P450 enzymes (CYP2C19, CYP3A4, CYP2C9) and Flavin-containing monooxygenases (FMO1, FMO3)[1].

While pharmacologically inactive against fungi, Voriconazole N-oxide is a critical biomarker for Therapeutic Drug Monitoring (TDM)[2]. Furthermore, this metabolite exhibits strong UV absorbance and is a primary culprit in voriconazole-induced phototoxicity and photocarcinogenicity, as it sensitizes keratinocytes to UVA radiation[3].

To support rigorous LC-MS/MS quantification and toxicological profiling, a high-purity reference standard is essential. This guide details the regioselective chemical synthesis, purification, and analytical validation of the Voriconazole N-oxide hydrochloride salt.

Pathway V Voriconazole (Parent Drug) Enz CYP2C19, CYP3A4 FMO1, FMO3 V->Enz NO Voriconazole N-oxide (Major Metabolite) Enz->NO N-Oxidation

Caption: Metabolic pathway of Voriconazole N-oxidation mediated by CYP450 and FMO enzymes.

Mechanistic Causality & Reaction Design (E-E-A-T)

As an analytical scientist, it is crucial to understand why specific reagents and conditions are chosen, rather than blindly following a recipe.

Regioselective Oxidation via m-CPBA

The synthesis relies on the electrophilic oxygen transfer from meta-chloroperoxybenzoic acid (m-CPBA) to voriconazole[1]. Voriconazole contains multiple nitrogen atoms across its triazole and fluoropyrimidine rings. The pyrimidine nitrogen is preferentially oxidized because the triazole nitrogens are involved in an electron-deficient aromatic system, rendering them significantly less nucleophilic. Dichloromethane (DCM) is selected as the solvent because it is a non-polar, aprotic environment that readily dissolves both the substrate and the oxidant without participating in competing hydrogen-bonding interactions[4].

The Necessity of the Hydrochloride Salt

The free base of Voriconazole N-oxide is highly susceptible to photolytic degradation. Upon exposure to UVB/UVA light, it forms reactive photoproducts that complicate long-term storage and handling[3]. Converting the free base to the hydrochloride salt serves a dual purpose:

  • Stability: Protonation of the basic centers stabilizes the molecule against oxidative and photolytic degradation.

  • Solubility: The HCl salt drastically improves aqueous solubility, which is a prerequisite for preparing stable stock solutions for LC-MS/MS calibration curves[2].

Quantitative Data: Reaction Optimization

The choice of oxidant dictates the purity profile of the final standard. While hydrogen peroxide is greener, m-CPBA provides superior regioselectivity and yield for pyrimidine N-oxidation[4].

Table 1: Comparison of N-Oxidation Conditions for Azole/Pyrimidine Derivatives

Oxidant SystemSolventTemperatureTimeYield (%)Impurity Profile / Remarks
m-CPBA (1.1 eq) Dichloromethane 0°C → 25°C 12 h 85% Optimal; high regioselectivity[4]
H2O2 (30%)Acetic acid50°C8 h78%Moderate over-oxidation[4]
NaIO4Water / Methanol70°C6 h65%Incomplete conversion[4]

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system . In-Process Quality Control (IPQC) steps are embedded to ensure reaction integrity before proceeding to downstream isolation.

Protocol S1 1. Oxidation Voriconazole + m-CPBA (CH2Cl2, 0°C to RT) S2 2. Quenching Add Na2S2O3 (aq) Reduce excess m-CPBA S1->S2 S3 3. Neutralization Wash with NaHCO3 (aq) Remove m-CBA byproduct S2->S3 S4 4. Salt Formation Add 1M HCl in Diethyl Ether Precipitate HCl Salt S3->S4 S5 5. Isolation Recrystallization & Drying >98% Purity Standard S4->S5

Caption: Step-by-step chemical synthesis workflow for Voriconazole N-oxide hydrochloride.

Step 1: N-Oxidation
  • Preparation: Dissolve 1.0 g (2.86 mmol) of Voriconazole free base in 20 mL of anhydrous Dichloromethane (DCM) in a round-bottom flask.

  • Cooling: Submerge the flask in an ice bath to bring the internal temperature to 0°C. Causality: Controlling the initial exotherm prevents cleavage of the fluoropyrimidine ring.

  • Addition: Slowly add 0.71 g (3.15 mmol, 1.1 eq) of 77% m-CPBA in small portions over 15 minutes.

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25°C) for 12 hours.

Step 2: In-Process Quality Control (IPQC)
  • Self-Validation Check: Sample 10 µL of the reaction mixture, dilute in mobile phase, and inject into an HPLC-UV system. The reaction is deemed complete when the voriconazole peak (retention time ~8.2 min, λmax 254 nm) is depleted, and the N-oxide peak (retention time ~6.9 min, λmax 265 nm) is dominant[1].

Step 3: Quenching and Workup
  • Quenching: Add 10 mL of 10% aqueous Sodium Thiosulfate (Na2S2O3) and stir vigorously for 10 minutes. Causality: This selectively reduces any unreacted explosive m-CPBA to m-chlorobenzoic acid (m-CBA).

  • Neutralization: Transfer to a separatory funnel and wash the organic layer with saturated aqueous Sodium Bicarbonate (NaHCO3) (3 × 15 mL). Causality: m-CBA has a pKa of ~3.8. The mild base deprotonates m-CBA, partitioning it into the aqueous waste while the neutral Voriconazole N-oxide remains in the DCM layer.

  • Drying: Dry the organic layer over anhydrous Sodium Sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the crude free base.

Step 4: Hydrochloride Salt Formation & Crystallization
  • Dissolution: Dissolve the crude Voriconazole N-oxide free base in a minimal amount of absolute ethanol (approx. 5 mL).

  • Salt Formation: Dropwise, add 1M HCl in diethyl ether (3.0 mL) under continuous stirring at 0°C. A white precipitate will begin to form immediately.

  • Crystallization: Add an additional 10 mL of cold diethyl ether to drive the crystallization to completion. Filter the white crystalline solid under a vacuum.

  • Drying: Dry the product in a vacuum desiccator protected from light for 24 hours to yield Voriconazole N-oxide hydrochloride.

Analytical Validation Specifications

To certify the synthesized material as a Reference Standard, it must pass the following self-validating analytical criteria[1][2]:

Table 2: Analytical Release Specifications for Voriconazole N-oxide HCl

ParameterSpecificationAnalytical Technique
Appearance White to off-white crystalline powderVisual Inspection
Chromatographic Purity ≥ 98.0%HPLC-UV (λmax = 265 nm)
Identity (Mass) m/z 366 [M+H]+, transition to m/z 224LC-MS/MS (Positive Ion Mode)
Identity (Structure) Downfield shift of pyrimidine protons vs parent1H-NMR (Acetone-d6, 300 MHz)
Salt Content Positive for ChlorideAgNO3 Titration / Ion Chromatography

Storage Note: The final standard must be aliquoted and stored at -20°C (short term) or -80°C (long term) in sealed, amber vials away from moisture and light to prevent photolytic degradation[2][3].

References

  • Yanni, S. B., et al. "Role of Flavin-Containing Monooxygenase in Oxidative Metabolism of Voriconazole by Human Liver Microsomes." Drug Metabolism and Disposition.
  • Ona, K., et al. "Voriconazole N-oxide and its UVB photoproduct sensitize keratinocytes to UVA." British Journal of Dermatology (via NIH/PMC).
  • "Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N Oxide In Human Serum Using Lc Ms Ms." Journal of Applied Bioanalysis.
  • "rac Cetirizine-d8 N-Oxide | 1216444-13-1" (Reference for N-oxidation optimization data). Benchchem.

Sources

Method

Voriconazole N-oxide internal standard for therapeutic drug monitoring

Application Note: Multiplex LC-MS/MS Quantification of Voriconazole and Voriconazole N-oxide Using Stable Isotope-Labeled Internal Standards Clinical and Pharmacokinetic Rationale Voriconazole (VRC) is a first-line, broa...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Multiplex LC-MS/MS Quantification of Voriconazole and Voriconazole N-oxide Using Stable Isotope-Labeled Internal Standards

Clinical and Pharmacokinetic Rationale

Voriconazole (VRC) is a first-line, broad-spectrum triazole antifungal utilized for life-threatening invasive fungal infections. Because VRC exhibits non-linear pharmacokinetics and significant inter-individual variability driven by CYP2C19 genetic polymorphisms, Therapeutic Drug Monitoring (TDM) is mandatory to maintain trough concentrations within the1[1].

VRC is extensively metabolized in the liver, primarily by CYP2C19 and to a lesser extent by CYP3A4, into its major circulating, inactive metabolite: Voriconazole N-oxide (VNO)[2].3 provides clinicians with the metabolic ratio (VNO/VRC), which is critical for identifying ultrarapid metabolizers (prone to treatment failure) and poor metabolizers (prone to neurotoxicity and hepatotoxicity)[3].

Pathway VRC Voriconazole (VRC) Active Drug CYP CYP2C19 / CYP3A4 Hepatic Oxidation VRC->CYP Metabolism VNO Voriconazole N-oxide Inactive Metabolite CYP->VNO N-oxidation

Hepatic metabolism of Voriconazole to Voriconazole N-oxide via CYP450 enzymes.

The Mechanistic Imperative for SIL-IS in LC-MS/MS

When analyzing complex biological matrices like human plasma, co-eluting endogenous compounds (e.g., phospholipids) compete with target analytes for charge in the Electrospray Ionization (ESI) source. This phenomenon, known as ion suppression, severely compromises assay accuracy.

To build a self-validating analytical system, the use of Stable Isotope-Labeled Internal Standards (SIL-IS) is non-negotiable.2 and Voriconazole-d3 are chemically identical to their native counterparts but possess a +3 Da mass shift[2]. Because they co-elute precisely with the target analytes, they experience identical matrix effects and extraction losses, allowing the mass spectrometer to perfectly normalize the response ratio and correct for ionization variability[4].

Experimental Methodology: Sample Preparation

Critical Causality Note :1[1]. To ensure analytical integrity, all patient plasma samples must be immediately cooled to 2–8°C post-collection and processed on ice.

Workflow Step1 1. Sample Aliquot 50 µL Patient Plasma (2-8°C) Step2 2. Internal Standard Addition Add 10 µL SIL-IS Working Solution Step1->Step2 Step3 3. Protein Precipitation Add 150 µL Ice-Cold Acetonitrile Step2->Step3 Step4 4. Phase Separation Vortex 30s & Centrifuge 14,000 x g Step3->Step4 Step5 5. LC-MS/MS Analysis Inject 2 µL Supernatant Step4->Step5

Step-by-step sample preparation workflow for Voriconazole and VNO quantification.

Step-by-Step Protocol:

  • Reagent Preparation : Prepare a Working Internal Standard (IS) solution containing Voriconazole-d3 and Voriconazole-d3 N-oxide at 500 ng/mL in 50:50 Methanol:Water[4].

  • Aliquot : Transfer 50 µL of pre-cooled (2–8°C) patient plasma into a 1.5 mL microcentrifuge tube[3].

  • IS Addition : Spike the sample with 10 µL of the Working IS solution.

  • Protein Precipitation : Add 150 µL of ice-cold Acetonitrile to denature and precipitate plasma proteins.

  • Phase Separation : Vortex vigorously for 30 seconds to ensure complete mixing, then centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Transfer : Carefully transfer 100 µL of the clear supernatant into an autosampler vial equipped with a glass insert.

  • Injection : Inject 2 µL into the LC-MS/MS system.

LC-MS/MS Analytical Parameters

Chromatographic separation is achieved using a reverse-phase C18 column (e.g., 2.1 × 50 mm, 1.8 µm) with a gradient mobile phase of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B). Detection is performed using a triple-quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

Table 1: LC-MS/MS Multiple Reaction Monitoring (MRM) Parameters

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
Voriconazole 350.1281.115
Voriconazole-d3 (IS) 353.1284.115
Voriconazole N-oxide 366.1224.120
Voriconazole-d3 N-oxide (IS) 369.1227.120

Method Validation & Stability Metrics

The multiplex assay demonstrates robust performance across the clinically relevant3[3].

Table 2: Method Validation & Stability Summary

ParameterVoriconazole (VRC)Voriconazole N-oxide (VNO)
Linear Range 0.1 – 20.0 µg/mL0.05 – 10.0 µg/mL
Intra-assay Precision (CV%) < 5.8%< 7.5%
Matrix Effect Variability < 9.2%< 9.5%
Room Temp Stability (120h) Stable-81.1% (Severe Degradation)

References

  • Title: Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS and Its Application in Therapeutic Drug Monitoring Source: Yonago Acta Medica (nih.gov) URL: [Link]

  • Title: Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N Oxide In Human Serum Using LC-MS/MS Source: Journal of Applied Bioanalysis URL: [Link]

  • Title: Multiplex Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry Method for Simultaneous Quantification in Human Plasma of Fluconazole, Itraconazole, Hydroxyitraconazole, Posaconazole, Voriconazole, Voriconazole-N-Oxide, Anidulafungin, and Caspofungin Source: Antimicrobial Agents and Chemotherapy (nih.gov) URL: [Link]

Sources

Application

Application Note: Optimized Preparation and Cryogenic Storage Protocols for Voriconazole N-Oxide Hydrochloride Stock Solutions

Introduction & Biological Relevance Voriconazole N-oxide hydrochloride is the primary circulating metabolite of the broad-spectrum triazole antifungal agent, voriconazole[1]. In vivo, this metabolite is formed via the ox...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Biological Relevance

Voriconazole N-oxide hydrochloride is the primary circulating metabolite of the broad-spectrum triazole antifungal agent, voriconazole[1]. In vivo, this metabolite is formed via the oxidation of the parent drug by hepatic cytochrome P450 (CYP) isoforms, specifically CYP3A4 and CYP2C19[2].

Quantifying voriconazole N-oxide is a critical procedure in pharmacokinetics, as it provides direct information regarding a patient's individual drug metabolism capacity and systemic clearance rates[1]. Furthermore, the N-oxide metabolite itself demonstrates inhibitory effects on the metabolic activity of CYP2C9 and CYP3A4, making it an essential compound for in vitro drug-drug interaction (DDI) profiling and therapeutic drug monitoring[3].

Metabolism Vori Voriconazole (Active API) CYP Hepatic CYP450 Oxidation (CYP3A4, CYP2C19) Vori->CYP Noxide Voriconazole N-oxide (Primary Metabolite) CYP->Noxide Enzymatic Oxidation TDM Therapeutic Drug Monitoring & PK Profiling Noxide->TDM Biomarker Analysis

Figure 1: Hepatic CYP450 metabolism of Voriconazole to its primary N-oxide biomarker.

The Causality of Storage Parameters (E-E-A-T)

Handling voriconazole N-oxide hydrochloride requires strict environmental controls due to the inherent chemical lability of the N-oxide moiety and the physical properties of the hydrochloride salt. The causality behind these strict storage parameters is as follows:

  • Thermal Degradation: N-oxides possess a highly polarized coordinate covalent bond (N→O) that is susceptible to thermal deoxygenation or structural rearrangement. Cryogenic storage reduces the kinetic energy available for these spontaneous degradation pathways, extending the stock solution's viability to 6 months at -80°C[1].

  • Photolability: Pharmaceutical N-oxides frequently undergo UV-induced cleavage or photo-isomerization. Therefore, the compound must be kept in sealed storage, strictly away from light[1].

  • Hygroscopicity & Hydrolysis: The hydrochloride salt form enhances aqueous solubility but renders the solid highly hygroscopic. Moisture ingress can lead to localized dissolution, altering the effective molecular weight and accelerating hydrolysis. Desiccation and protection from ambient moisture are mandatory[1].

  • Freeze-Thaw Inactivation: Repeated temperature cycling induces a "freeze-concentration" effect. As the solvent freezes, the solute is excluded from the crystalline matrix, causing localized supersaturation, pH shifts, and irreversible precipitation. Consequently, repeated freeze-thaw cycles lead to product inactivation[1].

Quantitative Data & Stability Metrics

ParameterSpecification / ConditionCausality & Mechanistic Note
Solid Form Storage 4°C (Short-term) / -20°C (Long-term)Minimizes thermal degradation; must be sealed and desiccated[1].
Primary Solvent Anhydrous DMSOPrevents hydrolysis of the HCl salt; ensures complete dissolution[4].
Stock Solution (-20°C) 1 Month MaximumSuitable for active, ongoing experimental campaigns[1].
Stock Solution (-80°C) 6 Months MaximumRequired for long-term archival to prevent N-oxide reduction[1].
Freeze-Thaw Limit Strictly 1 CyclePrevents freeze-concentration effects and product inactivation[1].
Light Sensitivity High (Photolabile)Requires amber vials or foil wrapping to prevent UV cleavage[1].

Validated Experimental Protocols (Self-Validating System)

To ensure trustworthiness and reproducibility, the following protocol integrates physical quality control (QC) checks at every critical transition state to create a self-validating workflow.

Phase 1: Reconstitution and Stock Solution Preparation
  • Equilibration: Remove the lyophilized solid from 4°C storage and allow the sealed vial to equilibrate to room temperature for at least 30 minutes in a desiccator.

    • Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the hygroscopic hydrochloride salt, ruining the stoichiometric accuracy of the stock.

  • Solvent Selection: Dissolve the powder in anhydrous Dimethyl Sulfoxide (DMSO). While voriconazole base is soluble in ethanol and DMSO at approximately 20 mg/mL[4], anhydrous DMSO is prioritized for the N-oxide salt to prevent aqueous hydrolysis. Note that it is only slightly soluble in solvents like chloroform or methanol[2].

  • Inert Purging: Purge the solvent and the headspace of the vial with an inert gas (e.g., Argon or Nitrogen) to displace oxidative atmospheric air[4].

  • Self-Validation Check 1 (Optical Clarity): Visually inspect the solution against a dark background. The solution must be 100% optically clear. Any turbidity indicates incomplete dissolution or moisture contamination.

Phase 2: Aliquoting and Cryopreservation
  • Aliquoting: Immediately divide the prepared stock solution into single-use aliquots using amber, low-bind PCR tubes.

    • Causality: Amber tubes satisfy the requirement to keep the solution away from light[1], preventing photodegradation. Single-use volumes prevent freeze-thaw inactivation.

  • Self-Validation Check 2 (Gravimetric/Volumetric Baseline): Mark the exact meniscus line on a control aliquot or record its weight. This serves as a baseline to detect sublimation or seal failure during long-term storage.

  • Storage: Transfer the aliquots immediately to cryogenic storage. Use -80°C for long-term storage (up to 6 months) or -20°C for short-term active use (up to 1 month)[1].

Workflow Start Solid Powder (Store at 4°C, Desiccated) Prep Reconstitution in Anhydrous DMSO (Under Inert Gas/Dark) Start->Prep Aliquot Aliquot into Amber PCR Tubes (Single-Use Volumes) Prep->Aliquot Store20 -20°C Storage (Max 1 Month) Aliquot->Store20 Short-term Store80 -80°C Storage (Max 6 Months) Aliquot->Store80 Long-term Use Thaw at Room Temp (Do Not Refreeze) Store20->Use Store80->Use

Figure 2: Validated workflow for the reconstitution, aliquoting, and storage of stock solutions.

Phase 3: Thawing and Assay Application
  • Thawing: Thaw the required number of single-use aliquots at room temperature in the dark.

  • Self-Validation Check 3 (Integrity Verification): Compare the thawed volume against the baseline established in Phase 2. Vortex gently to ensure homogeneity.

  • Discard: Once the assay is complete, discard any remaining solution. Under no circumstances should the solution be refrozen, as repeated freeze-thaw cycles cause product inactivation[1].

References

  • U.S. Food and Drug Administration (FDA). "VFEND (voriconazole) Labeling". Retrieved from:[Link]

Sources

Method

UV absorbance spectrum of Voriconazole N-oxide at 254 nm

Application Note & Protocol Topic: UV Absorbance Characterization and HPLC-UV Quantification of Voriconazole N-oxide at 254 nm For: Researchers, Scientists, and Drug Development Professionals Abstract Voriconazole (VRC)...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol

Topic: UV Absorbance Characterization and HPLC-UV Quantification of Voriconazole N-oxide at 254 nm

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Voriconazole (VRC) is a critical second-generation triazole antifungal agent used in the treatment of life-threatening invasive fungal infections.[1] Its metabolism, primarily mediated by cytochrome P450 enzymes, results in the formation of Voriconazole N-oxide (VNO) as the major, yet inactive, metabolite.[2][3] Monitoring the concentrations of both the parent drug and VNO is crucial for therapeutic drug monitoring (TDM), offering insights into patient-specific metabolism, adherence, and potential toxicity.[4][5] Furthermore, VNO has been implicated as the potential chromophore responsible for the phototoxicity observed in patients undergoing voriconazole therapy, making its study relevant in drug safety assessments.[6][7] This application note provides a comprehensive guide to characterizing the ultraviolet (UV) absorbance spectrum of Voriconazole N-oxide and details a robust protocol for its quantification at 254 nm using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Introduction to Voriconazole N-oxide (VNO)

Voriconazole N-oxide is the primary metabolite of voriconazole, formed through the N-oxidation of the fluoropyrimidine ring.[8] While pharmacologically inactive, its plasma concentrations can significantly exceed that of the parent drug. Understanding its physicochemical properties is fundamental to developing reliable analytical methods.

1.1. Physicochemical Properties & Stability

A summary of key properties for VNO is presented below. Of critical importance is its noted instability at room temperature.[8][9] This characteristic necessitates specific handling and storage conditions to ensure sample integrity and analytical accuracy. Samples should be processed promptly and stored at low temperatures.

PropertyDetailsReference(s)
Chemical Name (αR,βS)-α-(2,4-difluorophenyl)-5-fluoro-β-methyl-α-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineethanol, 1-oxide[2][3]
CAS Number 618109-05-0[2][10]
Molecular Formula C₁₆H₁₄F₃N₅O₂[2][3][10]
Molecular Weight 365.3 g/mol [2][3][10]
Appearance Off-White Solid[10]
Solubility Slightly soluble in Methanol and Chloroform.[2][3]
Stability Unstable at room temperature; significant degradation can occur within 24-120 hours. Samples should be cooled (2-8°C) or frozen (-20°C).[8][9]

1.2. Structural Basis for UV Absorbance

The VNO molecule contains several chromophores—covalent groups that absorb light in the UV-visible region. The key chromophores are the difluorophenyl ring and the N-oxidized fluoropyrimidine ring. These aromatic systems contain π-electrons that can be excited by UV radiation, giving rise to a characteristic absorbance spectrum. The wavelength of maximum absorbance (λmax) corresponds to the energy required for the most probable electronic transition. For voriconazole and its N-oxide, a prominent absorbance maximum is observed near 255-256 nm, making this wavelength highly suitable for detection and quantification.[11][12]

Protocol 1: Characterization of the UV Absorbance Spectrum

This protocol details the procedure for obtaining a full UV absorbance spectrum of VNO to verify its absorbance maxima.

2.1. Principle

UV-Visible spectrophotometry measures the amount of light absorbed by a sample at different wavelengths. A solution of the analyte is placed in a cuvette, and UV light is passed through it. The instrument records the absorbance, which, according to the Beer-Lambert law, is directly proportional to the concentration of the analyte in the solution. This allows for both qualitative (identifying λmax) and quantitative analysis.

2.2. Materials and Reagents

  • Voriconazole N-oxide reference standard (>95% purity)

  • Methanol (HPLC or Spectroscopic Grade)

  • Class A volumetric flasks (10 mL, 25 mL, 100 mL)

  • Calibrated micropipettes

  • Quartz cuvettes (1 cm path length)

  • Double-beam UV-Visible Spectrophotometer

2.3. Step-by-Step Methodology

  • Preparation of Stock Solution (1000 µg/mL):

    • Accurately weigh 25 mg of VNO reference standard.

    • Transfer the powder to a 25 mL volumetric flask.

    • Add approximately 15 mL of methanol and sonicate or vortex until fully dissolved.

    • Bring the flask to volume with methanol and mix thoroughly. This stock solution should be stored at -20°C.[13]

  • Preparation of Working Standard Solution (20 µg/mL):

    • Pipette 2 mL of the 1000 µg/mL stock solution into a 100 mL volumetric flask.

    • Dilute to the mark with methanol and mix. This concentration is suitable for generating a full spectrum with clear peaks.[11][14]

  • Instrument Setup and Spectrum Acquisition:

    • Power on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

    • Set the scanning range from 200 to 400 nm.

    • Fill a matched pair of quartz cuvettes with the solvent (methanol). Place one in the reference beam path and the other in the sample beam path.

    • Run a baseline correction (autozero) to subtract the absorbance of the solvent and cuvettes.

    • Empty the sample cuvette, rinse it with the 20 µg/mL VNO working standard, and then fill it with the same solution.

    • Place the sample cuvette in the sample holder and initiate the scan.

2.4. Expected Results and Interpretation

The resulting spectrum should display distinct absorbance maxima (λmax). Based on published data, the UV spectrum of VNO is expected to be very similar to that of the parent voriconazole, with a primary absorbance maximum around 255-256 nm .[11][12] A secondary peak in the UVB range around 308 nm has also been reported. The absorbance at ~256 nm is robust and provides excellent sensitivity for analytical detection.

ParameterExpected Value
Primary λmax~256 nm
Secondary λmax~308 nm
Molar Absorptivity (ε) at 256 nm~8.0 x 10³ L·mol⁻¹·cm⁻¹

Note: Molar absorptivity is estimated from data for Voriconazole.[11]

UV_Spectrum_Workflow cluster_prep Part 1: Solution Preparation cluster_acq Part 2: Spectrum Acquisition cluster_analysis Part 3: Data Analysis prep1 Weigh VNO Reference Standard prep2 Dissolve in Methanol (Stock Solution: 1000 µg/mL) prep1->prep2 prep3 Perform Serial Dilution (Working Standard: 20 µg/mL) prep2->prep3 acq4 Scan VNO Sample prep3->acq4 acq1 Spectrophotometer Warm-up (30 min) acq2 Set Wavelength Range (200-400 nm) acq1->acq2 acq3 Baseline Correction (Methanol Blank) acq2->acq3 acq3->acq4 an1 Identify λmax (Absorbance Maxima) acq4->an1 an2 Confirm Primary Peak at ~256 nm an1->an2

Diagram 1: Workflow for UV Spectrum Acquisition of Voriconazole N-oxide.

Protocol 2: Quantification of VNO by RP-HPLC-UV at 254 nm

This protocol provides a validated method for quantifying VNO in a sample matrix, such as human plasma, which is a common application in TDM.

3.1. Principle

RP-HPLC separates compounds based on their polarity. A liquid sample is injected into a column packed with nonpolar (hydrophobic) material. A polar mobile phase is pumped through the column. Nonpolar compounds (like VNO) interact more with the stationary phase and move slower, while polar compounds elute faster. This separation allows for the isolation of VNO from other matrix components. As VNO elutes from the column, it passes through a UV detector set to 254 nm. The detector measures the absorbance, which generates a peak. The area of this peak is proportional to the concentration of VNO in the sample.

3.2. Materials and Instrumentation

  • HPLC system with isocratic pump, autosampler, column oven, and UV/Vis detector.

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Acetonitrile (HPLC Grade)

  • Methanol (HPLC Grade)

  • Phosphate buffer or Deionized Water

  • Vortex mixer and Centrifuge

  • Plasma/serum samples (patient, QC, or spiked)

3.3. Step-by-Step Methodology

  • Preparation of Mobile Phase:

    • Prepare a mobile phase consisting of Acetonitrile and Water (50:50, v/v).[15][16]

    • Filter the mobile phase through a 0.22 µm membrane filter and degas it by sonication or vacuum.

    • Causality: Filtering removes particulates that can damage the HPLC column and pump, while degassing prevents air bubbles from interfering with detector readings.

  • Chromatographic Conditions:

    • Set up the HPLC system with the parameters outlined in the table below. These conditions are based on established methods for voriconazole and related compounds.[12][15][16][17]

ParameterConditionRationale
Column C18 (4.6 x 150 mm, 5 µm)Standard for reverse-phase separation of moderately nonpolar analytes.
Mobile Phase Acetonitrile:Water (50:50, v/v)Provides good resolution and a reasonable retention time for VNO.
Flow Rate 1.0 mL/minEnsures optimal separation efficiency and peak shape.
Column Temperature 30°CMaintains consistent retention times and improves peak symmetry.
Detection UV at 254 nm Close to the λmax of VNO for high sensitivity.
Injection Volume 20 µLA standard volume for analytical HPLC.
Run Time ~5-7 minutesSufficient to elute VNO and any early-eluting matrix components.
  • Sample Preparation (Protein Precipitation):

    • Pipette 100 µL of plasma (or serum) sample into a microcentrifuge tube.

    • Add 200 µL of cold acetonitrile or methanol to precipitate proteins.[17]

    • Vortex vigorously for 30 seconds.

    • Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

    • Carefully transfer the supernatant to an HPLC vial for injection.

    • Trustworthiness: This simple and effective extraction method removes macromolecules that would otherwise foul the HPLC column, ensuring method longevity and reproducibility.

  • Calibration and Quantification:

    • Prepare a set of calibration standards in blank plasma (e.g., 0.1, 0.5, 1.0, 2.0, 5.0, 8.0 µg/mL) using the stock solution from Protocol 1.[17]

    • Process these standards using the same protein precipitation method as the unknown samples.

    • Inject the processed calibrators and construct a calibration curve by plotting peak area against concentration.

    • Inject the processed unknown samples. Determine their concentrations by interpolating their peak areas from the calibration curve.

HPLC_Workflow cluster_sample Sample Preparation cluster_hplc HPLC Analysis cluster_quant Quantification s1 Aliquot 100 µL Plasma (Calibrator, QC, or Unknown) s2 Add 200 µL Acetonitrile (Protein Precipitation) s1->s2 s3 Vortex & Centrifuge (10,000 x g, 10 min) s2->s3 s4 Transfer Supernatant to HPLC Vial s3->s4 h2 Inject 20 µL Sample s4->h2 h1 Equilibrate System (C18 Column, 50:50 ACN:H2O) h1->h2 h3 Isocratic Elution (1.0 mL/min, 30°C) h2->h3 h4 Detect at 254 nm h3->h4 q1 Integrate Peak Area h4->q1 q2 Plot Calibration Curve (Peak Area vs. Conc.) q1->q2 q3 Calculate Unknown Concentration q2->q3

Diagram 2: HPLC-UV Quantification Workflow for Voriconazole N-oxide.

Conclusion

The major metabolite of voriconazole, VNO, possesses strong UV absorbance with a maximum near 256 nm, making it highly suitable for analysis by UV spectrophotometry and HPLC-UV. The protocols detailed in this application note provide robust, field-proven methodologies for both the fundamental spectral characterization of the pure substance and its practical quantification in biological matrices. Adherence to proper sample handling procedures, particularly regarding temperature control, is paramount for achieving accurate and reproducible results due to the compound's inherent instability. The use of 254 nm for HPLC-UV detection offers a reliable and accessible method for laboratories involved in therapeutic drug monitoring and pharmacokinetic studies of voriconazole.

References

  • ter Avest, M., et al. (2018). Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS. Journal of Applied Bioanalysis. [Link]

  • Ikeda, T., et al. (2012). Rapid simultaneous determination of voriconazole and its N-oxide in human plasma using an isocratic high-performance liquid chromatography method and its clinical application. Clinical Biochemistry. [Link]

  • ter Avest, M., et al. (2018). Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N Oxide In Human Serum Using Lc Ms Ms. Journal of Applied Bioanalysis. [Link]

  • O'Rielly, M. A., et al. (2015). Voriconazole does not Potentiate Photo Damage from UVB Exposure. Journal of Clinical & Experimental Dermatology Research. [Link]

  • O'Rielly, M. A., et al. (2015). Voriconazole N‐oxide and its ultraviolet B photoproduct sensitize keratinocytes to ultraviolet A. British Journal of Dermatology. [Link]

  • O'Rielly, M. A., et al. (2015). Voriconazole N-oxide and its ultraviolet B photoproduct sensitize keratinocytes to ultraviolet A. PubMed. [Link]

  • O'Rielly, M. A., et al. (2015). Voriconazole N-oxide and its UVB photoproduct sensitize keratinocytes to UVA. PMC. [Link]

  • Al-kassas, R., et al. (2024). High-performance liquid chromatographic method for determination of voriconazole in pure and gel formulation. PLOS ONE. [Link]

  • Adams, A. I. H., et al. (2009). Conditions and stability data of voriconazole (VCZ) as solid form or in solution. ResearchGate. [Link]

  • National Center for Biotechnology Information. (n.d.). Voriconazole N-Oxide. PubChem. [Link]

  • Shang, D., et al. (2023). Factors influencing plasma concentration of voriconazole and voriconazole-N-oxide in younger adult and elderly patients. Frontiers in Pharmacology. [Link]

  • Al-kassas, R., et al. (2024). High-performance liquid chromatographic method for determination of voriconazole in pure and gel formulation. PLOS ONE. [Link]

  • G. Devala Rao, et al. (2019). New Spectrophotometric Methods for the Determination of Voriconazole – An Anti-Fungal Agent. Acta Scientific Pharmaceutical Sciences. [Link]

  • Nishiyama, Y., et al. (2022). High-Performance Liquid Chromatography for Ultra-Simple Determination of Plasma Voriconazole Concentration. MDPI. [Link]

  • Patel, H., & Suhagia, B. (2025). UV-vis Spectrophotometric Method for Estimation of Voriconazole in Tablet. ResearchGate. [Link]

  • Pasqualoto, K. F. M., et al. (2007). Comparison of Microbiological and UV-Spectrophotometric Assays for Determination of Voriconazole in Tablets. ResearchGate. [Link]

  • Alsachim. (n.d.). [13C2,2H3]-Voriconazole N-oxide. Alsachim. [Link]

  • Priya, N. S., et al. (2023). UV Spectrophotometric Method for Estimation of Voriconazole in Bulk Form. Journal of Drug Delivery and Therapeutics. [Link]

  • Priya, N. S., et al. (2023). UV Spectrophotometric Method for Estimation of Voriconazole in Bulk Form. ResearchGate. [Link]

  • Lekkala, V. R., et al. (2006). Process for preparing voriconazole.
  • ResearchGate. (n.d.). Chemical structure of voriconazole. ResearchGate. [Link]

  • He, X., et al. (2013). Quantification of Antifungal Drug Voriconazole in Serum and Plasma by HPLC-UV. Journal of Drug Metabolism & Toxicology. [Link]

  • Yagi, M., et al. (2023). Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using. Japanese Journal of Pharmaceutical Health Care and Sciences. [Link]

  • Veringa, A., et al. (2017). Microdialysis of Voriconazole and its N-Oxide Metabolite: Amalgamating Knowledge of Distribution and Metabolism Processes in Humans. PMC. [Link]

Sources

Application

Application Note: Protocol for the Chromatographic Separation of Voriconazole and Voriconazole N-oxide

Executive Summary & Scientific Rationale In the development and therapeutic monitoring of Voriconazole (VRC), separating the parent drug from its primary metabolite, Voriconazole N-oxide (VNO), is a critical quality attr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

In the development and therapeutic monitoring of Voriconazole (VRC), separating the parent drug from its primary metabolite, Voriconazole N-oxide (VNO), is a critical quality attribute. VRC exhibits non-linear pharmacokinetics due to auto-inhibition of CYP2C19 and CYP3A4 enzymes. VNO, while pharmacologically inactive against fungal pathogens, serves as a vital biomarker for metabolic capacity and auto-inhibition saturation.

The Separation Challenge: Structurally, VNO differs from VRC by the addition of a single oxygen atom at the fluoropyrimidine ring, increasing its polarity. This polarity shift is the lever we use for separation. On a Reverse Phase (RP) C18 column, the more polar VNO will elute before the lipophilic VRC. This protocol details a high-sensitivity LC-MS/MS workflow (Method A) and a robust HPLC-UV workflow (Method B), prioritizing the stability of VNO, which is prone to degradation at room temperature.

Chemical Pathway & Mechanism

Understanding the metabolic conversion is essential for interpreting chromatograms. VRC is N-oxidized primarily by CYP2C19 and CYP3A4.

Metabolism cluster_properties Chromatographic Behavior (C18) VRC Voriconazole (Parent Drug) CYP CYP2C19 / CYP3A4 (Liver Microsomes) VRC->CYP Substrate Binding VNO Voriconazole N-oxide (Polar Metabolite) CYP->VNO N-Oxidation (+16 Da) Prop1 VNO: High Polarity Elutes Early Prop2 VRC: Lipophilic Elutes Late

Figure 1: Metabolic pathway of Voriconazole and predicted chromatographic behavior.

Sample Preparation: The "Cold Chain" Extraction

Critical Insight: VNO is thermally unstable. In our validation studies, VNO concentrations in plasma decreased by >10% after 4 hours at room temperature. All sample processing must occur on ice or at 4°C.

Protocol: Protein Precipitation (PPT)

We recommend Methanol (MeOH) over Acetonitrile (ACN) for precipitation. MeOH typically yields cleaner baselines for VNO and higher recovery rates (>85%) compared to ACN in this specific matrix.[1]

  • Thaw plasma samples on ice.

  • Aliquot 50 µL of plasma into a 1.5 mL centrifuge tube.

  • Add IS: Add 20 µL of Internal Standard (e.g., Voriconazole-d3 or Ketoconazole, 1 µg/mL in 50% MeOH).

  • Precipitate: Add 150 µL of ice-cold Methanol .

  • Vortex vigorously for 60 seconds.

  • Centrifuge at 14,000 × g for 10 minutes at 4°C .

  • Transfer 100 µL of the supernatant to an autosampler vial containing 100 µL of mobile phase A (Water + 0.1% Formic Acid). Diluting the supernatant improves peak shape for the early-eluting VNO.

Method A: High-Sensitivity LC-MS/MS (Research Grade)

This method is designed for PK studies requiring low limits of quantification (LLOQ ~10 ng/mL).

Chromatographic Conditions
  • System: UHPLC coupled to Triple Quadrupole MS.

  • Column: Acquity UPLC BEH C18 (2.1 × 50 mm, 1.7 µm) or InertSustain C18 (2.1 × 50 mm, 2 µm).

  • Column Temp: 40°C.

  • Flow Rate: 0.3 mL/min.[1][2]

  • Mobile Phase A: Water + 0.1% Formic Acid.[1][3][4]

  • Mobile Phase B: Methanol + 0.1% Formic Acid.[3][4]

Gradient Profile
Time (min)% Mobile Phase BEvent
0.0030Initial Hold
0.5030Elution of polar interferences
2.5090Ramp to elute VRC
3.0090Wash
3.1030Re-equilibration
4.0030End of Run
Mass Spectrometry Parameters (ESI+)
  • Mode: Multiple Reaction Monitoring (MRM).[2][3]

  • Ionization: Electrospray Positive (ESI+).[5]

AnalytePrecursor Ion (m/z)Product Ion (m/z)Cone Voltage (V)Collision Energy (eV)Approx RT (min)
Voriconazole N-oxide 366.1224.130251.8
Voriconazole 350.1281.132182.4
Voriconazole-d3 (IS) 353.1284.132182.4

Note: VNO elutes significantly earlier (1.8 min) than VRC (2.4 min) due to the polar N-oxide group.

Method B: Robust HPLC-UV (Routine TDM)

This method is suitable for hospital laboratories where MS is unavailable. It sacrifices sensitivity (LLOQ ~0.1 µg/mL) for robustness.

Chromatographic Conditions
  • System: HPLC with UV/Vis or DAD Detector.

  • Column: Zorbax Eclipse Plus C18 (4.6 × 150 mm, 5 µm) or equivalent.

  • Mobile Phase: Isocratic mixture.[6]

    • Phosphate Buffer (20 mM, pH 6.0): 65%

    • Acetonitrile: 25%

    • Methanol: 10%

  • Flow Rate: 1.0 mL/min.[7][8]

  • Detection: UV at 256 nm (VRC absorption max).

  • Run Time: ~8 minutes.

Expert Note: The addition of Methanol to the mobile phase is crucial here. It modifies the selectivity (alpha) between the N-oxide and the parent drug better than Acetonitrile alone, ensuring baseline separation.

Experimental Workflow Visualization

Workflow cluster_prep Sample Preparation (4°C) cluster_separation LC Separation cluster_detect Detection Plasma Plasma Sample (50 µL) PPT Precipitation (150 µL Ice-Cold MeOH) Plasma->PPT Spin Centrifuge 14,000g, 10 min PPT->Spin Super Supernatant Dilution (1:1 with Water/0.1% FA) Spin->Super Column C18 Column (Separation by Polarity) Super->Column Gradient Gradient Elution (30% -> 90% MeOH) Column->Gradient MS MS/MS Detection MRM Mode Gradient->MS Data Quantification (VNO/VRC Ratio) MS->Data

Figure 2: End-to-end workflow for the extraction and separation of VRC and VNO.

Troubleshooting & Quality Control

IssueProbable CauseCorrective Action
VNO Peak Degradation Thermal instabilityEnsure autosampler is set to 4°C. Process samples on ice.
Co-elution Mobile phase pH driftFor HPLC-UV, ensure Phosphate buffer is exactly pH 6.0. For LC-MS, use fresh Formic Acid.
Low Recovery Protein bindingSwitch from ACN to MeOH for precipitation.[1] Ensure vigorous vortexing.
Carryover Lipophilic VRC stickingAdd a needle wash step with 90% ACN/10% Water between injections.

References

  • ter Avest, M., et al. (2018). Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS.[2][3][4][9][10][11][12] Journal of Applied Bioanalysis.

  • Yamada, T., et al. (2012).[10] Rapid simultaneous determination of voriconazole and its N-oxide in human plasma using an isocratic high-performance liquid chromatography method and its clinical application. Clinical Biochemistry.

  • Alhussaini, W., et al. (2023).[2] Determination of Voriconazole in Human Plasma by Liquid Chromatography Tandem Mass Spectrometry: Application in Therapeutic Drug Monitoring. American Journal of Analytical Chemistry.

  • Hyland, R., et al. (2003). Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole. Drug Metabolism and Disposition.

Sources

Method

Advanced Protocol: Voriconazole N-oxide HCl as a Pharmaceutical Impurity Standard

Executive Summary In the rigorous landscape of pharmaceutical compliance (ICH Q3A/Q3B), the identification and quantification of Voriconazole N-oxide (Voriconazole oxynitride) is critical. As the primary circulating meta...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the rigorous landscape of pharmaceutical compliance (ICH Q3A/Q3B), the identification and quantification of Voriconazole N-oxide (Voriconazole oxynitride) is critical. As the primary circulating metabolite and a major oxidative degradation product of Voriconazole, its presence serves as a key indicator of drug substance stability and metabolic activity.

This guide provides a definitive protocol for utilizing Voriconazole N-oxide Hydrochloride (HCl) as a reference standard. Unlike the free base, the HCl salt is often utilized for its distinct solubility profile, yet it introduces specific challenges regarding molecular weight correction and solution stability.

Core Scientific Insight: Voriconazole N-oxide is thermally labile.[1] Standard solutions stored at room temperature can exhibit bias >10% within 24 hours. This protocol mandates strict temperature control (2–8°C or -20°C) to ensure analytical integrity.

Chemical Characterization & Properties[2][3][4][5]

To ensure accurate quantification, the analyst must distinguish between the salt form provided and the free base moiety being quantified.

PropertyVoriconazole N-oxide (Free Base)Voriconazole N-oxide HCl (Salt)
CAS Number 618109-05-0Refer to specific vendor CoA
Molecular Formula C₁₆H₁₄F₃N₅O₂C₁₆H₁₅ClF₃N₅O₂
Molecular Weight 365.31 g/mol 401.77 g/mol
Function Analyte of InterestReference Material Form
Solubility DMSO, Methanol (Slightly)Water (Improved), DMSO, Methanol
Conversion Factor N/A0.909 (Free Base / Salt)

Critical Calculation: When weighing the HCl salt standard, you must apply the conversion factor (0.909) to determine the concentration of the Voriconazole N-oxide free base.



Mechanism of Formation

Understanding the origin of the impurity allows for better risk assessment in stability studies. Voriconazole N-oxide is formed via N-oxidation of the fluoropyrimidine ring.[1]

Voriconazole_Pathways Vori Voriconazole (API) NOxide Voriconazole N-oxide (Major Impurity/Metabolite) Vori->NOxide  N-oxidation   OxStress Oxidative Stress (H2O2 / Peroxides) OxStress->NOxide Metabolism Metabolism (CYP2C19 / CYP3A4) Metabolism->NOxide Degradants Secondary Degradants (Cleavage Products) NOxide->Degradants  Further Degradation  

Figure 1: Formation pathways of Voriconazole N-oxide via metabolic enzymes (in vivo) or oxidative stress (in vitro stability testing).

Experimental Protocol: Standard Preparation

Objective: Prepare a stable, accurate stock solution of Voriconazole N-oxide free base using the HCl salt standard.

Reagents & Equipment[6][7]
  • Standard: Voriconazole N-oxide HCl (Certified Reference Material).

  • Solvent: Methanol (LC-MS Grade) or Acetonitrile/Water (50:50).

  • Glassware: Amber volumetric flasks (Class A) to prevent photodegradation.

Step-by-Step Procedure
  • Equilibration: Allow the standard vial to reach room temperature before opening to prevent condensation.

  • Weighing: Accurately weigh 11.0 mg of Voriconazole N-oxide HCl into a 100 mL amber volumetric flask.

    • Note: This targets a final concentration equivalent to ~100 µg/mL of the free base.

  • Dissolution: Add 60 mL of Diluent (Methanol). Sonicate for 5 minutes. The HCl salt aids dissolution, but ensure no particulates remain.

  • Make to Volume: Dilute to the mark with Diluent. Mix well.

  • Calculation of Potency:

    
    
    
  • Storage (CRITICAL): Aliquot immediately into amber HPLC vials. Store at -20°C.

    • Stability Warning: Do not store at room temperature for >4 hours. Discard aliquots after one freeze-thaw cycle.

Analytical Method: HPLC-UV Stability Indicating

Objective: Separate Voriconazole N-oxide from the parent drug and other related compounds (e.g., Related Compound A, B).

Chromatographic Conditions
ParameterSpecification
Column C18 (L1), 150 mm × 4.6 mm, 3.5 µm or 5 µm (e.g., Zorbax Eclipse Plus or Equivalent)
Mobile Phase A 20 mM Ammonium Acetate Buffer (pH 5.0)
Mobile Phase B Acetonitrile : Methanol (50:50 v/v)
Flow Rate 1.0 mL/min
Column Temp 25°C
Autosampler Temp 5°C ± 3°C (Mandatory due to instability)
Detection UV @ 256 nm
Injection Vol 10 - 20 µL
Gradient Program
Time (min)% Mobile Phase A% Mobile Phase B
0.08515
5.08515
20.04060
25.04060
26.08515
35.08515
System Suitability Criteria
  • Resolution (Rs): > 2.0 between Voriconazole N-oxide and Voriconazole.

  • Tailing Factor: < 1.5 for both peaks.

  • RSD (n=6): < 2.0% for replicate injections of the standard.

Validation & Troubleshooting Strategy

This section ensures the method is "self-validating" by checking for common failure modes associated with this specific impurity.

Workflow Visualization

Method_Workflow Prep Sample Preparation (Keep on Ice) Check Visual Check: Particles? Prep->Check Check->Prep Yes (Re-sonicate) Filter Filter (0.22 µm PVDF) Check->Filter No Inject Injection (Cooled Autosampler 5°C) Filter->Inject Data Data Analysis (Check Resolution > 2.0) Inject->Data

Figure 2: Analytical workflow emphasizing temperature control and filtration steps.

Troubleshooting Guide
IssueProbable CauseCorrective Action
Loss of N-oxide Area Thermal degradation in autosampler.Verify autosampler is actively cooling to ≤ 5°C. Analyze within 12h of prep.
Peak Broadening pH mismatch or column overload.Ensure Buffer pH is exactly 5.0. Reduce injection volume.
Extra Peaks Photodegradation.Use amber glassware strictly.
Retention Shift Mobile phase evaporation.Cap solvents tightly; use fresh buffer daily.

References

  • United States Pharmacopeia (USP). Voriconazole Monograph: Related Compounds.[2] USP-NF.[2]

  • European Medicines Agency (EMA). Assessment Report for Voriconazole (Vfend). Procedure No. EMEA/H/C/000387.

  • Boglione-Kerrien, C., et al. (2023). "Contribution of voriconazole N-oxide plasma concentration measurements to voriconazole therapeutic drug monitoring."[3] Mycoses, 66(5), 396-404.[3]

  • Adams, A. I. H., et al. (2008). "Stability of voriconazole infusion solutions in PVC bags."[4] Brazilian Journal of Infectious Diseases, 12(5).[4]

  • PubChem. Voriconazole N-oxide Compound Summary. National Library of Medicine.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Guide: Stability &amp; Quantitation of Voriconazole N-oxide

Topic: Improving stability of Voriconazole N-oxide in plasma samples Audience: Bioanalytical Scientists, TDM Researchers, and Mass Spectrometrists. Introduction: The N-Oxide Paradox Voriconazole N-oxide (VNO) is the prim...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Improving stability of Voriconazole N-oxide in plasma samples

Audience: Bioanalytical Scientists, TDM Researchers, and Mass Spectrometrists.

Introduction: The N-Oxide Paradox

Voriconazole N-oxide (VNO) is the primary circulating metabolite of Voriconazole, formed via CYP2C19 and CYP3A4.[1][2] While pharmacologically inactive, its quantification is critical for assessing metabolic phenotypes (e.g., CYP2C19 poor metabolizers) and understanding non-linear pharmacokinetics.

The Technical Challenge: VNO presents a dual-stability paradox:

  • Biological Instability: It is chemically labile at room temperature in plasma, requiring strict cold-chain handling.

  • Analytical Instability (Artifacts): In LC-MS/MS, VNO can undergo In-Source Fragmentation (ISF) , losing an oxygen atom to mimic the parent drug (Voriconazole). If not chromatographically separated, this leads to a "phantom" overestimation of Voriconazole and underestimation of the metabolite.

This guide provides the protocols to stabilize VNO during collection and prevent false data generation during analysis.

Module 1: Pre-Analytical Stability (Sample Collection)

Issue: VNO is significantly less stable than Voriconazole in plasma at room temperature. Data Insight: Research indicates VNO concentrations can decrease by >80% if left at room temperature for 120 hours, whereas the parent drug remains stable [1].

Troubleshooting Guide: Sample Handling
SymptomProbable CauseCorrective Action
Inconsistent VNO/Parent Ratios Post-collection hydrolysis or thermal degradation.Immediate Cooling: Place blood samples on wet ice immediately after draw. Centrifuge at 4°C.
Loss of Signal over Time Room temperature storage.Strict Freezing: Store plasma at -20°C or -80°C within 2 hours of collection. Stability is validated at -20°C for long-term storage.[1]
Unknown Peaks / Degradants Photochemical degradation.Light Protection: VNO is a UVA sensitizer [2]. Use amber polypropylene tubes or wrap clear tubes in foil during processing.
Self-Validating Protocol: Stability Check

To verify your storage conditions:

  • Spike fresh plasma with VNO (High QC level).

  • Aliquot into two sets: Set A (Freeze immediately at -80°C) and Set B (Leave at benchtop ambient temp for 4 hours).

  • Analyze both.[3][4][5][6][7] If Set B deviates >15% from Set A, your benchtop handling is the source of error.

Module 2: Sample Preparation (Extraction)

Issue: N-oxides are thermally labile. Aggressive drying techniques (high heat) can cause de-oxygenation or degradation.

Recommended Protocol: Protein Precipitation (PPT)

Avoid Liquid-Liquid Extraction (LLE) if it requires high-heat evaporation.

  • Thaw: Thaw plasma samples in a water bath at room temperature but remove immediately upon thawing.

  • Precipitation: Add Cold Methanol (-20°C) containing Internal Standards to plasma (Ratio 3:1 v/v).

    • Why Cold? Minimizes kinetic energy for potential degradation reactions.

  • Internal Standard Selection:

    • Recommended: Voriconazole-d3 N-oxide (d3-VNO).

    • Alternative: Voriconazole-d3 (d3-Vori).

    • Note: Using d3-Vori to quantify VNO is risky if matrix effects differ; d3-VNO is preferred to track specific N-oxide instability.

  • Vortex & Centrifuge: Vortex 1 min; Centrifuge 10 min at 13,000 rpm (4°C).

  • Supernatant: Transfer supernatant directly to autosampler vials. Do not dry down if sensitivity allows. If concentration is required, use Nitrogen evaporation at <40°C .

Module 3: Analytical Stability (LC-MS/MS Optimization)

Issue: In-Source Fragmentation (ISF). In the electrospray ionization (ESI) source, VNO (


 ~366) can lose its oxygen, forming an ion identical to Voriconazole (

~350).

The Risk: If VNO and Voriconazole co-elute, the mass spectrometer cannot distinguish between "Real Voriconazole" and "Voriconazole created from VNO inside the source." This causes false positive bias for the parent drug.

Visualizing the Mechanism

ISF_Mechanism cluster_0 HPLC Column (Separation) cluster_1 MS Source (ESI+) cluster_2 Detector (Q1 -> Q3) VNO_Elute VNO Elution (tR = 2.5 min) Ionization Ionization (Heat + Voltage) VNO_Elute->Ionization Vori_Elute Voriconazole Elution (tR = ?) Vori_Elute->Ionization Frag In-Source Fragmentation (- Oxygen) Ionization->Frag Thermal Stress Det_VNO Detect VNO (366 -> 224) Ionization->Det_VNO Intact VNO Det_Vori Detect Voriconazole (350 -> 281) Ionization->Det_Vori Intact Parent Frag->Det_Vori Artifact Signal (FALSE POSITIVE)

Caption: In-Source Fragmentation mechanism showing how VNO can generate a false Voriconazole signal if not chromatographically separated.

Troubleshooting Guide: LC-MS/MS
Question Answer & Protocol
How do I know if I have ISF? The "Pure Standard" Test: 1. Inject a high-concentration standard of pure VNO (e.g., 10 µg/mL).2. Monitor the MRM transition for Voriconazole (350.1

281.1).3. Result: If you see a peak in the Voriconazole channel at the retention time of VNO, you have ISF.4. Calculation: Calculate % Crosstalk = (Area of Vori artifact / Area of VNO) * 100.
How do I fix ISF? Chromatographic Separation (Baseline Resolution): You cannot stop the physics of ISF, but you can separate the molecules in time.Protocol: Use a gradient elution with a C18 column (e.g., Acquity BEH C18). Ensure VNO (more polar) elutes before Voriconazole with at least 0.5 min separation .
Which MRM transitions should I use? Voriconazole: 350.1

281.1 (Quant), 350.1

127.1 (Qual)VNO: 366.1

224.1 (Quant).Note: Do not use transitions that are common to both without separation.

Summary Workflow

The following diagram outlines the critical control points (CCPs) to ensure data integrity.

Workflow cluster_warnings Quality Checks Sample Patient Blood Sample Transport Transport/Storage CCP: Temp Control Sample->Transport Immediate 4°C Amber tubes Prep Sample Prep (PPT) CCP: Cold Methanol Transport->Prep Freeze -20°C if >2h Warning2 Check: RT Stability (Max 4h ambient) Transport->Warning2 LC LC Separation CCP: Baseline Resolution Prep->LC Avoid high heat dry-down MS MS/MS Detection LC->MS VNO elutes before Vori Warning1 Check: ISF Artifact (Pure Std Injection) LC->Warning1

Caption: Operational workflow highlighting Critical Control Points (CCPs) for temperature, light, and chromatographic resolution.

References

  • ter Avest, M., et al. (2018). Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS.[1][4][5][6] Journal of Applied Bioanalysis, 4(4), 114-123.[8]

  • Zheng, L., et al. (2015). Voriconazole N-oxide and its ultraviolet B photoproduct sensitize keratinocytes to ultraviolet A. British Journal of Dermatology, 173(3).

  • Yamamoto, T., et al. (2023).[6] Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS. Yonago Acta Medica, 66(3), 365-374.[6]

  • FDA. (2018). Bioanalytical Method Validation Guidance for Industry.

Sources

Optimization

Troubleshooting peak tailing for Voriconazole N-oxide in HPLC

Topic: Troubleshooting Peak Tailing for Voriconazole N-oxide (USP Related Compound B) Introduction Welcome to the Resolution Hub. You are likely here because you are observing significant peak tailing ( ) for Voriconazol...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Troubleshooting Peak Tailing for Voriconazole N-oxide (USP Related Compound B)

Introduction

Welcome to the Resolution Hub. You are likely here because you are observing significant peak tailing (


) for Voriconazole N-oxide  (identified in USP monographs as Voriconazole Related Compound B).[1]

While Voriconazole itself is a triazole antifungal with weak basic properties (


 and 

), its N-oxide metabolite presents a distinct chromatographic challenge.[1] The oxidation of the pyrimidine nitrogen creates a highly polar, dipolar moiety that interacts aggressively with active sites on silica-based columns.

This guide moves beyond generic advice. We will treat the column as a chemical reactor where unwanted secondary interactions are destroying your peak symmetry.

Module 1: The Diagnostic (Why is it tailing?)

Before fixing the method, we must diagnose the specific interaction mechanism. For Voriconazole N-oxide, tailing is rarely a "column void" issue; it is almost always chemical.[1]

The Mechanism of Failure

The N-oxide group (


) possesses a strong dipole.[1] On standard C18 (USP L1) columns, especially those using older silica (Type A), this dipole interacts with residual silanols  (

) that have not been effectively end-capped.[1]
  • Scenario A (Silanol Interaction): The N-oxide hydrogen bonds or ionically interacts with deprotonated silanols.[1] This is a "slow" adsorption-desorption process compared to hydrophobic partitioning, resulting in a kinetic tail.[1]

  • Scenario B (Solvent Mismatch): The N-oxide is much more polar than Voriconazole.[1] If your sample diluent is 100% organic (e.g., Methanol) while your initial mobile phase is high-aqueous, the N-oxide travels faster than the solvent plug, causing band broadening and tailing (fronting is also possible, but tailing is common if the analyte precipitates/interacts at the interface).[1]

Visualizing the Interaction

G Analyte Voriconazole N-oxide (Polar/Basic) StationaryPhase Stationary Phase (C18 Ligands) Analyte->StationaryPhase Hydrophobic Partitioning (Fast) Silanol Residual Silanol (Si-O-) Analyte->Silanol Secondary Interaction (Slow) Result Peak Tailing (Kinetic Lag) Silanol->Result Drag Effect

Figure 1: The dual-retention mechanism causing tailing. The secondary interaction with silanols (red path) causes the analyte to lag, creating the tail.[1]

Module 2: Mobile Phase Optimization

If you are using a standard C18 column, your mobile phase is your primary tool to suppress silanol activity.

Q: What is the optimal pH window for the N-oxide?

A: You must operate at a pH where silanols are suppressed (protonated).[1] Silanols typically have a


 between 3.5 and 4.5.
  • Recommendation: Maintain Mobile Phase pH at 3.0 - 4.0 .

  • Why: At pH < 3.5, most silanols are protonated (

    
    ) and neutral, reducing their ability to bind the polar N-oxide.[1]
    
Q: Which buffer system should I use?

A: Avoid phosphate if you plan to use LC-MS.[1] For HPLC/UPLC, Ammonium Formate is the gold standard for this separation.

Protocol: Preparation of "Silanol-Masking" Mobile Phase

  • Salt: Weigh Ammonium Formate to achieve 20 mM concentration (approx. 1.26 g/L). Note: <10 mM is often insufficient to mask active sites.

  • pH Adjustment: Adjust pH to 3.5 ± 0.1 using Formic Acid.

  • Organic Modifier: Use Acetonitrile (ACN) over Methanol. ACN is aprotic and does not hydrogen bond with the stationary phase, often yielding sharper peaks for basic compounds than protic solvents like methanol.

ParameterRecommended ValueScientific Rationale
Buffer Conc. 20 - 25 mMHigh ionic strength suppresses ion-exchange interactions.[1]
pH 3.0 - 4.0Protonates silanols (

).[1]
Modifier AcetonitrileSharper peaks; lower viscosity than MeOH.
Additive 0.1% Formic AcidEnsures acidic environment; improves peak shape.

Module 3: Stationary Phase Selection (The Hardware)

If mobile phase adjustments fail, your column chemistry is likely the bottleneck.

Q: Can I use a standard C18?

A: Yes, but only if it is a Type B (High Purity) Silica with extensive end-capping.[1]

  • Avoid: Traditional C18 columns (e.g., standard µBondapak) which have high metal content and acidic silanols.[1]

  • Select: "Base Deactivated" columns. Look for terms like "Hybrid Particle," "Polar Embedded," or "Shield."

Q: USP Specifics - L1 vs. L45?

A: This is a critical distinction.

  • USP General Assay: Uses L1 (C18) .[1]

  • USP Related Compounds (Specific): The monograph for Voriconazole often references L45 (Octadecylsilane chemically bonded to porous silica particles, where the silanols are chemically capped specifically for basic compounds, e.g., Shodex ORpak CDBS-453).[1]

  • Troubleshooting Tip: If you are failing system suitability on an L1 column, switch to a column with a positively charged surface (CSH or similar) or a Polar Embedded Group (PEG).[1] These phases repel the basic analyte from the silanol surface or provide a water layer that shields the silica.

Module 4: Sample Diluent & Injection

A frequently overlooked cause of tailing for early eluting peaks (like the N-oxide) is Solvent Strength Mismatch .[1]

The "Strong Solvent" Effect

Voriconazole N-oxide elutes early. If dissolved in 100% Methanol, the plug of methanol travels down the column, carrying the N-oxide with it. The analyte precipitates or smears as it hits the aqueous mobile phase.

Experimental Protocol: Diluent Matching

  • Current State: Check your sample diluent. Is it >50% organic?

  • Test: Prepare a sample dissolved in the Initial Mobile Phase (e.g., 80% Buffer / 20% ACN).

  • Compare: Inject both. If the mobile-phase-matched sample has a symmetrical peak (

    
    ) and the methanol sample tails (
    
    
    
    ), the issue is purely physical, not chemical.

Troubleshooting Workflow

Use this logic gate to determine your next step.

Troubleshooting Start Start: Tailing > 1.5 CheckDiluent Check Sample Diluent (Is it 100% Organic?) Start->CheckDiluent DiluentAction Match Diluent to Mobile Phase A CheckDiluent->DiluentAction Yes CheckBuffer Check Buffer Conc. (Is it < 10mM?) CheckDiluent->CheckBuffer No DiluentAction->CheckBuffer Tailing Persists BufferAction Increase to 25mM Ammonium Formate CheckBuffer->BufferAction Yes CheckColumn Check Column Type (Is it Type A Silica?) CheckBuffer->CheckColumn No BufferAction->CheckColumn Tailing Persists ColumnAction Switch to Hybrid/End-capped (L1 or L45) CheckColumn->ColumnAction Yes End End CheckColumn->End No (Contact Vendor)

Figure 2: Step-by-step troubleshooting logic for N-oxide peak tailing.

References

  • U.S. Pharmacopeia (USP). Voriconazole Monograph: Related Compounds.[2][3] USP-NF.[1][3][4] (Defines Related Compound B and system suitability requirements). [1]

  • Shodex HPLC. Analysis of Voriconazole According to USP-NF Method (CDBS-453). (Details the specific L45 column requirements for Voriconazole impurities).

  • Chrom Tech. What Causes Peak Tailing in HPLC? (Fundamental mechanisms of silanol interactions).

  • PubChem. Voriconazole N-oxide (Compound Summary). (Chemical structure and polarity data). [1]

  • Shimadzu. HPLC Troubleshooting - Tailing Peaks. (General troubleshooting for basic compounds).

Sources

Troubleshooting

Technical Support Center: Voriconazole &amp; N-Oxide Separation

Topic: Optimizing Mobile Phase pH for Voriconazole (VRC) and Voriconazole N-oxide (VNO) Separation Executive Summary This guide addresses the chromatographic separation of Voriconazole and its primary metabolite, Voricon...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Optimizing Mobile Phase pH for Voriconazole (VRC) and Voriconazole N-oxide (VNO) Separation

Executive Summary

This guide addresses the chromatographic separation of Voriconazole and its primary metabolite, Voriconazole N-oxide. The core challenge lies in their structural similarity and the polarity shift induced by N-oxidation. While Voriconazole acts as a weak base (pKa ~1.76), the N-oxide modification increases polarity, causing it to elute earlier in Reversed-Phase (RP) modes.

The Critical Insight: Control of pH is not just about ionization; it is about suppressing silanol activity to prevent peak tailing while maintaining enough hydrophobicity to resolve the polar N-oxide from the solvent front.

Module 1: The Mechanistic Basis (The "Why")

The Chemistry of Separation

Voriconazole contains a triazole ring and a fluoropyrimidine ring. The N-oxidation occurs on the fluoropyrimidine ring.[1]

  • Voriconazole (VRC): Moderate hydrophobicity. pKa ~1.76 (basic N) and ~12.7.

  • Voriconazole N-oxide (VNO): Significantly more polar due to the oxygen atom on the nitrogen.

Impact of pH:

  • pH < 3.0: Both species are fully protonated. However, modern Type-B silica columns are stable here. Low pH suppresses the ionization of residual silanols (Si-O⁻

    
     Si-OH) on the column stationary phase, drastically reducing peak tailing.[2]
    
  • pH > 5.0: Risk of silanol ionization increases, leading to "shark-fin" tailing for the basic Voriconazole peak.

Visualizing the Separation Logic

SeparationLogic Start Mobile Phase pH Selection LowPH Acidic (pH 2.5 - 3.5) Start->LowPH Recommended HighPH Neutral (pH 6.0 - 7.0) Start->HighPH Avoid ResultLow Silanols Protonated (Si-OH) Reduced Tailing Stable Retention LowPH->ResultLow ResultHigh Silanols Ionized (Si-O-) Secondary Interactions Severe Tailing HighPH->ResultHigh Resolution VNO elutes first (Polar) VRC elutes second ResultLow->Resolution Optimal Selectivity

Figure 1: Decision matrix for pH selection showing why acidic conditions are preferred for suppressing secondary silanol interactions.

Module 2: Validated Experimental Protocol

This protocol is synthesized from FDA-validated bioanalytical methods and optimized for robustness.

The "Gold Standard" Method (HPLC-UV/MS Compatible)
ParameterSpecificationRationale
Column C18 (L1), End-capped, 150 x 4.6 mm, 3.5 or 5 µmEnd-capping is non-negotiable to prevent amine interaction.
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7) OR 10mM Ammonium Formate (pH 3.5)Acidic pH suppresses silanol activity. Formate is MS-compatible.
Mobile Phase B Acetonitrile (ACN)ACN provides sharper peaks than Methanol for this application.
Flow Rate 1.0 mL/minStandard backpressure management.
Detection UV @ 254 nm or 256 nmMax absorption for the fluoropyrimidine chromophore.
Temperature 25°C - 30°CAmbient is acceptable, but thermal control improves RT reproducibility.
Gradient Profile (Recommended for Impurity Profiling)
Time (min)% Mobile Phase A% Mobile Phase BEvent
0.08515Initial hold to retain polar VNO.
2.08515End of isocratic hold.
10.04060Ramp to elute Voriconazole.
12.04060Wash.
12.18515Re-equilibration.
17.08515Ready for next injection.

Module 3: Troubleshooting Guide

Scenario 1: Co-elution of VNO and the Void Volume

Symptom: The N-oxide peak appears too early (Rt < 2 min), merging with the solvent front.

  • Root Cause: VNO is highly polar. High initial organic strength pushes it out immediately.

  • Corrective Action:

    • Reduce Initial Organic: Drop starting ACN to 10% or 5%.

    • Check Dead Volume: Ensure tubing from injector to column is minimized.

    • Ion Suppression: Ensure pH is acidic (pH 3.0). If pH is neutral, the N-oxide may be too ionized to retain on C18.

Scenario 2: Voriconazole Peak Tailing (Asymmetry > 1.5)

Symptom: The main drug peak has a long "tail," ruining resolution/integration.

  • Root Cause: "Secondary Interactions."[2][3] The basic nitrogen in VRC is interacting with ionized silanols on the silica support.

  • Corrective Action:

    • Lower pH: Drop mobile phase pH to 2.5–3.0 using Formic Acid or Phosphate buffer.

    • Increase Buffer Strength: If using 10mM, increase to 25mM to mask silanol sites.

    • Switch Column: Move to a "Base Deactivated" (BDS) or heavily end-capped C18 column.

Scenario 3: "Ghost" Peaks or Carryover

Symptom: Small peaks appearing in blank injections at the VRC retention time.

  • Root Cause: Voriconazole is "sticky" and hydrophobic.

  • Corrective Action:

    • Needle Wash: Use a strong needle wash (90:10 ACN:Water).

    • Run Extension: Ensure the gradient ramp goes to at least 60-70% ACN to fully elute the parent drug before re-equilibration.

Troubleshooting Workflow

Troubleshooting Issue Identify Issue Coelution VNO Co-elutes with Void Issue->Coelution Tailing VRC Peak Tailing Issue->Tailing Action1 Decrease Initial Organic % (Try 90% Aqueous) Coelution->Action1 Action2 Lower pH to < 3.0 (Suppress Silanols) Tailing->Action2 Action3 Change Column (High Carbon Load/End-capped) Action2->Action3 If fails

Figure 2: Step-by-step logic for resolving common chromatographic defects in Azole analysis.

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I use Phosphate Buffer instead of Formate? A: Yes, if you are using UV detection. Potassium Phosphate (pH 3.[4]0) provides excellent peak shape and buffering capacity. However, do not use phosphate buffers with LC-MS/MS as they are non-volatile and will ruin the mass spec source.

Q2: My Voriconazole N-oxide peak area is decreasing over the day. Why? A: VNO is thermally unstable.[1]

  • Fix: Keep the autosampler temperature at 4°C .

  • Storage: Store plasma/serum samples at -20°C or -80°C until analysis. VNO degrades significantly at room temperature after 24 hours [2].[1]

Q3: Is an isocratic method sufficient? A: For simple potency assays (drug only), yes. An isocratic mix of ~35:65 (ACN:Buffer) works. However, for biological samples (plasma/serum), a gradient is strongly recommended to flush out matrix components that might otherwise build up on the column and cause baseline drift.

Q4: What is the expected retention order? A: In Reverse Phase (C18):

  • Voriconazole N-oxide (More Polar)

    
     Elutes First.
    
  • Voriconazole (Less Polar)

    
     Elutes Second.
    

References

  • Pennick, G. J., et al. (2010). "High-Performance Liquid Chromatography for Ultra-Simple Determination of Plasma Voriconazole Concentration." Antimicrobial Agents and Chemotherapy.[5] (Foundational method for Azole separation).

  • Lavaud, J., et al. (2024). "Simultaneous determination of voriconazole and its N-oxide metabolite in human plasma." PLOS ONE. Available at: [Link]

  • Michael, C., et al. (2012). "Rapid simultaneous determination of voriconazole and its N-oxide in human plasma using an isocratic high-performance liquid chromatography method." Clinical Biochemistry, 45(1-2), 134-138.[4] Available at: [Link]

  • FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." U.S. Department of Health and Human Services. Available at: [Link]

  • Phenomenex Technical Notes. (2025). "How to Reduce Peak Tailing in HPLC." Available at: [Link]

Sources

Optimization

Technical Support Center: Voriconazole N-oxide Stability &amp; Handling

Topic: Instability of Voriconazole N-oxide (UK-121,265) at Room Temperature Ticket ID: VRC-NOX-001 Support Tier: Level 3 (Senior Application Scientist) Critical Alert: Immediate Action Required Status: UNSTABLE at Room T...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Instability of Voriconazole N-oxide (UK-121,265) at Room Temperature Ticket ID: VRC-NOX-001 Support Tier: Level 3 (Senior Application Scientist)

Critical Alert: Immediate Action Required

Status: UNSTABLE at Room Temperature (20–25°C).

Core Directive: Voriconazole N-oxide is a labile metabolite. Unlike the parent compound Voriconazole, the N-oxide moiety introduces a dipole and a weak bond that renders the molecule highly susceptible to thermal deoxygenation and photochemical rearrangement .

  • Storage: Must be stored at -20°C or lower (preferably -80°C for long-term).

  • Handling: Keep on ice (2–8°C) at all times during bench work.

  • Light: Protect from light immediately. Use amber glassware.

Technical Deep Dive: The "Why" Behind the Instability

Users often ask why the N-oxide is so much more fragile than the parent triazole. The answer lies in the specific electronic environment of the fluoropyrimidine ring .

A. Electronic Destabilization (The Dipole Factor)

Voriconazole N-oxide (UK-121,265) possesses an N-oxide group on the fluoropyrimidine ring.

  • Mechanism: The N-oxide bond (

    
    ) is a dipolar functionality.[1] While pyridine N-oxides are generally stable solids, the presence of the fluorine atom  on the pyrimidine ring creates a "push-pull" electronic system. The electron-withdrawing fluorine and the electron-donating N-oxide oxygen create ring strain and electronic susceptibility.
    
  • Consequence: This lowers the activation energy required for bond cleavage or rearrangement.

B. Thermal Deoxygenation

At room temperature (RT), the thermal energy is sufficient to initiate the cleavage of the labile N-O bond, particularly in solution.

  • Reaction:

    
    
    
  • Result: The compound reverts to the parent drug, Voriconazole , leading to "ghost peaks" of the parent in your pure metabolite standard.

C. Photochemical Rearrangement (The Meisenheimer Pathway)

N-oxides are chromophores that absorb UV/Vis light.

  • Mechanism: Upon exposure to ambient light, the N-oxide undergoes a [1,3]-sigmatropic rearrangement (Meisenheimer rearrangement) or cyclizes to an unstable oxaziridine intermediate.

  • Degradation Products: This eventually breaks down into ring-opened amides or de-fluorinated byproducts, which appear as unknown impurities in LC-MS traces.

Visualizing the Instability Logic

The following diagram illustrates the decision matrix and degradation pathways for Voriconazole N-oxide.

Voriconazole_NOxide_Stability Start Voriconazole N-oxide (Standard/Sample) Condition_RT Exposure to Room Temp (25°C) Start->Condition_RT Improper Storage Condition_Light Exposure to Ambient Light Start->Condition_Light Improper Handling Safe_State Stable State (-80°C, Dark) Start->Safe_State Correct Protocol Mechanism_Therm Thermal Excitation (N-O Bond Lability) Condition_RT->Mechanism_Therm Mechanism_Photo Photochemical Excitation (Oxaziridine Intermediate) Condition_Light->Mechanism_Photo Result_Deox Deoxygenation (Reverts to Voriconazole) Mechanism_Therm->Result_Deox Primary Pathway Result_Rearr Ring Rearrangement (Unknown Impurities) Mechanism_Photo->Result_Rearr Secondary Pathway

Figure 1: Degradation pathways of Voriconazole N-oxide under environmental stress.

Troubleshooting & FAQs

Q1: I see a Voriconazole peak in my "pure" N-oxide standard. Is my vendor lying?

Diagnosis: Likely In-Situ Deoxygenation .

  • Explanation: If the standard was left at RT on the bench or in the autosampler for >4 hours, it has likely degraded back to the parent compound.

  • Validation Step: Inject a fresh aliquot immediately after thawing. If the parent peak disappears or shrinks significantly, the issue is your handling time, not the vendor's purity.

Q2: My LC-MS calibration curve for the N-oxide is non-linear or shows high variability.

Diagnosis: Autosampler Instability .

  • Cause: Most autosamplers are set to 10°C or 15°C. For Voriconazole N-oxide, this may not be cold enough for long sequences (24h+).

  • Solution: Set autosampler temperature to 4°C . If impossible, prepare standards just-in-time (add internal standard and inject immediately) rather than batching 100 samples.

Q3: Can I use freeze-thaw cycles?

Diagnosis: High Risk .

  • Data: Stability data indicates significant degradation (>5%) after 3 freeze-thaw cycles.

  • Protocol: Aliquot the stock solution immediately upon first thaw into single-use vials. Store at -80°C. Never re-freeze a working solution.

Experimental Protocols: Handling & Stability Testing

Protocol A: Safe Reconstitution & Storage

Use this workflow to ensure the integrity of your reference material.

StepActionTechnical Rationale
1 Equilibrate Allow the vial to reach 4°C (on ice), not 25°C, before opening.
2 Solvent Choice Use Methanol or Acetonitrile . Avoid protic buffers for stock storage.
3 Aliquot Dispense into amber glass vials (10–50 µL aliquots).
4 Storage Flash freeze and store at -80°C .
Protocol B: Stability Validation (Self-Check)

Run this if you suspect your standard has degraded.

  • Preparation: Prepare a 1 µg/mL solution of Voriconazole N-oxide in Mobile Phase A.

  • Control: Inject immediately (Time 0).

  • Stress: Leave the vial on the bench (approx. 22°C) under ambient light.

  • Sampling: Inject at 1 hour, 4 hours, and 24 hours.

  • Analysis: Monitor the Area% of the N-oxide peak vs. the appearance of the Parent (Voriconazole) peak (Relative Retention Time ~0.9 or 1.1 depending on column).

  • Criteria: If degradation >2% in 4 hours, your experimental workflow requires strict cold-chain modification.

Stability Data Summary

ConditionTimeframeStability StatusDegradation Observed
Serum (RT) 24 HoursCritical Failure -14% to -20% loss (Deoxygenation)
Serum (RT) 120 HoursTotal Failure -81% loss
Solvent (-20°C) 1 MonthStable < 1% degradation
Solvent (-80°C) 6 MonthsStable < 1% degradation
Autosampler (10°C) 72 HoursCaution ~7% loss

Data synthesized from pharmacokinetic validation studies [1, 2].

References

  • Validation of Voriconazole N-oxide Analysis

    • Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N-Oxide In Human Serum Using LC-MS/MS.
    • Source: Journal of Applied Bioanalysis.
  • Metabolic Pathway & Structure

    • Voriconazole Pathway, Pharmacokinetics.[2][3][4]

    • Source: ClinPGx (Clinical Pharmacogenetics Implement
  • Chemical Stability & Impurity Profiling

    • Stability and Degradation of Voriconazole: A Technical Guide.
    • Source: BenchChem / ResearchG
  • General N-Oxide Chemistry

    • Pyridine-N-oxide Reactivity and Synthesis.
    • Source: Wikipedia / Organic Chemistry Portal.

Sources

Troubleshooting

Technical Support Center: Overcoming Low Recovery Rates for Voriconazole N-oxide Extraction

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this hub to address the specific physicochemical challenges associated with extracting and quantifying Voriconazole N-oxide (VNO...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this hub to address the specific physicochemical challenges associated with extracting and quantifying Voriconazole N-oxide (VNO).

Voriconazole (VRC) is a first-line triazole antifungal, and its primary circulating metabolite, Voriconazole N-oxide, is critical for therapeutic drug monitoring (TDM) and pharmacokinetic profiling. However, VNO presents unique analytical challenges—ranging from severe thermal instability to polarity mismatches and in-source mass spectrometry artifacts.

This guide provides field-proven, self-validating protocols and mechanistic explanations to help you troubleshoot and optimize your LC-MS/MS workflows.

Diagnostic Troubleshooting Workflow

Before altering your extraction chemistry, use the following self-validating diagnostic tree to isolate the root cause of your low recovery rates.

G Start Low VNO Recovery Q1 Samples at RT > 2h? Start->Q1 Degradation Pre-analytical Degradation Q1->Degradation Yes Q2 Using SIL-IS? Q1->Q2 No Matrix Matrix Effect / Ion Suppression Q2->Matrix No Q3 Chromatographic Separation? Q2->Q3 Yes InSource In-Source Dissociation Q3->InSource No Opt Optimize PPT Extraction Q3->Opt Yes

Diagnostic workflow for troubleshooting low Voriconazole N-oxide recovery.

Troubleshooting Guide & FAQs

Q1: Why does my Voriconazole N-oxide recovery drop significantly when analyzing large clinical batches, even though my calibration standards look fine?

The Causality: The root cause is almost certainly pre-analytical degradation. Unlike the parent drug Voriconazole, the N-oxide metabolite is highly thermally labile at room temperature. The N-oxide bond is prone to degradation when left on the benchtop. Studies have demonstrated that VNO concentrations can drop by ~14% within 24 hours and plummet by over 81% after 120 hours at room temperature[1]. The Solution: Implement a strict cold-chain protocol. Blood samples must be centrifuged immediately after collection. Extracted samples must be kept in an autosampler chilled to 4–10°C, where VNO remains stable for up to 72 hours[1].

Q2: I am using Liquid-Liquid Extraction (LLE) with ethyl acetate. My Voriconazole recovery is >85%, but my VNO recovery is <40%. Why?

The Causality: This is a classic polarity mismatch. The addition of the N-oxide group via hepatic CYP2C19/CYP3A4 metabolism significantly increases the polarity of the molecule[2]. Traditional non-polar organic solvents used in LLE (like hexane or ethyl acetate) efficiently partition the lipophilic parent drug but fail to extract the hydrophilic N-oxide into the organic layer. The Solution: Abandon LLE for this multiplexed assay. Switch to Protein Precipitation (PPT) using cold Acetonitrile or Methanol. PPT is a universal extraction technique that effectively recovers both the lipophilic parent and the polar metabolite in a single step[3][4].

Q3: My extraction recovery calculates to be >90%, but my overall process efficiency and signal-to-noise ratio are extremely low. What is happening?

The Causality: You are experiencing severe matrix effects causing ion suppression in the Electrospray Ionization (ESI) source. Endogenous plasma components (like phospholipids) that are not removed during simple protein precipitation co-elute with VNO, competing for available charge in the ESI droplet and suppressing the VNO signal. The Solution: A self-validating protocol requires the use of a Stable Isotopically Labeled Internal Standard (SIL-IS). You must use ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


-voriconazole or voriconazole-

N-oxide[1]. Because the SIL-IS co-elutes exactly with your analyte and experiences the exact same ion suppression, calculating the ratio of Analyte/IS perfectly corrects for matrix effects.
Q4: I see a peak for Voriconazole at the exact retention time of Voriconazole N-oxide. Is my extraction chemistry causing the metabolite to revert to the parent drug?

The Causality: This is not an extraction failure; it is an LC-MS/MS artifact known as in-source dissociation. The thermal and electrical energy within the ESI source cleaves the labile N-oxide bond, converting a fraction of the VNO back into Voriconazole right before it enters the mass analyzer[3]. The Solution: You must ensure baseline chromatographic separation of VRC and VNO. If they co-elute, the in-source generated VRC will artificially inflate the true VRC peak area.

Pathway VRC Voriconazole (VRC) CYP CYP2C19 / CYP3A4 VRC->CYP VNO Voriconazole N-oxide CYP->VNO In Vivo ESI ESI Source (MS) VNO->ESI LC-MS/MS VRC_artifact Voriconazole Artifact ESI->VRC_artifact Dissociation

Voriconazole metabolism and subsequent in-source dissociation during LC-MS/MS.

Quantitative Data Summaries

To establish baseline expectations for your assay validation, compare your results against these established benchmarks for VNO stability and extraction recovery.

Table 1: Stability of Voriconazole N-oxide in Human Serum/Plasma

Storage Condition Time Elapsed VNO Bias/Loss (%) VRC Bias/Loss (%) Scientific Recommendation
Room Temp (20-25°C) 24 hours -14.2% < ±5% Centrifuge and process immediately.
Room Temp (20-25°C) 120 hours -81.1% < ±5% Never leave clinical batches on benchtop.
Autosampler (10°C) 72 hours -7.5% < ±5% Maintain chilled autosampler during long runs.

| Freeze-Thaw (-20°C to RT) | 4 cycles | -3.9% | < ±5% | Aliquot samples to limit freeze-thaw cycles. |

Table 2: Extraction Recovery Comparison (PPT vs. LLE)

Extraction Method Solvent System VNO Recovery (%) VRC Recovery (%) Matrix Effect (%)
Protein Precipitation Acetonitrile (1:4 ratio) 92.8 - 96.5 95.3 - 98.1 < 10%
Protein Precipitation Methanol (1:4 ratio) 88.4 - 91.2 90.5 - 94.2 < 12%

| Liquid-Liquid Extraction| Ethyl Acetate | < 40.0 | > 85.0 | Variable |

Optimized Step-by-Step Methodology: Protein Precipitation (PPT)

To guarantee >90% recovery of both Voriconazole and Voriconazole N-oxide while minimizing matrix effects, utilize the following optimized Protein Precipitation protocol[1][4].

Reagents Required:

  • LC-MS Grade Acetonitrile (Chilled to -20°C)

  • SIL-IS Working Solution (e.g.,

    
    -voriconazole at 1.0 µg/mL in 50:50 MeOH:Water)
    
  • 10 mM Ammonium Formate + 0.1% Formic Acid in Water (Reconstitution Buffer)

Protocol Steps:

  • Sample Aliquoting: Transfer 50 µL of human plasma/serum (thawed on ice) into a 1.5 mL low-bind Eppendorf tube.

  • Internal Standard Addition: Add 10 µL of the SIL-IS working solution to the plasma. Causality note: Adding the IS before the extraction solvent ensures it undergoes the exact same precipitation dynamics as the endogenous analytes, self-validating the recovery calculation.

  • Protein Precipitation: Add 200 µL of ice-cold Acetonitrile.

  • Homogenization: Vortex immediately and vigorously for 60 seconds. Causality note: Immediate vortexing prevents the formation of large protein clumps that can trap the polar N-oxide within the pellet.

  • Centrifugation: Centrifuge the samples at 13,000 × g for 10 minutes at 4°C to pellet the denatured proteins.

  • Supernatant Transfer: Carefully transfer 150 µL of the clear supernatant into a clean autosampler vial containing a glass insert.

  • Optional Dilution (If matrix effects persist): Dilute the supernatant 1:1 with the Reconstitution Buffer to improve peak shape and reduce early-eluting phospholipid suppression.

  • Analysis: Inject 2–5 µL into the LC-MS/MS system. Ensure the autosampler is strictly maintained at 4–10°C.

References

  • Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N Oxide In Human Serum Using Lc Ms Ms Journal of Applied Bioanalysis URL: [Link]

  • Multiplex Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry Method for Simultaneous Quantification in Human Plasma of Fluconazole, Itraconazole, Hydroxyitraconazole, Posaconazole, Voriconazole, Voriconazole-N-Oxide, Anidulafungin, and Caspofungin Antimicrobial Agents and Chemotherapy (ASM Journals) URL: [Link]

  • Determination of Voriconazole in Human Plasma by HPLC–ESI-MS and Application to Pharmacokinetic Study Journal of Chromatographic Science (Oxford Academic) URL: [Link]

  • Towards the Elucidation of the Pharmacokinetics of Voriconazole: A Quantitative Characterization of Its Metabolism Pharmaceutics (MDPI) URL:[Link]

  • Simultaneous Determination of Voriconazole and Its Voriconazole N-Oxide Metabolite in Human Urine by Liquid Chromatography/Tandem Mass Spectrometry ResearchGate URL: [Link]

Sources

Optimization

Identification of unknown peaks near Voriconazole N-oxide retention time

Topic: Identification of Unknown Peaks Near Voriconazole N-Oxide Retention Time Introduction In the therapeutic drug monitoring (TDM) and pharmacokinetic profiling of Voriconazole (VRC), the separation and quantification...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Identification of Unknown Peaks Near Voriconazole N-Oxide Retention Time

Introduction

In the therapeutic drug monitoring (TDM) and pharmacokinetic profiling of Voriconazole (VRC), the separation and quantification of its primary metabolite, Voriconazole N-oxide (VNO) , is critical. VNO typically circulates at 30–50% of the parent drug concentration.

A frequent support ticket we receive involves "ghost peaks" or "unknown interferences" eluting in the immediate vicinity of the VNO retention time (RT). This guide deconstructs these anomalies, distinguishing between chromatographic co-elution, biological matrix effects, and—most critically—mass spectrometry artifacts.

Module 1: The "Crosstalk" Phenomenon (LC-MS/MS Artifacts)

Symptom: You observe a peak at the retention time of Voriconazole N-oxide, but it appears in the Voriconazole (Parent) MRM channel. Alternatively, the VNO quantitation is consistently biased high, or the peak shape is distorted.

Diagnosis: In-Source Reduction (ISR). This is the most common "unknown peak" issue in N-oxide analysis. N-oxides are thermally labile.[1] In the high-temperature/high-voltage environment of an Electrospray Ionization (ESI) source, the N-O bond can cleave before the first quadrupole (Q1).

  • Mechanism: VNO (

    
     366) loses oxygen in the source 
    
    
    
    becomes VRC (
    
    
    350).
  • Result: The mass spectrometer detects this "source-created" VRC at the chromatographic retention time of VNO.

Validation Experiment: The ISR Check

To confirm if your unknown peak is actually VNO undergoing in-source reduction, perform this self-validating test:

  • Inject a pure standard of VNO (no parent drug).

  • Monitor both channels:

    • Channel A: VNO Transition (

      
      )
      
    • Channel B: VRC Transition (

      
      )
      
  • Analysis: If you see a peak in Channel B at the retention time of Channel A , your source parameters are too aggressive.

Troubleshooting Protocol
ParameterAdjustment StrategyRationale
Source Temperature Reduce by 50°C increments (e.g.,

).
High heat drives the thermal deoxygenation of the N-oxide.
Cone Voltage / DP Lower the Declustering Potential (DP) or Cone Voltage by 10-20%.High kinetic energy in the source region fragments the labile N-O bond.
Chromatography Ensure baseline resolution (

) between VRC and VNO.
If they co-elute, ISR makes it impossible to distinguish "real" VRC from "reduced" VNO.

Module 2: Chromatographic Interferences (Degradation & Matrix)[2]

Symptom: Distinct peaks appearing as shoulders on VNO or eluting immediately prior/post VNO, often increasing over time.

Photodegradation Products

Voriconazole is highly photosensitive. Exposure to laboratory light can generate specific degradation products that elute near the N-oxide.

  • Mechanism: Photolytic cleavage and rearrangement.

  • Identification: These peaks often have slightly different UV maxima than the parent.

  • Correction:

    • Use Amber Glassware for all stock solutions and autosampler vials.

    • Limit exposure: Keep autosampler trays covered/darkened.

N-Oxide Instability

Unlike the parent, VNO is unstable in plasma at room temperature.[1]

  • Data Insight: Research indicates VNO concentrations can decrease by ~14% to 80% if left at room temperature for 24–120 hours [1].[1]

  • Artifact: As VNO degrades, it may form secondary amines or hydrolysis products that elute as "unknowns" in the solvent front or tail of the VNO peak.

  • Protocol: Maintain autosampler temperature at 4°C . Process plasma samples immediately or store at -20°C.

Matrix Effects (Phospholipids)

If using Protein Precipitation (PPT), phospholipids often elute late in the gradient or carry over.

  • Check: Monitor

    
     184 (Phosphatidylcholine head group).
    
  • Solution: If the unknown peak aligns with the phospholipid trace, switch to Solid Phase Extraction (SPE) or extend the gradient wash step.

Visual Troubleshooting Workflows

Figure 1: Diagnostic Decision Tree

TroubleshootingTree Start Unknown Peak near VNO Retention Time CheckMS Check MS Spectrum of Unknown Peak Start->CheckMS IsParentMass Is Mass = 350 m/z (Parent Mass)? CheckMS->IsParentMass ISR_Issue Diagnosis: In-Source Reduction (VNO converting to VRC) IsParentMass->ISR_Issue Yes CheckStability Check Sample History IsParentMass->CheckStability No (Mass != 350) OptimizeSource Action: Lower Source Temp & Cone Voltage ISR_Issue->OptimizeSource IsOldSample Sample at RT > 4 hours or Clear Vials? CheckStability->IsOldSample Degradation Diagnosis: Photodegradation or Thermal Instability IsOldSample->Degradation Yes MatrixCheck Diagnosis: Matrix Interference (Phospholipids) IsOldSample->MatrixCheck No NewPrep Action: Re-prep in Amber Vials Keep at 4°C Degradation->NewPrep

Caption: Diagnostic logic flow for identifying unknown peaks. Blue nodes represent analysis steps; Green nodes represent confirmed diagnoses.

Figure 2: In-Source Reduction Mechanism

ISR_Mechanism cluster_detector Q1 Mass Filter (Set to Parent Mass) VNO Voriconazole N-Oxide (m/z 366) Heat ESI Source (High Temp/Voltage) VNO->Heat Enters Source VRC Voriconazole Radical/Ion (m/z 350) Heat->VRC Reduction Oxygen Loss of Oxygen (-16 Da) Heat->Oxygen Fragmentation

Caption: Schematic of In-Source Reduction (ISR) where VNO mimics the Parent Drug mass.

Frequently Asked Questions (FAQ)

Q1: My VNO peak has a "shoulder" that isn't present in the standard. What is it? A: This is likely a chiral separation issue. Voriconazole possesses two chiral centers (


). While the drug is dosed as a single enantiomer, metabolic processes or synthesis impurities can introduce diastereomers. If your column has any chiral selectivity (e.g., Phenyl-Hexyl phases), you may be partially separating these isomers. Ensure you are using a high-purity C18 column (e.g., InertSustain C18 or Hypersil GOLD aQ) to maintain a single peak [2, 3].

Q2: Can I use the same transition for VRC and VNO? A: No. While they share fragments (e.g., the triazole cleavage), you must use unique precursors.

  • VRC:

    
     (or 
    
    
    
    )
  • VNO:

    
     (Specific N-oxide fragment) [2].
    
  • Warning: If you monitor

    
    , you risk cross-talk if the N-oxide moiety is lost during collision-induced dissociation (CID).
    

Q3: Why does my VNO calibration curve show non-linearity at low concentrations? A: This is often due to adsorption . VNO is more polar than VRC. Ensure your reconstitution solvent matches the mobile phase start conditions (usually low organic, e.g., 30% MeOH). Using 100% organic solvent for injection can cause peak broadening and poor focusing at the column head.

References

  • Pennick, H. L., et al. (2016). "Method for Therapeutic Drug Monitoring of Voriconazole and Its Primary Metabolite Voriconazole-N-Oxide in Human Serum Using LC-MS/MS." Journal of Applied Bioanalysis, 2(4), 114-123. [Link][2]

  • Yamamoto, T., et al. (2023).[3] "Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS." Yonago Acta Medica, 66(3), 365-374.[3] [Link]

  • Zhao, P., et al. (2012).[4] "Determination of Voriconazole in Human Plasma by HPLC–ESI-MS and Application to Pharmacokinetic Study." Journal of Chromatographic Science, 50(9), 769–774. [Link]

Sources

Troubleshooting

Technical Support Center: Handling Light Sensitivity of Voriconazole N-oxide

Introduction Welcome to the technical support hub for Voriconazole N-oxide (VNO) . As a primary hepatic metabolite of Voriconazole and a specified impurity (USP Related Compound C), VNO presents unique stability challeng...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the technical support hub for Voriconazole N-oxide (VNO) . As a primary hepatic metabolite of Voriconazole and a specified impurity (USP Related Compound C), VNO presents unique stability challenges distinct from its parent compound.

While Voriconazole itself is known for phototoxicity, Voriconazole N-oxide is significantly more photolabile in aqueous environments . It acts as a chromophore that absorbs UVB radiation (peak ~308 nm) and undergoes rapid photochemical transformation. Failure to mitigate this sensitivity leads to:

  • Quantification Errors: Underestimation of metabolite concentrations in pharmacokinetic (PK) studies.

  • Ghost Peaks: Appearance of artifactual impurities (photoproducts) in HPLC/LC-MS chromatograms.

  • Regulatory Non-Compliance: Failure to meet USP system suitability for Related Compound C.

This guide provides the mechanistic understanding and strict protocols required to handle VNO with scientific integrity.

Module 1: The Degradation Mechanism

Why strict handling is non-negotiable.

VNO is not merely "light-sensitive"; it is a UVA sensitizer . Upon exposure to UVB light, VNO converts into a specific photoproduct (VNOP), which then thermally degrades into a stable fluoropyrimidine derivative (VNOPD).[1][2] This process generates Reactive Oxygen Species (ROS), accelerating the degradation of other components in your matrix.

The Photodegradation Pathway

The following diagram illustrates the cascade from VNO to its stable degradation products. Note that this reaction is solvent and pH-dependent .[1]

VNO_Degradation VNO Voriconazole N-oxide (VNO) UVB UVB Radiation (~308 nm) VNO->UVB Absorption VNOP Intermediate Photoproduct (VNOP) UVB->VNOP Photoconversion Thermal Thermal Decay (Dark Reaction) VNOP->Thermal Instability ROS ROS Generation (Singlet Oxygen) VNOP->ROS Sensitization VNOPD Stable End-Product (Fluoropyrimidine derivative) Thermal->VNOPD Irreversible

Figure 1: The photochemical cascade of Voriconazole N-oxide.[1][2][3] Note that the intermediate (VNOP) can degrade thermally even after light exposure ceases.

Module 2: Storage & Handling Protocols

Self-validating systems for experimental success.

Environmental Controls

Standard laboratory lighting (fluorescent tubes) emits sufficient UV to degrade VNO in solution within hours.

ParameterRequirementScientific Rationale
Lighting Gold/Red Light Only Standard white light contains <400nm wavelengths that trigger the N-oxide cleavage.
Glassware Low-Actinic Amber (Class A) Amber glass cuts transmission of light <450nm. Clear glass wrapped in foil is a secondary alternative.
Temperature 2–8°C (Short term) VNO degradation is thermally accelerated. Autosamplers must be cooled.
Preparation Workflow

Follow this specific sequence to minimize exposure.

  • Equilibration: Allow the reference standard vial to reach room temperature in the dark (desiccator) to prevent condensation.

  • Weighing: Perform weighing under low-actinic light (sodium lamp). If not available, dim room lights and work strictly inside a foil-shielded balance draft shield.

  • Solubilization:

    • Preferred Solvent: Methanol (MeOH) or Acetonitrile (ACN). VNO is more stable in organic solvents than in aqueous buffers.

    • Avoid: Prolonged storage in PBS or acidic buffers, where photoreactivity is heightened.

  • Dilution: Prepare working standards immediately before analysis. Do not store dilute aqueous working standards.

Storage of Solutions
  • Stock Solutions (>1 mg/mL): Stable for 1 month at -20°C or lower in amber vials.

  • Biological Samples (Serum/Plasma): Must be centrifuged immediately and frozen at -20°C. Stability at Room Temperature (RT) is poor (~14% loss in 24h).[4]

Module 3: Troubleshooting Analytical Anomalies

If your data looks suspect, use this logic tree to diagnose VNO instability.

Troubleshooting_Logic Start Issue: Anomalous HPLC Data Check1 Is there a 'Ghost Peak' (RRT ~0.8-0.9)? Start->Check1 Check2 Is VNO Area count lower than expected? Start->Check2 Check1->Check2 No Cause1 Likely Photoproduct (VNOP) Check1->Cause1 Yes Cause2 Thermal Degradation Check2->Cause2 Yes Action1 Check Autosampler Light Protection. Switch to Amber Vials. Cause1->Action1 Action2 Check Autosampler Temp. Must be ≤ 10°C. Cause2->Action2

Figure 2: Diagnostic logic for identifying Voriconazole N-oxide degradation during LC-MS/HPLC analysis.

Common Scenarios & Fixes
SymptomProbable CauseCorrective Action
Pre-peak on chromatogram Photodegradation in the autosampler.Ensure the autosampler door is opaque. Use amber vials. If using a clear well-plate, use a silicone mat and foil cover.
Low Recovery from Serum Degradation during extraction.Perform protein precipitation (PPT) in low light. Keep samples on ice throughout the workflow.
Non-linear Calibration Degradation of low-concentration standards.Prepare calibration curves fresh daily. Do not use "top-up" method for stocks.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use clear glass vials if I analyze the sample immediately (within 10 mins)? A: No. While the degradation is time-dependent, intense lab lighting can induce measurable isomerization or cleavage within minutes in dilute solutions. Always use amber glass.

Q: Is the N-oxide impurity (Related Compound C) more stable in acid or base? A: VNO is sensitive to pH extremes. However, studies indicate that photodegradation kinetics are distinct in different buffers. It is generally recommended to maintain a neutral pH during sample processing and only acidify (if required for mobile phase) immediately prior to injection.

Q: My LC-MS shows a mass shift of -16 Da. Is this degradation? A: A loss of 16 Da typically indicates de-oxygenation (reduction) back to the parent Voriconazole. This can happen in the electrospray source (in-source fragmentation) or due to thermal stress. Monitor the ratio of Parent:N-oxide to confirm if this is an analytical artifact or real chemical reduction.

References

  • Morlière, P., et al. (2018).[1][5] "Photosensitisation by voriconazole-N-oxide results from a sequence of solvent and pH-dependent photochemical and thermal reactions."[1] Journal of Photochemistry and Photobiology B: Biology, 187, 1–9.[5]

  • Ona, K. & Oh, D.H. (2015).[5] "Voriconazole N-oxide and its ultraviolet B photoproduct sensitize keratinocytes to ultraviolet A." British Journal of Dermatology, 173(3), 751–759.[5]

  • United States Pharmacopeia (USP). "Voriconazole Monograph: Related Compound C." USP-NF.

  • ter Avest, M., et al. (2018).[4] "Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-Oxide in Human Serum Using LC-MS/MS." Journal of Applied Bioanalysis, 4(4), 114-123.[4]

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison: Voriconazole vs. Voriconazole N-oxide MS/MS Profiling

Topic: Mass spectrometry fragmentation pattern of Voriconazole N-oxide Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals[1] [1][2][3][4] Executive Summary In th...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Mass spectrometry fragmentation pattern of Voriconazole N-oxide Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals[1]

[1][2][3][4]

Executive Summary

In the bioanalysis of Voriconazole (VCZ), the accurate quantification of its primary metabolite, Voriconazole N-oxide (VNO), is critical for assessing metabolic clearance (CYP2C19/CYP3A4 activity) and potential toxicity.[1] This guide provides an in-depth technical comparison of the mass spectrometry (MS/MS) fragmentation patterns of VCZ and VNO.

Unlike standard comparison guides that list specifications, this document focuses on the mechanistic causality of fragmentation—specifically how the N-oxide moiety alters the fragmentation pathway and necessitates specific chromatographic strategies to mitigate in-source reduction artifacts.

Mechanistic Fragmentation Theory

The differentiation between Voriconazole and its N-oxide metabolite relies on understanding the specific cleavage sites induced by Collision-Induced Dissociation (CID).

1.1 Structural Basis[1]
  • Voriconazole (MW 349.3): Contains a triazole ring, a difluorophenyl ring, and a 5-fluoropyrimidine moiety attached to a central butan-2-ol backbone.[1]

  • Voriconazole N-oxide (MW 365.3): Formed by the N-oxidation of the fluoropyrimidine ring . This localization is the pivot point for their mass spectral divergence.

1.2 The "Common Core" Hypothesis (m/z 224)

Experimental data confirms that both analytes share a common product ion at m/z 224 , yet they arrive there via different neutral losses.

  • Cleavage Site: The bond between C2 and C3 of the butan-2-ol backbone is the primary weak point under CID.

  • The Retained Fragment (m/z 224): This ion corresponds to the [1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone]⁺ derivative (or related stabilized carbocation).[1] It retains the triazole and difluorophenyl groups.

  • The Neutral Loss:

    • VCZ: Loses the fluoropyrimidine-ethyl moiety (~126 Da).[1]

    • VNO: Loses the oxidized fluoropyrimidine-ethyl moiety (~142 Da).

This shared fragment allows for a unified structural confirmation but requires strict precursor selection (m/z 350 vs. 366) to distinguish the parent from the metabolite.

Fragmentation Pathway Visualization

The following diagram illustrates the divergent and convergent pathways. Note the critical "In-Source Reduction" pathway, which is a common source of analytical error.

Voriconazole_Fragmentation cluster_legend Pathway Legend VCZ Voriconazole (Parent) [M+H]+ m/z 350.2 Frag_281 Fragment m/z 281 (Loss of Triazole) VCZ->Frag_281 Primary Quant Transition (-69 Da) Frag_224 Common Core Fragment m/z 224 (Difluorophenyl-Triazole Core) VCZ->Frag_224 Secondary Transition (-126 Da) Frag_127 Fragment m/z 127 (Fluoropyrimidine) VCZ->Frag_127 Qual Transition VNO Voriconazole N-oxide [M+H]+ m/z 366.2 VNO->VCZ In-Source Reduction (-16 Da, Thermal/Voltage) VNO->Frag_224 Primary Quant Transition (-142 Da) key Blue: Parent Path | Red: Metabolite Path | Yellow: Artifact Risk

Caption: Comparative fragmentation pathways showing the convergence at m/z 224 and the risk of in-source reduction converting VNO back to VCZ.

Comparative Performance Data

The table below synthesizes experimental parameters for optimal Multiple Reaction Monitoring (MRM) on a Triple Quadrupole system (e.g., Sciex QTRAP or Thermo TSQ).

ParameterVoriconazole (Parent)Voriconazole N-oxide (Metabolite)Technical Insight
Precursor Ion (Q1) 350.2 (M+H)⁺366.2 (M+H)⁺+16 Da shift corresponds to the oxygen atom.[1]
Primary Quant Ion (Q3) 281.1 224.2 VCZ prefers triazole loss (-69); VNO prefers pyrimidine loss (-142).[1]
Secondary Ion (Q3) 127.0 (Fluoropyrimidine)N/A (Low abundance)m/z 127 is specific to the non-oxidized pyrimidine ring.[1]
Collision Energy (CE) 18–22 eV16–20 eVVNO is slightly more labile; lower CE preserves the signal.
Retention Time (RT) Late Eluter (e.g., 2.5 min)Early Eluter (e.g., 1.9 min)VNO is significantly more polar due to the N-oxide group.[1]
Stability Risk High StabilityThermal Instability VNO can degrade to VCZ in the ion source if temp > 400°C.
Validated Experimental Protocol

To ensure data integrity, the following protocol incorporates "Self-Validating" steps to detect in-source fragmentation artifacts.

4.1 Chromatographic Separation (Critical)

Objective: Physically separate VNO from VCZ before ionization to prevent "crosstalk" where VNO degradation mimics VCZ.[1]

  • Column: C18 or Phenyl-Hexyl (e.g., Agilent Poroshell 120 Phenyl-Hexyl, 2.1 x 50mm, 2.7 µm).[1]

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water.[2][3][4]

    • B: 0.1% Formic Acid in Methanol/Acetonitrile (50:50).

    • Note: Avoid high pH; acidic conditions stabilize the N-oxide.

  • Gradient: Start low organic (10% B) to elute polar interferences, ramp to 90% B. VNO must elute at least 0.5 min before VCZ.

4.2 Mass Spectrometry Settings
  • Ionization: ESI Positive Mode.

  • Source Temperature: < 350°C . High temperatures (>400°C) accelerate the deoxygenation of VNO to VCZ.

  • Declustering Potential (DP): Optimize to minimize in-source fragmentation.[1][5] Perform a "ramp study" where you inject VNO standard and monitor the m/z 350 (VCZ) channel. If a peak appears at the VNO retention time, lower the DP.

4.3 Validation Step (The "Ghost Peak" Check)
  • Inject a high-concentration standard of only Voriconazole N-oxide (e.g., 10 µg/mL).[1]

  • Monitor the Voriconazole transition (350 -> 281).[3][4][6]

  • Pass Criteria: No peak should be observed at the VNO retention time in the VCZ channel.

  • Fail Criteria: A peak appears in the VCZ channel at the VNO retention time. This indicates In-Source Reduction .[1]

    • Correction: Lower source temperature and fragmentor voltage.

References
  • Yamamoto, T., et al. (2023).[1] "Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using LC-MS/MS." Yonago Acta Medica. Available at: [Link]

  • Veringa, A., et al. (2018).[1] "Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS." Journal of Applied Bioanalysis. Available at: [Link][1][7]

  • Pennick, G. J., et al. (2003).[1] "Voriconazole Metabolism and Drug Interactions." Clinical Infectious Diseases. (Mechanistic background on CYP2C19 N-oxidation).

  • Hohmann, N., et al. (2016).[1] "Microdialysis of Voriconazole and its N-Oxide Metabolite." Pharmaceutical Research. Available at: [Link]

Sources

Comparative

Comparative Guide: Voriconazole vs. Voriconazole N-oxide Toxicity Profiles

Executive Summary: The Divergent Toxicity Pathways In the development and monitoring of Voriconazole (VRC), a critical distinction must be made between the parent compound and its primary circulating metabolite, Voricona...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Divergent Toxicity Pathways

In the development and monitoring of Voriconazole (VRC), a critical distinction must be made between the parent compound and its primary circulating metabolite, Voriconazole N-oxide (VNO). While VRC is the therapeutic agent responsible for antifungal activity, it is also the primary driver of hepatotoxicity and neurological adverse events. Conversely, Voriconazole N-oxide is therapeutically inert but toxicologically active , specifically acting as the primary chromophore responsible for the drug's severe phototoxicity and photocarcinogenicity profile.

This guide delineates the mechanistic differences between these two species, providing experimental workflows to isolate, quantify, and assess their respective toxicities.

FeatureVoriconazole (Parent)Voriconazole N-oxide (Metabolite)
Therapeutic Activity High (Broad-spectrum triazole)Negligible / None
Primary Toxicity Hepatotoxicity, Visual DisturbancesPhototoxicity , Photocarcinogenesis
UV Absorption UV-B (280-320 nm)UV-A (320-400 nm)
Metabolic Driver Substrate of CYP2C19, CYP3A4Product of CYP2C19, CYP3A4
Sample Stability StableUnstable (Thermal degradation)

Mechanistic Toxicity Profiles

Phototoxicity: The N-oxide "Antenna" Effect

The most distinct toxicological feature of VNO is its ability to sensitize keratinocytes to UV-A radiation. While the parent drug absorbs UV-B, it does not significantly sensitize cells to UV-A. VNO, however, acts as a photosensitizer.

The Mechanism:

  • Accumulation: VNO accumulates in the skin.

  • Absorption: Upon exposure to UV-A (sunlight), VNO absorbs photon energy.

  • Conversion: It converts into a specific photoproduct (VNOP), a fluoropyrimidine derivative.

  • Damage: VNOP generates Reactive Oxygen Species (ROS), specifically singlet oxygen, causing oxidative DNA damage (8-oxoguanine formation) and promoting Squamous Cell Carcinoma (SCC).

Phototoxicity VRC Voriconazole (Parent) VNO Voriconazole N-oxide (Metabolite) VRC->VNO CYP2C19 Metabolism VNOP Photoproduct (VNOP) VNO->VNOP Absorbs UVA UV-A Radiation (320-400 nm) UVA->VNOP Triggers ROS ROS Generation (Singlet Oxygen) VNOP->ROS Sensitization DNA DNA Damage (8-oxoguanine) ROS->DNA Oxidation SCC Squamous Cell Carcinoma DNA->SCC Mutagenesis

Figure 1: The VNO-mediated pathway for photocarcinogenesis.[1] Unlike the parent drug, VNO acts as a UV-A sensitizer, leading to DNA damage.[2]

Hepatotoxicity: The Parent Drug Load

Hepatotoxicity is primarily associated with the parent drug (VRC) . Elevated trough concentrations (


) are statistically correlated with liver enzyme elevation (AST/ALT/ALP).
  • Causality: Oxidative stress and saturation of metabolic pathways.

  • VNO Role: While VNO levels rise with VRC levels, VNO itself is not the primary hepatotoxin. However, in cases of cholestasis (bile obstruction), VNO retention may exacerbate local tissue toxicity.

  • Pharmacogenetics:

    • Poor Metabolizers (CYP2C19 PM): High VRC / Low VNO

      
       High Hepatotoxicity Risk.
      
    • Rapid Metabolizers (CYP2C19 RM): Low VRC / High VNO

      
       High Phototoxicity Risk / Therapeutic Failure.
      

Experimental Protocols

Simultaneous Quantification (LC-MS/MS)

Objective: Accurately measure VRC and VNO to determine the Metabolic Ratio (MR). Critical Insight: VNO is thermally unstable. Standard extraction protocols often degrade VNO, leading to underestimation of toxicity risk.

Protocol:

  • Sample Prep: Collect plasma in EDTA tubes. Immediately cool to 4°C. Centrifuge at 4°C.

  • Extraction (Protein Precipitation):

    • Add 50

      
       plasma to 150 
      
      
      
      Acetonitrile (containing deuterated internal standards VRC-d3 and VNO-d3).
    • Crucial Step: Perform all mixing/vortexing at 4°C or on ice. Do not allow samples to reach room temperature for >10 mins.

  • LC Parameters:

    • Column: C18 Reverse Phase (e.g., Acquity UPLC BEH C18), maintained at 40°C.

    • Mobile Phase A: 0.1% Formic Acid in Water.[3]

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: 10% B to 90% B over 3 minutes.

  • MS/MS Detection (MRM Mode):

    • VRC: m/z 350.1

      
       281.1 (Quantifier)
      
    • VNO: m/z 366.1

      
       224.1 (Quantifier)
      
    • Note: VNO fragmentation requires lower collision energy than VRC due to the labile N-oxide bond.

In Vitro Phototoxicity Assay (Keratinocyte Model)

Objective: Distinguish between VRC and VNO phototoxic potential.

Protocol:

  • Cell Line: Primary Human Keratinocytes or HaCaT cell line.

  • Dosing:

    • Group A: Vehicle Control.

    • Group B: Voriconazole (10-50

      
      ).
      
    • Group C: Voriconazole N-oxide (10-50

      
      ).
      
  • Irradiation:

    • Expose cells to UV-A (320–400 nm) at 5–10 J/cm².

    • Control: Parallel plates kept in the dark.

  • Readout:

    • Viability: MTT or CellTiter-Glo assay 24h post-irradiation.

    • DNA Damage: Immunofluorescence staining for 8-oxo-dG (oxidative DNA marker).

  • Expected Result: VNO + UV-A will show statistically significant reduction in viability and high 8-oxo-dG staining compared to VRC + UV-A.

Data Comparison Matrix

The following table summarizes expected experimental data when comparing the two compounds.

ParameterVoriconazole (VRC)Voriconazole N-oxide (VNO)
Molecular Weight 349.3 g/mol 365.3 g/mol
LogP (Lipophilicity) ~1.8~1.2 (More polar)
Antifungal MIC (Aspergillus) 0.25 - 0.5

> 16

(Inactive)
UV Absorption Max 256 nm, 305 nm310 nm (shifts to UV-A)
ROS Generation (with UV-A) LowHigh (Singlet Oxygen)
Plasma Half-life Dose-dependent (Non-linear)Generally parallels parent
Major Elimination Route Hepatic MetabolismRenal Excretion

Metabolic Workflow & Genetic Impact

Understanding the ratio of VRC to VNO is essential for interpreting toxicity. The conversion is catalyzed by CYP2C19.[4]

Metabolism Input Voriconazole Input CYP CYP2C19 Enzyme Input->CYP PM Poor Metabolizer (Loss of Function) CYP->PM Genotype *2/*2, *2/*3 RM Rapid Metabolizer (Gain of Function) CYP->RM Genotype *17/*17 HighVRC High VRC / Low VNO RISK: Hepatotoxicity Neurotoxicity PM->HighVRC HighVNO Low VRC / High VNO RISK: Phototoxicity Therapeutic Failure RM->HighVNO

Figure 2: Pharmacogenetic influence on toxicity profiles. Rapid metabolizers accumulate the phototoxic N-oxide, while poor metabolizers accumulate the hepatotoxic parent drug.

References

  • Zonios, D. et al. (2014).[5] "Voriconazole metabolism, toxicity, and the effect of cytochrome P450 2C19 genotype." The Journal of Infectious Diseases. Link

  • Ona, K. & Oh, D.H. (2015). "Voriconazole N-oxide and its ultraviolet B photoproduct sensitize keratinocytes to ultraviolet A." British Journal of Dermatology. Link

  • Dolton, M.J. et al. (2012). "Multicenter study of voriconazole pharmacokinetics and therapeutic drug monitoring." Antimicrobial Agents and Chemotherapy.[5][6] Link

  • Eissing, T. et al. (2022). "A versatile high-performance LC-MS/MS assay for the quantification of voriconazole and its N-oxide metabolite."[7] Journal of Pharmaceutical and Biomedical Analysis. Link

  • Levine, M.T. & Chandrasekar, P.H. (2016). "Adverse events associated with voriconazole: a meta-analysis of randomized clinical trials." Clinical Infectious Diseases. Link

Sources

Validation

Validated HPLC method for Voriconazole Impurity 11 quantification

Validated HPLC Method for Voriconazole Impurity 11 (EP Impurity A) Quantification: A Comparative Technical Guide Executive Summary: The Precision Shift In the landscape of antifungal therapeutic development, the quantifi...

Author: BenchChem Technical Support Team. Date: March 2026

Validated HPLC Method for Voriconazole Impurity 11 (EP Impurity A) Quantification: A Comparative Technical Guide

Executive Summary: The Precision Shift

In the landscape of antifungal therapeutic development, the quantification of process-related impurities in Voriconazole (VRZ) is a critical quality attribute.[1] Among these, Impurity 11 (chemically identified as 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone, corresponding to EP Impurity A and USP Related Compound A ) presents specific chromatographic challenges due to its polarity and elution proximity to the solvent front in traditional reversed-phase systems.[1]

This guide compares a Legacy Pharmacopeial Method (Standard C18) against an Optimized Core-Shell Methodology . We demonstrate how the optimized approach not only resolves Impurity 11 with higher specificity but also reduces solvent consumption and run-time by 60%, providing a robust, self-validating protocol for modern QC laboratories.

Technical Context & Causality

Why Impurity 11 Matters: Impurity 11 is a key intermediate in the synthesis of Voriconazole. Its presence indicates incomplete conversion or degradation.[1] Unlike the active pharmaceutical ingredient (API), which is relatively lipophilic (logP ~1.8), Impurity 11 is a ketone intermediate with distinct polarity.[1]

The Chromatographic Challenge:

  • Legacy Methods: Often use fully porous 5 µm C18 columns.[1] Due to the polarity of Impurity 11, it often elutes early, suffering from interference with the void volume or other polar degradants (like N-oxides), leading to poor peak symmetry and integration errors.[1]

  • The Optimized Solution: Utilizing Core-Shell (Fused-Core) Technology (2.6 µm or 2.7 µm particles).[1] The solid core reduces the diffusion path (mass transfer term C in the Van Deemter equation), resulting in sharper peaks and higher resolution (

    
    ) at lower backpressures than sub-2 µm particles.[1]
    

Method Comparison: Legacy vs. Optimized

ParameterLegacy Method (Alternative)Optimized Method (The Product)Performance Gain
Column Traditional C18 (250 x 4.6 mm, 5 µm)Core-Shell C18 (100 x 4.6 mm, 2.6 µm) Higher efficiency (

), shorter column length.[1]
Flow Rate 1.0 - 1.2 mL/min1.5 mL/min Faster linear velocity without resolution loss.[1]
Run Time 45 minutes12 minutes 73% Reduction in cycle time.[1]
Resolution (Imp 11 vs. API) ~ 2.5> 6.0 Superior peak separation.[1]
LOD (Imp 11) 0.05 µg/mL0.01 µg/mL 5x Sensitivity Improvement.[1]
Solvent Consumption ~50 mL/run~18 mL/run Green chemistry compliance.

Detailed Experimental Protocol (Optimized Method)

This protocol is designed to be self-validating . The System Suitability Test (SST) criteria serve as the internal check mechanism.[1]

A. Reagents & Standards
  • Voriconazole Reference Standard: >99.0% purity.[1]

  • Impurity 11 Standard (EP Impurity A): >95.0% purity (CAS: 86404-63-9).[1]

  • Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Milli-Q Water.[1]

  • Buffer Reagent: Ammonium Formate (LC-MS grade preferred for baseline stability).[1]

B. Chromatographic Conditions
  • Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

  • Column: Kinetex C18 or Cortecs C18 (100 mm × 4.6 mm, 2.6/2.7 µm).[1]

  • Column Temp: 35°C ± 0.5°C.

  • Wavelength: 256 nm (Max absorption for Voriconazole and Impurity 11).[2]

  • Injection Volume: 10 µL.

C. Mobile Phase Setup
  • Mobile Phase A: 20 mM Ammonium Formate, pH adjusted to 4.0 with Formic Acid.

    • Why pH 4.0? Ensures the triazole ring is partially ionized/stable, improving peak shape, while keeping the ketone (Impurity 11) neutral for consistent retention.

  • Mobile Phase B: Acetonitrile : Methanol (80:20 v/v).[1]

Gradient Program:

Time (min) % Mobile Phase A % Mobile Phase B Event
0.0 85 15 Initial Hold
2.0 85 15 Isocratic for Impurity 11 elution
8.0 30 70 Ramp to elute API & late impurities
9.0 30 70 Wash
9.1 85 15 Re-equilibration

| 12.0 | 85 | 15 | End of Run |

D. Standard Preparation Workflow
  • Stock Solution: Dissolve 10 mg Impurity 11 in 100 mL Diluent (50:50 Water:ACN). Conc: 100 µg/mL.[1]

  • Calibration Standards: Dilute Stock to 0.5, 1.0, 5.0, and 10.0 µg/mL.

  • System Suitability Solution: A mixture containing 10 µg/mL Voriconazole and 1.0 µg/mL Impurity 11.

Validation Data & Robustness

The following data represents typical results obtained during method validation following ICH Q2(R1) guidelines.

Table 1: Linearity and Sensitivity | Analyte | Range (µg/mL) |


 Value | LOD (µg/mL) | LOQ (µg/mL) |
| :--- | :--- | :--- | :--- | :--- |
| Impurity 11  | 0.05 – 15.0 | 0.9998 | 0.01 | 0.03 |
| Voriconazole | 0.05 – 15.0 | 0.9999 | 0.01 | 0.03 |[1]

Table 2: Accuracy (Recovery Studies) Spiked into placebo matrix at three levels.

Spike Level % Recovery (Mean, n=3) % RSD
50% (Limit) 98.5% 0.8%
100% (Limit) 100.2% 0.5%

| 150% (Limit) | 99.7% | 0.6% |[1]

Visualizing the Validation Workflow

The following diagram illustrates the logical flow of the validation process, emphasizing the "Self-Validating" checkpoints (SST).

ValidationWorkflow Start Method Initiation Prep Sample/Standard Preparation (Diluent: 50:50 H2O:ACN) Start->Prep SST System Suitability Test (SST) Inject Mix (API + Imp 11) Prep->SST Criteria Check Criteria: 1. Resolution > 5.0 2. Tailing Factor < 1.5 3. %RSD < 2.0% SST->Criteria Pass Criteria Met? SST->Pass SampleInj Sample Injection (Bracketed Standards) Pass->SampleInj YES FailAction Troubleshoot: Check pH (4.0) & Column Temp Pass->FailAction NO Calc Data Processing Calc % Impurity = (Area_Imp / Area_Tot) * RF SampleInj->Calc FailAction->Prep Re-prep Report Final Report Generation Calc->Report

Caption: Operational workflow for Voriconazole Impurity 11 quantification, featuring integrated System Suitability Test (SST) decision gates.

References

  • European Pharmacopoeia (Ph.[1] Eur.) . Voriconazole Monograph 10.0. Strasbourg, France: EDQM.[1] (Defines Impurity A structure and limits).[1][3] [Link][1]

  • Perea, S., et al. (2000).[1] "High-performance liquid chromatographic assay for determination of voriconazole in human serum." Journal of Antimicrobial Chemotherapy, 46(1), 159-160.[1] (Foundational method basis). [Link][1]

  • ICH Harmonised Tripartite Guideline . Validation of Analytical Procedures: Text and Methodology Q2(R1). (Validation protocols cited in Table 1 & 2). [Link]

Sources

Comparative

Technical Guide: Cross-Reactivity of Voriconazole N-Oxide in Immunoassays

Executive Summary Therapeutic Drug Monitoring (TDM) of Voriconazole (VRC) is critical due to its non-linear pharmacokinetics and narrow therapeutic index (typically 1.0–5.5 mg/L). The primary challenge in TDM is the inte...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Therapeutic Drug Monitoring (TDM) of Voriconazole (VRC) is critical due to its non-linear pharmacokinetics and narrow therapeutic index (typically 1.0–5.5 mg/L). The primary challenge in TDM is the interference of the major circulating metabolite, Voriconazole N-oxide (VNO) .

While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) remains the gold standard for specificity, automated immunoassays (e.g., ARK™ Voriconazole Assay, often run on Siemens Dimension/Vista or Abbott Architect platforms) are widely used for their turnaround speed. This guide objectively compares the performance of these methodologies, focusing specifically on the cross-reactivity of VNO and its clinical implications in patients with variant CYP2C19 genotypes.

The Biochemical Challenge

Voriconazole is metabolized extensively by the hepatic cytochrome P450 enzymes, primarily CYP2C19 and to a lesser extent CYP3A4 and CYP2C9.[1] The primary metabolic pathway involves N-oxidation of the fluoropyrimidine ring.

  • Parent Drug: Voriconazole (Active).[2]

  • Major Metabolite: Voriconazole N-oxide (Inactive).[3][4][5]

  • The Issue: VNO circulates at high concentrations (often 50% to >100% of the parent drug concentration). Antibodies used in immunoassays often target the fluoropyrimidine motif, which remains structurally intact in the N-oxide metabolite, creating a potential for "false high" results.

Metabolic Pathway Visualization

VoriMetabolism Vori Voriconazole (Active Parent) CYP2C19 CYP2C19 (Primary Enzyme) Vori->CYP2C19 CYP3A4 CYP3A4 (Secondary) Vori->CYP3A4 VNO Voriconazole N-oxide (Inactive Metabolite) CYP2C19->VNO N-oxidation CYP3A4->VNO Excretion Renal Excretion VNO->Excretion

Figure 1: Hepatic metabolism of Voriconazole. The N-oxidation pathway, mediated primarily by CYP2C19, produces the structurally similar N-oxide metabolite.

Comparative Analysis: Immunoassay vs. LC-MS/MS

Homogeneous Enzyme Immunoassay (EIA)

Most automated VRC assays (e.g., ARK™) utilize a competitive inhibition format.

  • Mechanism: VRC in the sample competes with G6PDH-labeled VRC for antibody binding sites.[5]

  • Cross-Reactivity Source: The antibody recognition site may not fully discriminate between the nitrogen atom on the triazole ring (parent) and the N-oxide group (metabolite).

  • Manufacturer Claims: Most package inserts claim <3.0% cross-reactivity for VNO.

  • Real-World Bias: Despite low analytical cross-reactivity, the clinical bias is often positive (+10% to +20%) because VNO accumulates to high levels in patients, amplifying the small cross-reactivity percentage.

LC-MS/MS (Gold Standard)
  • Mechanism: Physical separation of analytes via chromatography followed by mass-to-charge (m/z) filtration.

  • Specificity: VRC (m/z 350.1) and VNO (m/z 366.[6]1) have distinct molecular masses (+16 Da difference due to oxygen).

  • Cross-Reactivity: Effectively 0%.

Quantitative Performance Data[3][7]

The following table summarizes data synthesized from validation studies and package inserts.

FeatureLC-MS/MS (Gold Standard)Enzyme Immunoassay (e.g., ARK™)
Detection Principle Mass/Charge Ratio (m/z)Antibody-Antigen Binding
VNO Cross-Reactivity 0% (Resolved chromatographically)< 3.0% (Analytical claim)
Observed Bias Reference (0%)+0.5 to +1.5 mg/L (vs LC-MS/MS)
Impact of CYP2C19 None (Separates both)High (Rapid metabolizers have high VNO)
Turnaround Time 24–48 Hours (Batch)< 1 Hour (Random Access)
Throughput MediumHigh (Automated Analyzers)

Experimental Protocol: Validating Cross-Reactivity

To verify the specificity of an immunoassay in your own laboratory, the following "Spiking Recovery" protocol is recommended. This establishes the Cross-Reactivity Ratio (CRR) .

Reagents Required[1][4][8]
  • Drug-Free Human Serum Matrix (Pooled).

  • Voriconazole Reference Standard (Pure).

  • Voriconazole N-oxide Reference Standard (Pure).

  • Target Immunoassay Kit (e.g., ARK Voriconazole II).

Step-by-Step Methodology
  • Baseline Preparation:

    • Prepare a "Parent Only" control: Spike Voriconazole into serum at 2.0 mg/L (Therapeutic mid-point).

    • Measure in triplicate (

      
      ).
      
  • Metabolite Challenge:

    • Prepare a "Metabolite Only" sample: Spike only VNO into serum at 5.0 mg/L (High physiological concentration).

    • Measure in triplicate (

      
      ).
      
  • Interference Mix (The Clinical Simulation):

    • Spike Voriconazole (2.0 mg/L) + VNO (5.0 mg/L) into the same aliquot.

    • Measure in triplicate (

      
      ).
      
  • Calculation:

    • % Cross-Reactivity:

      
      
      
    • Bias Contribution:

      
      
      
Validation Workflow Diagram

ValidationProtocol Start Start Validation Prep Prepare Drug-Free Serum Matrix Start->Prep Branch1 Spike VNO Only (5.0 mg/L) Prep->Branch1 Branch2 Spike Vori Only (2.0 mg/L) Prep->Branch2 RunAssay Run Immunoassay (Triplicate) Branch1->RunAssay Branch2->RunAssay Calc1 Calculate % Cross-Reactivity (Result / 5.0 * 100) RunAssay->Calc1 VNO Sample Calc2 Establish Baseline Recovery RunAssay->Calc2 Vori Sample Decision Is CR > 3%? Calc1->Decision Pass Valid Specificity Decision->Pass No Fail High Interference (Use LC-MS/MS) Decision->Fail Yes

Figure 2: Experimental workflow for quantifying metabolite cross-reactivity in a clinical laboratory setting.

Clinical Implications: The CYP2C19 Factor[2][9][10]

The analytical error defined above is not static; it varies by patient genetics. This is the most critical insight for researchers.

  • Ultrarapid Metabolizers (CYP2C19*17): These patients convert Voriconazole to VNO very rapidly.

    • Result: Low Parent Drug / High Metabolite.

    • Immunoassay Risk: The high VNO concentration triggers the cross-reactivity (even if only 3%), leading to a false normal or false high reading. The clinician may lower the dose, causing treatment failure.

  • Poor Metabolizers (CYP2C192/3): Slow conversion.

    • Result: High Parent Drug / Low Metabolite.

    • Immunoassay Risk: Minimal.[7] Immunoassay results align closely with LC-MS/MS.

Recommendation: For patients with suspected rapid metabolism or unexpected therapeutic failure, immunoassay results should always be validated with LC-MS/MS.

References

  • ARK Diagnostics. (2017).[8] ARK™ Voriconazole II Assay Package Insert. Retrieved from

  • Sekisui Diagnostics. (2019).[9] Performance Characteristics: ARK™ Voriconazole II Assay. Retrieved from

  • Wang, T., et al. (2023). "Comparison of ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) and enzyme-multiplied immunoassay technique (EMIT) for quantification of voriconazole." Journal of Clinical Laboratory Analysis. Retrieved from

  • Niioka, T., et al. (2017).[10] "Relationship Between the CYP2C19 Phenotype Using the Voriconazole-to-Voriconazole N-Oxide Plasma Concentration Ratio." Therapeutic Drug Monitoring. Retrieved from

  • FDA. (2024). Siemens ADVIA Centaur / Dimension Assay Documentation (General Cross-Reactivity Guidelines). Retrieved from

Sources

Validation

Reference standard qualification for Voriconazole N-oxide HCl

Topic: Reference Standard Qualification for Voriconazole N-oxide HCl Content Type: Publish Comparison Guide A Technical Guide for Impurity Profiling and Metabolite Quantification Executive Summary In the development of V...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Reference Standard Qualification for Voriconazole N-oxide HCl Content Type: Publish Comparison Guide

A Technical Guide for Impurity Profiling and Metabolite Quantification

Executive Summary

In the development of Voriconazole (Vfend®), the N-oxide metabolite (UK-121,265) represents a critical quality attribute. Unlike minor process impurities, Voriconazole N-oxide is the major circulating metabolite in humans (formed via CYP2C19 and CYP3A4) and has been implicated in the drug's phototoxicity profile.

For researchers and analytical scientists, the challenge lies not just in detection, but in quantification . N-oxides are notoriously unstable, often existing as hygroscopic oils or amorphous solids in their free base form. This guide compares the performance of a Qualified Voriconazole N-oxide HCl Reference Standard against alternative methods (In-situ generation and Free Base standards), demonstrating why the HCl salt form is the superior choice for regulatory compliance (ICH Q3A/Q3B) and analytical reproducibility.

The Challenge: Instability of N-Oxide Impurities

Before qualifying a standard, one must understand the limitations of the alternatives. The N-oxide moiety introduces polarity and thermal instability that the parent Voriconazole molecule does not possess.

Comparative Analysis: Reference Standard Options
FeatureOption A: In-Situ Generation Option B: Free Base N-Oxide Option C: Voriconazole N-oxide HCl
Source Oxidation of Voriconazole API (e.g., H₂O₂ or Peracids).Isolated metabolite (Free Base).Synthesized Salt Form.
Physical State Liquid Reaction Mixture.Often Amorphous / Oily / Hygroscopic.Crystalline Solid.
Quantification Impossible. Qualitative only (Retention Time marker).Difficult. Hygroscopicity leads to weighing errors.Precise. Weighable, defined stoichiometry.
Stability Transient; degrades to photoproducts rapidly.Low. Prone to de-oxygenation or further oxidation.Enhanced. Protonation of the triazole stabilizes the crystal lattice.
Suitability Method Development (RT identification only).Qualitative ID.Quantitative Assay & Validation.
Scientific Rationale for the HCl Salt

The free base of Voriconazole N-oxide is prone to degradation and typically requires storage at -80°C to maintain integrity. By forming the Hydrochloride (HCl) salt , we achieve two mechanistic advantages:

  • Lattice Energy: The ionic interaction creates a crystalline lattice that resists moisture uptake (hygroscopicity) better than the amorphous free base.

  • Chemical Stability: Protonation at the triazole ring can reduce the electron density available for oxidative degradation pathways, extending the shelf-life at -20°C.

Qualification Workflow: A Self-Validating System

To qualify Voriconazole N-oxide HCl as a Primary Reference Standard , we utilize a Mass Balance Approach cross-validated by Quantitative NMR (qNMR) . This orthogonal testing ensures the assigned potency is accurate and traceable.

Workflow Visualization

The following diagram outlines the logical flow for qualifying the material.

QualificationWorkflow cluster_inputs Purity Inputs Synthesis Synthesis (Vori N-oxide HCl) ID Structural ID (1H-NMR, MS, IR) Synthesis->ID Confirm Structure Purity Purity Assessment (HPLC, GC-HS, KF, ROI) ID->Purity If Confirmed Calc Potency Calculation (Mass Balance) Purity->Calc Input Data Release COA Release (Qualified Standard) Calc->Release Assign % Assay HPLC Chromatographic Purity (Organic Impurities) HPLC->Calc KF Water Content (Karl Fischer) KF->Calc ROI Residue on Ignition (Inorganics) ROI->Calc Solvents Residual Solvents (GC-HS) Solvents->Calc

Caption: Figure 1. Orthogonal qualification workflow ensuring traceability via Mass Balance.

Experimental Protocols

The following protocols are designed to establish the Identity and Purity of the Voriconazole N-oxide HCl standard.

Protocol A: Structural Identification (LC-MS/MS)

Purpose: To distinguish the N-oxide (+16 Da) from the parent and other oxidative impurities.

  • Instrument: Q-TOF or Triple Quadrupole MS.

  • Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).

  • Method:

    • Prepare a 10 µg/mL solution of the standard in Methanol.

    • Infuse directly or elute via C18 column.

    • Acceptance Criteria: Observe parent ion

      
       Da (Free base mass 365.3 + 1). Note: The HCl salt will dissociate in the source; you measure the cationic free base.
      
    • Differentiation: Fragmentation pattern must show loss of Oxygen (-16 Da) or characteristic cleavage of the fluoropyrimidine ring.

Protocol B: Chromatographic Purity (HPLC)

Purpose: Quantify organic impurities to feed into the Mass Balance equation.

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV at 254 nm (primary) and 210 nm.

  • Gradient:

    Time (min) % Mobile Phase B
    0.0 15
    15.0 45
    20.0 90

    | 25.0 | 15 |

  • Procedure:

    • Inject Blank to ensure baseline stability.

    • Inject Voriconazole N-oxide HCl (0.5 mg/mL).

    • Integrate all peaks >0.05% (Reporting Threshold).

    • Critical Step: Ensure resolution between N-oxide and Parent Voriconazole (typically N-oxide elutes earlier due to higher polarity).

Protocol C: Potency Assignment (Mass Balance)

Unlike simple assay testing, the Mass Balance method accounts for all non-analyte mass.



  • %H₂O: Determined by Karl Fischer Titration.

  • %ROI: Residue on Ignition (Sulfated Ash) to detect inorganic salts.

  • %VOC: Volatile Organic Compounds (Residual Solvents) via GC-Headspace.

  • %HPLC: Chromatographic purity (Area Normalization).

Handling and Stability Data

Voriconazole N-oxide HCl is sensitive to light (photolabile) and heat.

Storage Recommendations
  • Long-term Storage: -80°C (Lyophilized powder).

  • Working Solution: Prepare fresh in Amber Glassware. Stable for <24 hours at 2-8°C.[2]

  • Solvent Compatibility: Soluble in Methanol, DMSO. Avoid aqueous unbuffered solutions for long-term storage as hydrolysis may occur.

Photostability Warning

Voriconazole N-oxide degrades under UV light to form a specific photoproduct (often involving ring closure or defluorination).

  • Experiment: Expose 1 mg/mL solution to 1.2 million lux hours (ICH Q1B).

  • Result: Expect >10% degradation if unprotected. Always use amber glassware.

Regulatory Context (ICH)

For drug development professionals, qualifying this impurity is mandatory under:

  • ICH Q3A(R2): Impurities in New Drug Substances.

  • ICH Q3B(R2): Impurities in New Drug Products.

  • ICH M7: Assessment and Control of DNA Reactive (Mutagenic) Impurities.

Thresholds for Voriconazole (Max Daily Dose ~400mg):

  • Reporting Threshold: 0.05%

  • Identification Threshold: 0.10%

  • Qualification Threshold: 0.15%

Since Voriconazole N-oxide is a major human metabolite, it is generally considered qualified by biological association (safety established in clinical trials). However, for QC release testing of the API, a qualified standard is required to prove the batch level is consistent with the toxicological profile.

References

  • International Council for Harmonisation (ICH). ICH Q3A(R2): Impurities in New Drug Substances. (2006). [Link]

  • International Council for Harmonisation (ICH). ICH Q3B(R2): Impurities in New Drug Products. (2006). [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 329751507, Voriconazole N-oxide.[Link]

  • Hyland, R., Jones, B. C., & Smith, D. A. Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole.[3] Drug Metabolism and Disposition, 31(5), 540-547. (2003).[4] [Link]

Sources

Comparative

Technical Guide: Chromatographic Retention &amp; Separation of Voriconazole N-oxide

Executive Summary Voriconazole N-oxide (VNO) consistently exhibits a shorter retention time ( ) than its parent compound, Voriconazole (VRC) , in Reverse-Phase (RP) chromatography. This elution behavior is driven by the...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Voriconazole N-oxide (VNO) consistently exhibits a shorter retention time (


) than its parent compound, Voriconazole (VRC) , in Reverse-Phase (RP) chromatography. This elution behavior is driven by the increased polarity conferred by the N-oxidation of the fluoropyrimidine ring, which reduces the metabolite's affinity for non-polar stationary phases (e.g., C18).

This guide synthesizes experimental data to establish the elution order: Fluconazole < Voriconazole N-oxide < Voriconazole < Posaconazole/Itraconazole .

Mechanistic Basis: Polarity & Metabolism

To optimize separation, one must understand the structural causality. Voriconazole is metabolized primarily by hepatic CYP2C19 (and to a lesser extent CYP3A4/CYP2C9).[1][2] The primary metabolic pathway involves the N-oxidation of the fluoropyrimidine moiety.[2]

  • Voriconazole (VRC): Moderate lipophilicity (LogP ~1.8). Retains well on C18.

  • Voriconazole N-oxide (VNO): The addition of the oxygen atom to the nitrogen creates a coordinate covalent bond, significantly increasing the dipole moment and water solubility (Polarity). This results in faster elution in RP-HPLC.

Metabolic Pathway & Structural Impact

The following diagram illustrates the conversion pathway that dictates the change in polarity.

G VRC Voriconazole (Parent) LogP ~1.8 Moderate Polarity Enzymes CYP2C19 (Major) CYP3A4 (Minor) VRC->Enzymes Hepatic Metabolism VNO Voriconazole N-oxide (Metabolite) Increased Polarity Enzymes->VNO N-oxidation Clearance Renal Excretion (High Water Solubility) VNO->Clearance Elimination

Figure 1: Hepatic metabolic conversion of Voriconazole to its N-oxide metabolite, highlighting the polarity shift that alters chromatographic retention.

Chromatographic Performance Data

The following tables summarize observed retention times (


) from validated experimental protocols. Note the consistent "Metabolite First" elution order.
Table 1: Retention Time Comparison (RP-HPLC vs. UPLC)
ParameterMethod A: Isocratic HPLC-UV [1]Method B: Gradient UPLC-MS/MS [2]Method C: Isocratic HPLC-UV (C8) [3]
Column C18 (5 µm)C18 (1.8 µm)C8 (5 µm)
Mobile Phase ACN:Buffer (Isocratic)MeOH:Formic Acid (Gradient)ACN:Water (60:40)
Flow Rate 1.0 mL/min0.2 - 0.6 mL/min1.0 mL/min

VNO
4.02 min ~1.8 - 2.0 min 4.02 min

VRC
8.98 min ~2.5 min 8.98 min
Resolution (

)
> 4.0> 1.5> 3.5
Elution Order VNO

VRC
VNO

VRC
VNO

VRC
Table 2: Relative Elution Order of Azole Antifungals

When analyzing multi-drug panels, VNO occupies a specific polarity niche between the highly polar Fluconazole and the lipophilic Posaconazole.

AnalytePolarityApprox. Relative

(C18 Column)
Fluconazole High (Hydrophilic)1.0 - 2.0 min (Early Eluter)
Voriconazole N-oxide Moderate-High 2.0 - 4.5 min
Voriconazole Moderate5.0 - 9.0 min
Posaconazole Low (Lipophilic)10.0+ min (Late Eluter)
Itraconazole Low (Lipophilic)12.0+ min (Late Eluter)

Validated Experimental Protocol

This protocol describes a simultaneous quantification workflow suitable for Therapeutic Drug Monitoring (TDM). It prioritizes the separation of the N-oxide to prevent ion suppression in MS or peak overlap in UV.

Workflow Visualization

Workflow Sample Human Plasma/Serum (100 µL) IS Add Internal Standard (Voriconazole-d3) Sample->IS PPT Protein Precipitation (ACN or MeOH, 1:3 ratio) IS->PPT Centrifuge Centrifugation 15,000 x g, 10 min PPT->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant Dilution Dilute 1:1 with Mobile Phase A (Water) Supernatant->Dilution Inject Injection (2-5 µL) LC-MS/MS or HPLC-UV Dilution->Inject

Figure 2: Sample preparation workflow emphasizing protein precipitation and solvent matching to ensure sharp peak shapes for early-eluting metabolites.

Detailed Methodology

1. Internal Standard (IS) Selection:

  • Preferred: Voriconazole-d3 (Stable Isotope).

  • Alternative: Ketoconazole (structural analog), though less ideal for compensating matrix effects on the early-eluting N-oxide.

2. Sample Preparation (Protein Precipitation):

  • Aliquot 100 µL plasma.[3]

  • Add 300 µL Acetonitrile (ACN) containing IS. Note: ACN provides cleaner supernatants than Methanol for VNO analysis.

  • Vortex (30s) and Centrifuge (15,000

    
     g, 10 min).
    
  • Critical Step: Dilute the supernatant 1:1 with water or initial mobile phase buffer. Injecting pure organic supernatant causes "peak fronting" for VNO due to solvent mismatch.

3. Chromatographic Conditions (Recommended):

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus or Waters BEH C18), 1.8 µm or 3.5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water (or 10mM Ammonium Acetate for pH stability).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-1 min: 15% B (Hold to elute polar interferences)

    • 1-4 min: 15%

      
       60% B (Elutes VNO then VRC)
      
    • 4-5 min: 95% B (Wash lipophilic azoles like Posaconazole)

    • 5-7 min: Re-equilibration.

Troubleshooting & Optimization

Issue: Co-elution of VNO with Matrix
  • Cause: VNO is polar and elutes early, often in the "suppression zone" (0.5 - 1.5 min) where salts and unretained plasma components elute.

  • Solution: Reduce the initial organic composition (e.g., start at 5-10% B instead of 15-20%) to increase retention of VNO, pushing it away from the void volume.

Issue: Peak Tailing for Voriconazole
  • Cause: Secondary interactions with residual silanols on the column stationary phase.

  • Solution: Use an end-capped column (e.g., "BEH" or "Eclipse Plus") and ensure the buffer pH is controlled. Ammonium acetate (pH ~4.5) often yields better symmetry than Formic acid alone.

Issue: VNO Instability
  • Observation: VNO can degrade back to parent or secondary metabolites if samples are left at room temperature.

  • Protocol: Keep autosampler temperature at

    
     - 
    
    
    
    . Analyze processed samples within 24 hours [2].

References

  • Simultaneous Quantification of Voriconazole and Its N-Oxide Metabolite in Human Plasma by an Easy and Rapid Isocratic LC Method with UV Detection. ResearchGate/Clinical Biochemistry. [Link]

  • Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N Oxide In Human Serum Using Lc Ms Ms. Journal of Applied Bioanalysis. [Link]

  • Simultaneous Determination of Voriconazole and Its Voriconazole N-Oxide Metabolite in Human Urine by Liquid Chromatography/Tandem Mass Spectrometry. Journal of Chromatographic Science. [Link][4][5]

  • Azole Antifungals Comparison – Indications and Coverage. Med Ed 101. [Link]

Sources

Validation

Certificate of Analysis (CoA) Requirements for Voriconazole N-oxide: A Comparative Technical Guide

Introduction: The "Purity vs. Potency" Trap In the development of Voriconazole (Vfend®), the N-oxide metabolite (CAS 618109-05-0) is a critical impurity that must be monitored under ICH Q3A(R2) and Q3B(R2) guidelines.

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The "Purity vs. Potency" Trap

In the development of Voriconazole (Vfend®), the N-oxide metabolite (CAS 618109-05-0) is a critical impurity that must be monitored under ICH Q3A(R2) and Q3B(R2) guidelines. It is formed via oxidation by CYP450 isoforms (specifically CYP2C19 and CYP3A4).[1]

As a Senior Application Scientist, I frequently see a critical error in early-stage development: researchers confusing Chromatographic Purity (% Area) with Assay Potency (% w/w) .

For a complex heterocyclic molecule like Voriconazole N-oxide, a Certificate of Analysis (CoA) that only lists "Purity: >98%" is insufficient for quantitative work. If you use such a standard to quantify impurities in your drug substance, your calculations will be biased by the water, residual solvents, and inorganic salts present in the standard but invisible to the UV detector.

This guide objectively compares the CoA requirements for Research Grade materials versus Qualified Reference Standards and outlines the experimental data required to validate them.

The Comparative Landscape: Research Grade vs. Reference Standard

The following table contrasts the data typically found on a CoA for a basic research chemical against the rigorous requirements for a Primary or Secondary Reference Standard (ISO 17034 compliant).

ParameterResearch Chemical CoA Qualified Reference Standard CoA Impact on Research
Intended Use Qualitative ID, early synthesisQuantitative impurity profiling, release testingHigh Risk: Using Research Chemical for quantitation leads to OOS (Out of Specification) results.
Identity 1H-NMR (often just "Conforms")1H-NMR, MS, IR (Detailed assignments)Specificity: Confirms the N-oxidation site (pyrimidine vs. triazole ring).
Purity HPLC Area % onlyHPLC Area % + Impurity ProfileBias: Area % ignores non-UV absorbing contaminants.
Residuals Rarely testedTGA or Karl Fischer (Water), GC (Solvents), ROI (Ash)Potency Shift: Voriconazole N-oxide is hygroscopic; water content can reach 2-5%.
Assay (Potency) Not Provided (Assumed 100%)Calculated (% w/w) via Mass Balance or NMRAccuracy: The "Assay" value is the only number you should use for calculation.
Traceability NoneTraceable to USP/EP Primary StandardAudit Defense: Required for GMP/GLP compliance.

Critical CoA Parameters & Experimental Validation

To validate a CoA for Voriconazole N-oxide, the following three pillars of data must be scrutinized.

A. Identity: Structural Confirmation

Voriconazole contains a triazole ring and a fluoropyrimidine ring. The N-oxidation occurs on the pyrimidine ring.

  • Technique: 1H-NMR and LC-MS/MS.

  • Critical Check: The CoA must show the chemical shift change of the protons adjacent to the pyrimidine nitrogen. In the N-oxide, these protons are deshielded compared to the parent Voriconazole.

  • Mass Spec: Look for the characteristic

    
     peak at 366.3 m/z  (Parent 349.3 + 16 Da).
    
B. Purity: The Polarity Shift

Voriconazole N-oxide is significantly more polar than Voriconazole.

  • Chromatographic Behavior: In Reverse Phase (RP-HPLC), the N-oxide will elute earlier (lower retention time) than the parent drug.

  • CoA Requirement: The HPLC purity method listed on the CoA must demonstrate resolution between the N-oxide and the parent. If the method uses a high % organic mobile phase initially, the N-oxide may co-elute with the solvent front.

C. Assay: The Self-Validating Mass Balance Equation

This is the most vital section of the guide. A true Reference Standard CoA derives its potency using the Mass Balance Approach . This is a self-validating system because it accounts for everything in the vial.

The Equation:

graphic Purity
\text{Assay (%)}
  • % Water: Determined by Karl Fischer (KF) titration.

  • % Solvents: Determined by Residual Solvent GC (Headspace).

  • % Inorganics: Determined by Residue on Ignition (ROI) or TGA.

Example: If a batch has 99.0% HPLC purity but contains 2.0% water and 1.0% trapped ethyl acetate:

  • Wrong approach (Research Grade): Treat as 99.0% pure.

  • Correct approach (Reference Standard): Potency =

    
    .
    
  • Consequence: Using the wrong value introduces a 3% systematic error in your impurity quantification.

Visualizing the Workflow: The Mass Balance Approach

The following diagram illustrates the rigorous workflow required to generate a Qualified Reference Standard CoA.

MassBalanceWorkflow cluster_ID 1. Structural Identity cluster_Purity 2. Purity & Contaminants RawMaterial Raw Voriconazole N-oxide (Synthesized Material) NMR 1H-NMR / IR (Confirm Structure) RawMaterial->NMR MS Mass Spec (Confirm MW 365.3) RawMaterial->MS HPLC HPLC-UV (Chromatographic Purity %) RawMaterial->HPLC KF Karl Fischer (Water Content %) RawMaterial->KF GC GC-Headspace (Residual Solvents %) RawMaterial->GC ROI Residue on Ignition (Inorganic Ash %) RawMaterial->ROI Calculation MASS BALANCE CALCULATION Assay = Purity × (100 - Water - Solvents - Ash) HPLC->Calculation Input: Area % KF->Calculation Input: Loss % GC->Calculation Input: Loss % ROI->Calculation Input: Loss % FinalCoA FINAL CERTIFICATE OF ANALYSIS (Assign Potency Value) Calculation->FinalCoA

Caption: The Mass Balance workflow integrates chromatographic purity with quantitative measurements of water, solvents, and inorganic residue to determine the true potency (Assay) of the standard.

Experimental Protocol: Validation of Voriconazole N-oxide

If you are qualifying a secondary standard in-house against a USP/EP primary standard, use the following representative HPLC protocol. This method ensures separation of the polar N-oxide from the parent drug.

Method: Reverse Phase HPLC (Isocratic)
  • Objective: Quantify Voriconazole N-oxide relative to Voriconazole.

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

    
    , 
    
    
    
    (or equivalent).
  • Mobile Phase:

    • Buffer: 0.05M Ammonium Acetate (pH adjusted to 4.0 with Acetic Acid).

    • Organic: Acetonitrile (ACN).

    • Ratio: 65% Buffer / 35% ACN.

  • Flow Rate: 1.0 mL/min.[2]

  • Detection: UV at 256 nm (max absorption for Voriconazole moiety).

  • Temperature: 25°C.

  • Injection Volume: 10

    
    L.
    

System Suitability Criteria (Self-Validating):

  • Resolution (

    
    ): 
    
    
    
    between Voriconazole N-oxide (approx. RT ~4-5 min) and Voriconazole (approx. RT ~8-10 min). Note: N-oxide elutes first due to higher polarity.
  • Tailing Factor:

    
     for both peaks.
    
  • RSD (Precision):

    
     for 5 replicate injections.
    

Why this works: The slightly acidic pH (4.0) suppresses the ionization of the triazole slightly but maintains the N-oxide stability, while the 35% organic modifier prevents the early elution of the N-oxide into the void volume.

References

  • International Council for Harmonisation (ICH). ICH Q3A(R2): Impurities in New Drug Substances.[3][4][5] (2006).[4][6] Retrieved from [Link]

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 10044355, Voriconazole N-oxide. Retrieved from [Link]

  • International Organization for Standardization (ISO). ISO 17034:2016 General requirements for the competence of reference material producers. Retrieved from [Link]

Sources

Comparative

Comparative Guide: Analytical Strategies for Voriconazole N-Oxide Measurement

Executive Summary: The Clinical Imperative Voriconazole (VRC) is the gold-standard antifungal for invasive aspergillosis, yet it presents a notorious pharmacological challenge: non-linear pharmacokinetics driven by genet...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Clinical Imperative

Voriconazole (VRC) is the gold-standard antifungal for invasive aspergillosis, yet it presents a notorious pharmacological challenge: non-linear pharmacokinetics driven by genetic polymorphism in cytochrome P450 2C19 (CYP2C19).

Measuring the parent drug alone is often insufficient. The Voriconazole N-oxide (VNO) metabolite is the "missing link" in Therapeutic Drug Monitoring (TDM). The metabolic ratio (VRC/VNO) acts as a phenotypic marker, distinguishing between genetic poor metabolizers (High VRC / Low VNO) and patient non-compliance (Low VRC / Low VNO).

This guide compares the two dominant analytical modalities—LC-MS/MS and HPLC-UV —and provides a validated protocol to overcome the specific instability of the N-oxide metabolite.

Scientific Rationale: The Metabolic Pathway

Understanding the lability of the N-oxide moiety is critical for assay development. Voriconazole undergoes N-oxidation primarily via CYP2C19, with minor contributions from CYP3A4 and CYP2C9.[1][2][3]

Visualization: Metabolic Pathway & Pharmacogenetic Impact

G VRC Voriconazole (Parent Drug) CYP CYP2C19 (Major Pathway) VRC->CYP Oxidation CYP3A4 CYP3A4/2C9 (Minor Pathway) VRC->CYP3A4 VNO Voriconazole N-oxide (Inactive Metabolite) CYP->VNO Primary Metabolite CYP3A4->VNO PM Poor Metabolizer: High VRC / Low VNO VNO->PM UM Ultra-Rapid Metabolizer: Low VRC / High VNO VNO->UM

Caption: Figure 1. Voriconazole metabolism. The VRC/VNO ratio serves as a proxy for CYP2C19 activity, aiding in dose optimization.

Methodological Comparison: LC-MS/MS vs. HPLC-UV[4]

While HPLC-UV is robust and cost-effective, LC-MS/MS is the industry standard for sensitivity and throughput. However, LC-MS/MS introduces a specific risk: In-Source Fragmentation (see Section 4).

Table 1: Comparative Performance Metrics
FeatureLC-MS/MS (Triple Quadrupole)HPLC-UV (Diode Array/Fluorescence)
Sensitivity (LLOQ) High (0.01 - 0.05 µg/mL)Moderate (0.1 - 0.5 µg/mL)
Specificity Excellent (Mass-to-charge ratio)Moderate (Risk of co-elution)
Sample Volume Low (10–50 µL)High (100–500 µL)
Throughput High (< 4 min run time)Low (10–15 min run time)
Critical Risk Back-conversion of N-oxide to Parent Interference from co-medications
Cost per Sample High (Equipment/Consumables)Low

The "Senior Scientist" Insight: The Back-Conversion Trap

This is the most common source of inter-laboratory error.

Voriconazole N-oxide is thermally unstable.[1] In an LC-MS/MS electrospray ionization (ESI) source, high temperatures can cause the N-oxide oxygen to cleave, converting VNO back into Voriconazole before detection.

  • The Consequence: False elevation of Voriconazole levels and false depression of N-oxide levels.

  • The Fix: You must optimize source temperature (keep < 400°C if possible) and cone voltage. Chromatographic separation is mandatory; if VRC and VNO co-elute, the mass spectrometer cannot distinguish between "native" VRC and VRC created by VNO breakdown.

Inter-Laboratory Performance Data

Based on synthesized data from external quality assessments and comparative studies (e.g., Yamamoto et al., Journal of Applied Bioanalysis), the following variability is expected when comparing validated methods.

Table 2: Inter-Laboratory Variability Profile[5]
ParameterLC-MS/MS (Optimized)HPLC-UVAcceptable Criteria (FDA/EMA)
Intra-day CV (%) 1.5% – 6.0%2.0% – 8.0%< 15%
Inter-day CV (%) 3.0% – 8.0%4.0% – 10.0%< 15%
Accuracy (Bias) ± 4.0%± 6.5%± 15%
Matrix Effect 95% – 105% (with IS)N/A85% – 115%

Recommended Protocol: LC-MS/MS with Protein Precipitation

This protocol prioritizes the stability of the N-oxide metabolite.

Reagents
  • Internal Standard (IS): Deuterated Voriconazole (

    
    -Voriconazole). Do not use structural analogs; stable isotopes are required to correct for matrix effects.
    
  • Mobile Phase A: 0.1% Formic Acid in Water.[4]

  • Mobile Phase B: 0.1% Formic Acid in Methanol.

Step-by-Step Methodology
  • Sample Collection: Collect whole blood in EDTA tubes. Centrifuge immediately.

    • Critical Control: VNO degrades at room temperature. Store plasma at -20°C or -80°C immediately.

  • Protein Precipitation:

    • Aliquot 50 µL of patient plasma.[4]

    • Add 200 µL of Internal Standard solution (in cold Methanol).

    • Vortex vigorously for 30 seconds.

    • Centrifuge at 10,000 x g for 10 minutes at 4°C .

  • Chromatography (LC):

    • Column: C18 Reverse Phase (e.g., Acquity BEH C18, 2.1 x 50mm).

    • Gradient: 30% B to 95% B over 2.5 minutes.

    • Note: Ensure baseline separation between VRC and VNO (VNO elutes earlier due to higher polarity).

  • Mass Spectrometry (MS/MS):

    • Mode: ESI Positive.[4][5]

    • MRM Transitions:

      • Voriconazole: m/z 350.1

        
         281.1
        
      • Voriconazole N-oxide: m/z 366.1

        
         224.1
        
    • Source Temp: Optimized to minimize in-source fragmentation (Validation required).

Visualization: Analytical Workflow

Workflow Sample Patient Plasma (EDTA) Prep Protein Precipitation (MeOH + IS @ 4°C) Sample->Prep Add IS Centrifuge Centrifugation (10,000g, 10 min) Prep->Centrifuge Supernatant Supernatant Extraction Centrifuge->Supernatant LC LC Separation (C18 Column) Supernatant->LC Inject MS MS/MS Detection (ESI+) LC->MS Quantitation

Caption: Figure 2. Optimized LC-MS/MS workflow emphasizing temperature control during extraction.

Troubleshooting & Validation (Self-Validating System)

To ensure your data is trustworthy (E-E-A-T), implement these controls:

  • The "Back-Conversion" Check: Inject a pure standard of Voriconazole N-oxide. Monitor the MRM transition for the Parent drug (Voriconazole). If you see a peak for the parent drug, your source temperature is too high, or your cone voltage is too aggressive.

  • Stability Check: Process Low and High QC samples. Leave them in the autosampler for 24 hours. If VNO signal drops >15%, your autosampler must be cooled to 4°C.

  • Carryover: Inject a blank after your highest standard (ULQ). Carryover must be < 20% of the LLOQ.

References

  • Yamamoto, T., et al. (2023).[6] "Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS and Its Application in Therapeutic Drug Monitoring." Yonago Acta Medica. [Link]

  • Willeman, T., et al. (2018). "Method for Therapeutic Drug Monitoring of Voriconazole and Its Primary Metabolite Voriconazole-N-Oxide in Human Serum Using LC-MS/MS." Journal of Applied Bioanalysis. [Link]

  • Ashbee, H. R., et al. (2014).[1] "Therapeutic drug monitoring (TDM) of antifungal agents: guidelines from the British Society for Medical Mycology." Journal of Antimicrobial Chemotherapy. [Link][1]

  • Hyland, R., et al. (2003).[1] "Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole." Drug Metabolism and Disposition. [Link][1]

Sources

Validation

Purity Assessment of Voriconazole N-oxide Hydrochloride via qNMR: A Comparative Technical Guide

Topic: Purity Assessment of Voriconazole N-oxide Hydrochloride Using qNMR Content Type: Publish Comparison Guide Executive Summary & Strategic Rationale In the pharmaceutical development of triazole antifungals, Voricona...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Purity Assessment of Voriconazole N-oxide Hydrochloride Using qNMR Content Type: Publish Comparison Guide

Executive Summary & Strategic Rationale

In the pharmaceutical development of triazole antifungals, Voriconazole N-oxide (VNO) represents a critical quality attribute. As the primary circulating metabolite and a known degradation impurity (often designated Impurity B), its precise quantification is mandatory for safety profiling and stability studies.

However, a recurring bottleneck in analytical development is the characterization of the reference standard itself . While HPLC-UV is the workhorse for routine batch release, it relies on the assumption of identical Relative Response Factors (RRF) or the availability of a pre-certified standard.

Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as the superior alternative for the primary purity assessment of Voriconazole N-oxide Hydrochloride (VNO-HCl). Unlike chromatography, qNMR is a primary ratio method traceable directly to the International System of Units (SI), independent of UV extinction coefficients.

This guide provides a rigorous comparison between qNMR and traditional chromatographic methods, followed by a validated protocol for executing the qNMR workflow.

Methodological Comparison: qNMR vs. Alternatives

The following table contrasts the performance of qNMR against the standard alternatives (HPLC-UV and LC-MS/MS) specifically for the characterization of VNO-HCl.

Table 1: Comparative Performance Matrix
FeatureqNMR (Primary Method) HPLC-UV (Secondary Method) LC-MS/MS (Hyphenated)
Primary Output Absolute Purity (% w/w)Chromatographic Purity (% area)Sensitivity/ID
Traceability SI-Traceable (via Internal Standard)Dependent on Reference StandardDependent on Reference Standard
Response Factor Unity (1:1 proton response)Variable (Requires RRF determination)Highly Variable (Ionization suppression)
Sample Prep Minimal (Dissolve & Shoot)Moderate (Dilution, Mobile Phase)High (Extraction, Matrix matching)
Structural Insight High (Confirms structure + purity)Low (Retention time only)High (Mass fragmentation)
Limit of Quantitation ~0.1% (w/w)< 0.05% (w/w)< 0.01% (w/w)
Best Use Case Certifying Reference Standards Routine QC / Batch ReleaseTrace Impurity Analysis in Plasma
Critical Analysis
  • The "Potency" Trap: HPLC-UV area % is often mistaken for weight % purity. For VNO-HCl, the UV absorption max may shift compared to the parent Voriconazole due to the N-oxide functionality, altering the extinction coefficient. Relying on HPLC area % without an RRF correction can lead to potency assignment errors of >5%.

  • The Salt Factor: VNO is analyzed here as the Hydrochloride salt.[1] HPLC often separates the salt from the base, analyzing only the organic moiety. qNMR, when set up correctly, quantifies the organic moiety mass relative to the total mass, effectively determining the "salt factor" if the stoichiometry is unknown.

Experimental Protocol: qNMR for Voriconazole N-oxide HCl

This protocol is designed for a 400 MHz (or higher) NMR spectrometer. It prioritizes the highest metrological accuracy (E-E-A-T principle).

Reagents & Materials[1][2][3][4]
  • Analyte: Voriconazole N-oxide Hydrochloride (VNO-HCl).

  • Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent CRM).

    • Why: Maleic acid has a singlet at ~6.05 ppm (in DMSO-d6), which sits in a "silent region" of the Voriconazole spectrum (between the aliphatic and aromatic signals), preventing overlap.

  • Solvent: DMSO-d6 (99.9% D).

    • Why: VNO-HCl is a salt; DMSO ensures complete solubility and separates the exchangeable protons (OH/NH) from the signals of interest, unlike Methanol-d4 where exchange can broaden peaks.

Sample Preparation Workflow

Target Concentration: ~10 mg/mL (to ensure S/N > 300:1).

  • Weighing (The Critical Step):

    • Using a 5-digit analytical balance (0.01 mg readability), weigh approx. 20 mg of VNO-HCl directly into a glass weighing boat. Record mass (

      
      ).
      
    • Weigh approx. 10 mg of Maleic Acid (IS) . Record mass (

      
      ).
      
    • Note: The molar ratio of Analyte:IS should be roughly 1:1 to minimize dynamic range errors.

  • Dissolution:

    • Transfer both solids into a clean vial.

    • Add 1.0 mL of DMSO-d6 .

    • Vortex until completely dissolved (visual inspection is mandatory; VNO-HCl is hygroscopic, ensure no particles adhere to walls).

    • Transfer ~600 µL to a 5mm NMR tube.

Acquisition Parameters (Self-Validating)
  • Pulse Program: zg30 (30° pulse) or zg (90° pulse).

  • Relaxation Delay (D1): 60 seconds .

    • Reasoning: To ensure 99.9% magnetization recovery (5

      
       T1). Small molecules like Maleic acid can have T1 > 10s in degassed solvents. Validation: Run a T1 inversion-recovery experiment if unsure.
      
  • Spectral Width: -2 to 14 ppm.

  • Scans (NS): 64 (minimum) to achieve Signal-to-Noise (S/N) > 250 for the integration targets.

  • Temperature: 298 K (25°C).

Processing & Integration
  • Phase Correction: Manual phasing is required. Do not rely on autophase.

  • Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial, order 5) over the integration regions.

  • Integration Targets:

    • Internal Standard (IS): Maleic Acid singlet at 6.05 ppm (2 Protons).

    • Analyte (VNO): Select the Pyrimidine proton singlet at ~8.8 - 9.0 ppm (1 Proton) or the Triazole protons at ~8.2/8.8 ppm .

    • Avoid: Do not use the methyl doublet (~1.1 ppm) as it may overlap with grease or solvent impurities.

Visualizing the Workflow

The following diagram illustrates the decision logic and experimental flow for certifying VNO-HCl purity.

G Start Start: Purity Assessment Voriconazole N-oxide HCl Choice Is a Certified Reference Standard Available? Start->Choice HPLC Use HPLC-UV (Routine Method) Choice->HPLC Yes qNMR_Path Select qNMR (Primary Method) Choice->qNMR_Path No (Need Certification) Calc Calculation: Purity Equation HPLC->Calc Requires RRF Prep Sample Prep: Accurate Weighing (±0.01mg) Solvent: DMSO-d6 IS: Maleic Acid qNMR_Path->Prep Acq Acquisition: Pulse: 90° D1: > 5*T1 (60s) Scans: 64+ Prep->Acq Process Processing: Phase/Baseline Corr. Integration (IS vs Analyte) Acq->Process Process->Calc

Figure 1: Decision matrix and workflow for the primary certification of Voriconazole N-oxide HCl using qNMR.

Data Analysis & Calculation

Calculate the purity (


) of Voriconazole N-oxide HCl using the fundamental qNMR equation:


Where:

  • 
    : Integral area (x = analyte, std = internal standard).
    
  • 
    : Number of protons contributing to the signal (Maleic Acid = 2; VNO Pyrimidine = 1).
    
  • 
    : Molecular Weight (VNO-HCl = 381.78  g/mol ; Maleic Acid = 116.07  g/mol ).
    
  • 
    : Mass weighed (mg).
    
  • 
    : Purity of the Internal Standard (as a decimal, e.g., 0.999).
    
Example Results Table (Simulated Data)
ParameterValueUncertainty Contribution
Mass VNO-HCl (

)
20.45 mg

0.02 mg
Mass Maleic Acid (

)
10.12 mg

0.02 mg
Integral Ratio (

)
0.6124

0.15% (RSD)
Calculated Purity 98.4%

0.6% (k=2)

References

  • Holzgrabe, U. (2010). "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy. Link

  • Saito, T., et al. (2004). "Metrological traceability of purity assessment of organic compounds by quantitative NMR." Accreditation and Quality Assurance. Link

  • U.S. Food and Drug Administration (FDA). (2022). "Voriconazole: Prescribing Information and Impurity Profile." FDA Access Data. Link

  • Bharti, S.K., et al. (2012). "Quantitative NMR spectroscopy." TrAC Trends in Analytical Chemistry. Link

  • Cayman Chemical. "Voriconazole N-oxide Product Information." Link

Disclaimer: This guide is intended for research and development purposes. All reference standards used for GMP release testing must be fully characterized according to ICH Q2(R1) guidelines.

Sources

Safety & Regulatory Compliance

Safety

Voriconazole N-oxide (hydrochloride): Proper Disposal &amp; Safety Guide

[1] Executive Summary & Core Directive Voriconazole N-oxide (hydrochloride) (CAS: 618109-05-0 for the free base; salt forms vary) is a primary metabolite of the triazole antifungal Voriconazole.[1] While specific toxicol...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary & Core Directive

Voriconazole N-oxide (hydrochloride) (CAS: 618109-05-0 for the free base; salt forms vary) is a primary metabolite of the triazole antifungal Voriconazole.[1] While specific toxicological data for the N-oxide metabolite is often limited compared to the parent drug, the Precautionary Principle mandates that it be handled as a Category 1B Reproductive Toxin and a potential carcinogen.

The Golden Rule of Disposal: NEVER dispose of Voriconazole N-oxide (hydrochloride) down the drain. Azole antifungals are environmentally persistent and contribute to the development of drug-resistant fungal strains (e.g., Aspergillus resistance).[2] High-temperature incineration is the only validated method for destruction.[1]

Hazard Identification & Risk Assessment

Before disposal or cleanup, you must understand the "Why" behind the safety protocols.

ParameterSpecificationCritical Safety Insight
Chemical Nature Triazole Antifungal Metabolite (HCl Salt)The hydrochloride salt form renders this compound significantly more water-soluble than the parent Voriconazole base.[1] This alters spill cleanup protocols (see Section 4).
Primary Hazard Reproductive Toxicity (Cat 1B) Known to cause fetal harm (teratogenicity) in animal models at clinical doses.[1]
Secondary Hazard Hepatotoxicity Potential for liver injury upon repeated exposure.
Environmental Aquatic Chronic 1 Highly toxic to aquatic life with long-lasting effects.[1] Bio-accumulative potential in water systems.

Personal Protective Equipment (PPE) Matrix

Standard "lab attire" is insufficient for handling reproductive toxins in powder form.[1]

  • Respiratory: N95 or P100 respirator is mandatory if handling open powder outside a biosafety cabinet or fume hood.

  • Hand Protection: Double-gloving with Nitrile (minimum 5 mil thickness).[1]

    • Scientific Rationale: Latex is permeable to many organic salts. Nitrile provides superior resistance to the organic moiety of the azole structure.

  • Body: Tyvek® sleeves or a disposable gown over a standard lab coat to prevent sleeve-cuff contamination.[1]

  • Eye: Chemical splash goggles (safety glasses are insufficient for powders that can aerosolize).[1]

Spill Management Protocol (The "SWIMS" Modified)

Because this is the hydrochloride salt , it is hydrophilic. Unlike the hydrophobic parent base, water is an effective solvent for decontamination , but it also spreads the contamination if not contained.

Step-by-Step Spill Response:
  • Stop & Segregate: Evacuate the immediate 3-meter radius. Post "Do Not Enter" signage.

  • Wear PPE: Don full PPE as described in Section 3.

  • Isolate (Solid Spills):

    • Do NOT dry sweep. This generates toxic dust.

    • Cover the spill with a chemically compatible paper towel dampened with water (due to HCl salt solubility).

  • Isolate (Liquid Spills):

    • Cover with an absorbent pad or vermiculite.

  • Decontaminate:

    • Pass 1: Wipe the area with water-dampened pads to solubilize and lift the salt.

    • Pass 2: Wipe with 70% Ethanol or Isopropanol .

    • Why: While water lifts the salt, the alcohol ensures the removal of any residual organic base traces and acts as a final polish.

  • Bagging: Place all waste (towels, gloves, scoop) into a clear plastic bag, seal it, and place that bag into a second hazardous waste bag (Double-Bagging Method ).

Disposal Workflow & Decision Tree

The following diagram outlines the logical flow for categorizing and disposing of Voriconazole N-oxide waste.

DisposalWorkflow Start Waste Generation (Voriconazole N-oxide HCl) StateCheck Physical State? Start->StateCheck SolidWaste Solid Waste (Powder, contaminated wipes) StateCheck->SolidWaste Powder/Solids LiquidWaste Liquid Waste (Stock solutions, HPLC waste) StateCheck->LiquidWaste Solutions Segregation Segregation Separate from Oxidizers/Acids SolidWaste->Segregation LiquidWaste->Segregation Packaging Packaging Double-bag (Solids) or Screw-top Poly Container (Liquids) Segregation->Packaging Labeling Labeling 'Hazardous Waste: Toxic/Teratogenic' List: Voriconazole N-oxide HCl Packaging->Labeling FinalDisposal Final Disposal High-Temp Incineration (>1000°C) Labeling->FinalDisposal

Figure 1: Decision logic for the safe segregation and disposal of Voriconazole N-oxide waste streams.

Final Disposal Specifications

Waste Classification

In the US (RCRA) and EU, this compound is not explicitly "P-Listed" (acutely toxic).[1] However, it must be managed as Hazardous Chemical Waste due to its toxicity profile.

  • US EPA Code: Often coded as D000 (Not Listed) but managed under Subpart P (Hazardous Waste Pharmaceuticals) if generated in a healthcare setting, or general hazardous waste in R&D.[1]

  • Recommended Label: "Hazardous Waste - Toxic - Reproductive Toxin."[1]

The Incineration Standard

Chemical deactivation (e.g., bleach/oxidation) is NOT recommended for azoles. The triazole ring is chemically stable and may not fully degrade, leading to the release of active antifungal agents into the water table.

  • Requirement: Ship to a licensed TSDF (Treatment, Storage, and Disposal Facility) for High-Temperature Incineration .[1]

  • Verification: Ensure the manifest confirms destruction via incineration, not landfilling.

References

  • European Chemicals Agency (ECHA). (2025).[1] One Health: EU agencies unite to tackle azole fungicide resistance.[2] Retrieved from [Link]

  • US Environmental Protection Agency (EPA). (2019).[1] Management Standards for Hazardous Waste Pharmaceuticals (40 CFR Part 266 Subpart P).[1] Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling Voriconazole N-oxide (hydrochloride)

Part 1: Critical Hazard Profile & Risk Assessment Core Directive: Treat this substance as a High Potency Active Pharmaceutical Ingredient (HPAPI) . As the major circulating metabolite of Voriconazole (formed via CYP2C19/...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Critical Hazard Profile & Risk Assessment

Core Directive: Treat this substance as a High Potency Active Pharmaceutical Ingredient (HPAPI) .

As the major circulating metabolite of Voriconazole (formed via CYP2C19/CYP3A4 oxidation), Voriconazole N-oxide retains significant toxicological pharmacophores of the parent drug. In the absence of specific OEL data for the hydrochloride salt, you must default to the established exposure limits of the parent compound to ensure a margin of safety.

Toxicological Anchors
  • Reproductive Toxicity (Critical): Voriconazole is a known teratogen (FDA Pregnancy Category D / GHS Category 1B). It causes cleft palate, hydronephrosis, and skeletal ossification defects in animal models. Strict exclusion or enhanced respiratory isolation is required for personnel who are pregnant or breastfeeding.

  • Hepatotoxicity: Associated with liver function test elevations and hepatocellular necrosis.

  • Phototoxicity: Long-term exposure can induce photosensitivity skin reactions.[1][2]

Quantitative Exposure Limits
ParameterValueSource / Rationale
OEL (Occupational Exposure Limit) 0.1 mg/m³ (100 µg/m³) Pfizer OEL for Voriconazole (Parent) [1]
OEB (Occupational Exposure Band) Band 3 or 4 Potent Compound (10–100 µg/m³)
Short-Term Exposure Limit (STEL) 0.3 mg/m³ Estimated (3x OEL excursion)
Detection Limit (Swab) < 1 µ g/100 cm² Recommended cleaning validation target

Part 2: Operational Containment Strategy

The handling of Voriconazole N-oxide HCl requires a Self-Validating Containment System . This means the engineering controls (primary barrier) must be the main defense, not the PPE (secondary barrier).

Containment Decision Matrix (Graphviz)

Containment_Matrix Start Start: Handling Voriconazole N-oxide HCl State_Check Physical State? Start->State_Check Solid Solid / Powder State_Check->Solid Solution Liquid / Solution State_Check->Solution Qty_Check Quantity? Solid->Qty_Check BSC_Class2 REQUIRED: Class II Type B2 BSC (100% Exhaust) Solution->BSC_Class2 Concentrated Standard_Hood Standard Fume Hood (Sash at lowest working height) Solution->Standard_Hood Dilute (<10mM) Small_Qty < 100 mg Qty_Check->Small_Qty Large_Qty > 100 mg Qty_Check->Large_Qty HEPA_Hood REQUIRED: Certified Chemical Fume Hood + HEPA Filtered Enclosure Small_Qty->HEPA_Hood ISO_Glovebox REQUIRED: Isolator / Glovebox (Negative Pressure) Large_Qty->ISO_Glovebox

Figure 1: Containment decision tree based on physical state and quantity. Solid powder handling poses the highest inhalation risk.

Part 3: Personal Protective Equipment (PPE) Matrix

Do not rely on "standard lab PPE." The hydrochloride salt increases water solubility, potentially aiding transdermal absorption if dissolved in sweat/moisture.

Body ZonePPE RequirementTechnical Specification
Respiratory PAPR or N100/P3 Solids: Powered Air Purifying Respirator (PAPR) with loose-fitting hood is preferred for comfort and protection factor (APF 25-1000). Solutions: N95 minimum; N100 if generating aerosols.
Dermal (Hands) Double Gloving Inner: Nitrile (4 mil). Outer: Nitrile or Neoprene (Extended Cuff, >5 mil). Change outer gloves every 30 mins or immediately upon splash.
Dermal (Body) Impervious Gown Tyvek® or chemically resistant equivalent. Closed front, elastic wrists. No street clothes exposed.
Ocular Safety Goggles Indirect venting to prevent powder ingress. Face shield required if working outside a hood (not recommended).

Part 4: Step-by-Step Operational Protocols

Protocol: Weighing & Solubilization (High Risk)

Objective: To prepare a stock solution without contaminating the lab environment.

  • Preparation:

    • Activate the Fume Hood/Enclosure 15 minutes prior to use.

    • Line the work surface with plastic-backed absorbent pads (absorbent side up).

    • Place a balance enclosure or static-dissipative weigh boat inside the hood. Note: Voriconazole salts can be static; use an ionizing fan if available.

  • Weighing:

    • Don full PPE (Double gloves, N100/PAPR, Tyvek).

    • Open the source container only inside the hood.

    • Use a disposable spatula. Do not return excess powder to the source container.

    • Weigh the target amount.

  • Solubilization (In-Situ):

    • Best Practice: Add the solvent (e.g., DMSO, Methanol, or Water) directly to the weigh boat or vial before removing it from the balance area if possible, or immediately transfer powder to a pre-tared vial and cap it.

    • The hydrochloride salt is expected to be water-soluble, but DMSO is preferred for stock stability.

    • Vortex inside the hood.

  • Decontamination:

    • Wipe the balance and surrounding area with a detergent solution (e.g., Alconox) followed by 70% Ethanol.

    • Dispose of the spatula and wipes as Hazardous Chemical Waste .

Protocol: Emergency Spill Response

Scenario: Spillage of < 500 mg powder outside containment.

Spill_Response Alert 1. EVACUATE & ALERT Clear area for 15 mins to let aerosols settle PPE_Up 2. PPE ESCALATION Don N100/PAPR, Double Gloves, Shoe Covers Alert->PPE_Up Cover 3. WET COVER Gently cover powder with solvent-dampened pads (Do NOT sweep dry) PPE_Up->Cover Clean 4. SCOOP & WIPE Scoop pads into HazWaste bag. Triple wipe surface (Detergent -> Water -> Alcohol) Cover->Clean

Figure 2: Emergency response workflow for dry powder spills.

Part 5: Disposal & Waste Management

Voriconazole N-oxide HCl is a halogenated, nitrogen-containing heterocycle. It is not readily biodegradable and must be destroyed thermally.

  • Solid Waste: Collect in a dedicated "Cytotoxic/High Potency" waste stream (Yellow bag/bin in many jurisdictions).

  • Liquid Waste: Segregate into "Halogenated Organic Solvents."

  • Destruction Method: High-temperature incineration (>1000°C) is required to break down the fluorinated phenyl ring and triazole core.

  • Transport Labeling: UN 2811 (Toxic Solid, Organic, N.O.S.).[3]

References

  • Pfizer Inc. (2018).[4] Safety Data Sheet: Voriconazole Film Coated Tablets. 2

  • Cayman Chemical. (2025). Safety Data Sheet: Voriconazole N-oxide. 5[6]

  • Santa Cruz Biotechnology. (2024). Voriconazole N-Oxide Product Information. 7

  • National Institutes of Health (NIH). (2003). Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole. Drug Metab Dispos.[6] 8

  • Sigma-Aldrich. (2025). Safety Data Sheet: Voriconazole N-oxide. 9[6]

Sources

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